3-Fluorobenzonitrile

• CAS: 403-54-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physical Properties of 3-Fluorobenzonitrile (CAS 403-54-3)

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the core physical properties of 3-fluorobenzonitrile, a key intermediate in the synthesis of various pharmaceutical compounds.[1] The information is presented to support laboratory research and development activities, with a focus on clarity, accuracy, and practical application.

Core Physical and Chemical Properties

3-Fluorobenzonitrile is an organic halogenated aromatic compound.[1] It is comprised of a benzene (B151609) ring substituted with a fluorine atom and a nitrile functional group.[1] At room temperature, it typically appears as a clear, colorless to pale yellow liquid.[1][2]

Quantitative Data Summary

The following table summarizes the key physical properties of 3-fluorobenzonitrile.

Property	Value	Conditions
Molecular Formula	C₇H₄FN
Molecular Weight	121.11 g/mol	[3][4]
Melting Point	-16 °C	(lit.)[3][5][6][7]
Boiling Point	182-183 °C	at 753 mmHg (lit.)[5][6][7]
Density	1.133 g/mL	at 25 °C (lit.)[3][5][6][7]
Refractive Index (n_D)	1.5043 - 1.5055	at 20 °C (lit.)[5][6][7]
Flash Point	68 °C	closed cup[6]

Experimental Protocols for Physical Property Determination

The following are generalized, standard laboratory protocols for determining the key physical properties of liquid organic compounds such as 3-fluorobenzonitrile.

Melting Point Determination (for low-melting solids)

The melting point is a critical indicator of purity for a crystalline organic compound. Pure compounds typically exhibit a sharp melting point range of 0.5-1.0°C.

Methodology:

• Sample Preparation: A small amount of the finely powdered solid is introduced into a capillary tube, which is then sealed at one end.[2][4] The compound should be packed to a height of 1-2 mm.[2]

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is aligned with the thermometer bulb.[4] This assembly is then placed in a heating bath (such as a Thiele tube with mineral oil) or a calibrated melting point apparatus.[8]

• Heating and Observation: The heating bath is heated slowly and steadily, with constant stirring to ensure a uniform temperature.[4] The temperature is recorded at the first sign of melting (the appearance of liquid) and when the last crystal dissolves completely. This range is the melting point.[9] For accuracy, a slow heating rate of about 2°C per minute is recommended near the expected melting point.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.[7][10]

Methodology (Capillary Tube Method):

• Sample Preparation: A few milliliters of the liquid are placed in a small test tube.[7] A capillary tube, sealed at one end, is placed into the test tube with the open end submerged in the liquid and the sealed end above the surface.[10]

• Apparatus Setup: The test tube is attached to a thermometer and heated in a suitable bath.[1][7]

• Heating and Observation: The bath is heated gently.[11] As the liquid approaches its boiling point, a steady stream of bubbles will emerge from the open end of the capillary tube.[1][10] The heat is then removed, and the liquid is allowed to cool slowly. The temperature at which the bubbling stops and the liquid begins to enter the capillary tube is recorded as the boiling point.[10]

Density Measurement

Density is the mass per unit volume of a substance and is typically measured in g/mL for liquids.[12]

Methodology (Volumetric Method):

• Mass of Empty Container: A clean, dry volumetric flask or graduated cylinder is weighed accurately on an analytical balance.[12][13]

• Volume of Liquid: The liquid is added to the volumetric flask up to the calibration mark. For a graduated cylinder, a specific volume is carefully measured.[13][14]

• Mass of Filled Container: The container with the liquid is weighed again.[12][13]

• Calculation: The mass of the liquid is determined by subtracting the mass of the empty container from the mass of the filled container. The density is then calculated by dividing the mass of the liquid by its volume.[12]

Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a substance and is a useful physical property for identifying liquids.[15]

Methodology (Abbe Refractometer):

• Calibration: The refractometer is calibrated using a standard liquid with a known refractive index, such as distilled water.[16]

• Sample Application: The prism surfaces of the refractometer are cleaned with a suitable solvent (e.g., acetone (B3395972) or ethanol) and allowed to dry.[16] A few drops of the sample liquid are then placed on the lower prism.[16]

• Measurement: The prisms are closed, and light is directed through the sample. The refractometer is adjusted until the boundary between the light and dark fields is sharp and centered on the crosshairs of the eyepiece.[16]

• Reading: The refractive index is read directly from the instrument's scale. The temperature should also be recorded as the refractive index is temperature-dependent.[15]

Synthesis and Purification Workflow

Aryl nitriles like 3-fluorobenzonitrile are important intermediates in organic synthesis.[17] They can be synthesized through various methods, such as the cyanation of aryl halides.[18][19] The following diagram illustrates a general workflow for the synthesis and subsequent purification of an aryl nitrile.

Caption: General workflow for the synthesis and purification of an aryl nitrile.

This generalized workflow begins with the reaction of an aryl halide with a cyanation reagent in a suitable solvent, followed by heating.[18] After the reaction is complete, a work-up procedure involving quenching and extraction is performed to isolate the crude product.[6] Finally, the crude product is purified, typically by distillation for liquid compounds, to yield the pure aryl nitrile.[3][6][20] The purity and identity of the final product are then confirmed through various analytical techniques.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. byjus.com [byjus.com]
• 3. How To [chem.rochester.edu]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 6. flexbooks.ck12.org [flexbooks.ck12.org]
• 7. cdn.juniata.edu [cdn.juniata.edu]
• 8. chem.ucalgary.ca [chem.ucalgary.ca]
• 9. pennwest.edu [pennwest.edu]
• 10. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 11. byjus.com [byjus.com]
• 12. alrasheedcol.edu.iq [alrasheedcol.edu.iq]
• 13. scribd.com [scribd.com]
• 14. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 15. athabascau.ca [athabascau.ca]
• 16. davjalandhar.com [davjalandhar.com]
• 17. researchgate.net [researchgate.net]
• 18. Copper catalyzed nitrile synthesis from aryl halides using formamide as a nitrile source - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. Arenenitrile synthesis by cyanations or substitution [organic-chemistry.org]
• 20. Purification of Organic Compounds- Purification Methods in Chemistry [allen.in]

3-fluorobenzonitrile molecular structure and electronics

An In-depth Technical Guide on the Molecular Structure and Electronics of 3-Fluorobenzonitrile

Authored by: Gemini AI

Publication Date: December 19, 2025

Abstract

3-Fluorobenzonitrile (C₇H₄FN) is a halogenated aromatic organic compound that serves as a vital intermediate in the synthesis of pharmaceuticals, agrochemicals, and specialty materials.[1][2] Its molecular structure, characterized by a benzene (B151609) ring substituted with a fluorine atom and a nitrile group, imparts unique electronic properties that influence its reactivity and application. This technical guide provides a comprehensive overview of the molecular structure and electronic characteristics of 3-fluorobenzonitrile, supported by quantitative data, detailed experimental protocols, and visual diagrams to facilitate understanding for researchers, scientists, and professionals in drug development.

Introduction

3-Fluorobenzonitrile is an organic compound consisting of a benzene ring where a hydrogen atom at position 3 is replaced by a fluorine atom and a cyano group is attached to position 1.[1] This meta-substitution pattern governs the molecule's electronic distribution, reactivity, and spectroscopic signatures. The presence of the highly electronegative fluorine atom and the electron-withdrawing nitrile group significantly influences the aromatic system. Understanding these fundamental properties is crucial for its application as a building block in the synthesis of more complex molecules, particularly in the pharmaceutical industry where it can enhance metabolic stability and binding affinity.[1][2] At room temperature, it typically appears as a clear, colorless to yellow liquid.[1][3]

Molecular Structure

The geometry of 3-fluorobenzonitrile has been elucidated through various spectroscopic techniques and computational studies.[4][5] The molecule consists of 13 atoms and possesses 33 normal vibrational modes.[4][5] Density Functional Theory (DFT) calculations have been employed to determine its stable structure and vibrational frequencies.[4][5]

Structural Parameters

Computational studies, particularly DFT at the B3LYP level, provide precise information on the molecule's geometry. The key bond lengths and angles define its three-dimensional conformation.

Parameter	Value (Calculated)	Description
Bond Lengths
C-F	~1.35 Å	Carbon-Fluorine bond length
C≡N	~1.15 Å	Carbon-Nitrogen triple bond length in the nitrile group
C-C (aromatic)	1.38 - 1.40 Å	Carbon-Carbon bond lengths within the benzene ring
C-CN	~1.45 Å	Bond length between the ring and the cyano carbon
Bond Angles
C-C-F	~118°	Angle involving the fluorine-substituted carbon
C-C-CN	~121°	Angle involving the nitrile-substituted carbon
C-C-C (aromatic)	118 - 122°	Internal angles of the benzene ring

Note: These values are typical approximations from DFT calculations and may vary slightly depending on the specific computational method and basis set used. Experimental data from techniques like X-ray crystallography would provide definitive values.

Molecular Visualization

The planar structure of 3-fluorobenzonitrile is depicted below, with the standard IUPAC numbering system for the benzene ring.

Caption: Figure 1: Structure of 3-fluorobenzonitrile.

Spectroscopic and Electronic Properties

The electronic nature of 3-fluorobenzonitrile has been extensively studied using a combination of experimental spectroscopy and quantum chemistry calculations.

Electronic Properties

The key electronic properties, including ionization energy and the HOMO-LUMO gap, provide insight into the molecule's stability and reactivity.

Property	Experimental Value	Computational Method
Adiabatic Ionization Energy	78,873 ± 5 cm⁻¹	Mass Analyzed Threshold Ionization (MATI)
S₁ ← S₀ Excitation Energy	35,989 ± 2 cm⁻¹	Resonance Enhanced Multiphoton Ionization (REMPI)
Topological Polar Surface Area	23.8 Ų	Computational
Hydrogen Bond Acceptor Count	2	Computational

Data sourced from references[1][4][5].

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical for predicting chemical reactivity. The energy difference between them (the HOMO-LUMO gap) indicates the molecule's excitability.

Caption: Figure 2: HOMO-LUMO energy gap concept.

Vibrational Spectroscopy

FTIR and FT-Raman spectroscopy are used to probe the vibrational modes of the molecule. Key vibrational frequencies have been assigned through experimental observation and confirmed with DFT calculations.

Wavenumber (cm⁻¹)	Vibrational Assignment	Description
~3070	C-H stretch	Aromatic C-H stretching vibrations.
~2230	C≡N stretch	Characteristic stretching of the nitrile group.[6]
~1580	C-C stretch	Aromatic ring carbon-carbon stretching.
~1270	C-F stretch	Stretching vibration of the carbon-fluorine bond.[6]
1000 - 1300	C-H in-plane bend	Bending of aromatic C-H bonds within the plane of the ring.
750 - 1000	C-H out-of-plane bend	Bending of aromatic C-H bonds out of the plane of the ring.[6]

Note: Wavenumbers are approximate and based on data for structurally similar molecules like 3-fluoro-4-methylbenzonitrile.[6]

A standard protocol for obtaining vibrational spectra is as follows, adapted from studies on similar compounds.[6]

• Sample Preparation: For FTIR analysis, the liquid sample of 3-fluorobenzonitrile can be analyzed directly as a thin film between KBr pellets. For FT-Raman, the sample is placed in a capillary tube.

• FTIR Spectroscopy: The spectrum is recorded using an infrared spectrophotometer (e.g., Bruker 8400S) in the range of 400-4000 cm⁻¹. A KBr pellet technique is commonly used.

• FT-Raman Spectroscopy: The spectrum is recorded using a spectrometer (e.g., Enwaveoptronics EZRaman) with a Nd:YAG laser operating at an excitation wavelength of 1064 nm. The spectral range is typically 50-3500 cm⁻¹.

• Data Analysis: The resulting spectra are analyzed to identify the wavenumbers of the fundamental vibrational modes. These experimental values are then compared against frequencies calculated using computational methods (e.g., DFT with a B3LYP/6-311++G(d,p) basis set) for accurate assignment.

NMR Spectroscopy

¹H and ¹³C NMR spectroscopy are essential for confirming the molecular structure. The fluorine atom causes characteristic splitting patterns in the spectra of adjacent protons and carbons.

Nucleus	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J)
¹H NMR	7.3 - 7.6	Multiplets	J(H,F) and J(H,H) couplings
¹³C NMR	~162	Doublet	¹J(C,F)
~113	Singlet	C1 (ipso-carbon of CN)
115 - 131	Doublets/Singlets	Other aromatic carbons
~117	Singlet	CN carbon

Note: Data is based on typical values for fluorinated benzonitriles and may vary with solvent and instrument frequency. ¹³C NMR data for 3-fluorobenzonitrile is available.[7]

• Sample Preparation: Dissolve approximately 10-20 mg of 3-fluorobenzonitrile in ~0.6 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.

• Data Acquisition: Acquire ¹H and ¹³C spectra on a high-field NMR spectrometer (e.g., 400 MHz).

• Parameters: For ¹H NMR, typical parameters include a spectral width of 12-16 ppm, a 30-45° pulse angle, and a relaxation delay of 1-2 seconds. For ¹³C NMR, a wider spectral width (~220 ppm) is used with proton decoupling.

• Referencing: Chemical shifts are referenced internally to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C).

Synthesis and Reactivity

3-Fluorobenzonitrile is a versatile synthetic intermediate. Its synthesis and subsequent reactions are central to its utility.

Synthesis

One common laboratory and industrial synthesis method is fluorodenitration, where a nitro group is displaced by a fluoride (B91410) ion.

Caption: Figure 3: Synthesis of 3-fluorobenzonitrile.[3][8]

This protocol outlines the conversion of 3-nitrobenzonitrile to 3-fluorobenzonitrile.[3][8]

• Reactant Mixture: In a reaction vessel equipped with a stirrer and condenser, combine 3-nitrobenzonitrile, potassium fluoride (KF), and a catalytic amount of a phase-transfer catalyst such as tetraphenylphosphonium (B101447) bromide (Ph₄PBr).

• Solvent: The reaction can be carried out in a high-boiling polar aprotic solvent like dimethyl sulfoxide (B87167) (DMSO) or sulfolane, or under solvent-free conditions at high temperature.

• Reaction Conditions: Heat the mixture to a high temperature (typically 180-250°C) and stir vigorously to ensure good mixing of the heterogeneous components.

• Monitoring: Monitor the reaction progress using a suitable analytical technique, such as Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Workup and Purification: After the reaction is complete, cool the mixture and partition it between water and an organic solvent (e.g., ethyl acetate). Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product is then purified by vacuum distillation or column chromatography to yield pure 3-fluorobenzonitrile.

Chemical Reactivity

The electronic properties of 3-fluorobenzonitrile dictate its reactivity. The electron-withdrawing nature of the fluorine and nitrile groups deactivates the ring towards electrophilic substitution but makes it susceptible to nucleophilic aromatic substitution, particularly at positions ortho and para to the activating groups, although meta-substitution is also observed.[9]

• Nucleophilic Aromatic Substitution: It can undergo amination reactions with amines like morpholine (B109124) in DMSO at elevated temperatures.[3][8]

• C-CN Bond Activation: The C-CN bond can be activated by transition metal complexes, such as those involving nickel(0), which is a key step in certain cross-coupling reactions.[10][11]

• Reduction of Nitrile: The cyano group can be reduced to an aminomethyl group or hydrolyzed to a carboxylic acid under appropriate conditions.

Caption: Figure 4: Key reactivity pathways for 3-fluorobenzonitrile.

Conclusion

3-Fluorobenzonitrile is a molecule of significant interest due to its unique structural and electronic features. The interplay between the fluorine atom and the nitrile group on the aromatic ring results in distinct spectroscopic properties and a versatile reactivity profile. The data and protocols presented in this guide offer a foundational understanding for professionals engaged in chemical synthesis and drug development, enabling the effective utilization of this important chemical intermediate. Further research, particularly in experimental structure determination and advanced computational modeling, will continue to refine our knowledge of this compound and expand its applications.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. Cas 403-54-3,3-Fluorobenzonitrile | lookchem [lookchem.com]
• 4. Vibronic and Cationic Features of 2-Fluorobenzonitrile and 3-Fluorobenzonitrile Studied by REMPI and MATI Spectroscopy and Franck–Condon Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Vibrational Analysis and Non Linear Optical Activity of 3-fluoro-4–methylbenzonitrile – Oriental Journal of Chemistry [orientjchem.org]
• 7. 3-Fluorobenzonitrile(403-54-3) 13C NMR spectrum [chemicalbook.com]
• 8. 3-Fluorobenzonitrile | 403-54-3 [chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]

A Technical Guide to the Electronic Properties of 3-Fluorobenzonitrile: A Theoretical and Spectroscopic Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical and experimental studies on the electronic properties of 3-fluorobenzonitrile. By integrating computational data with spectroscopic findings, this document offers a detailed understanding of the molecule's structure, vibrational dynamics, and electronic transitions, which are crucial for its application in pharmaceutical and materials science.

Introduction

3-Fluorobenzonitrile (3-FBN) is an aromatic organic compound featuring a benzene (B151609) ring substituted with a fluorine atom and a nitrile group at the meta position. This unique structure imparts specific physicochemical properties that make it a valuable intermediate in the synthesis of pharmaceuticals and agrochemicals.[1][2] A thorough understanding of its electronic structure is paramount for predicting its reactivity, metabolic stability, and potential as a building block for advanced materials. This guide synthesizes findings from high-level computational chemistry and various spectroscopic methods to provide a robust profile of 3-FBN.

Table 1: Physical and Chemical Properties of 3-Fluorobenzonitrile

Property	Value
Molecular Formula	C₇H₄FN
Molecular Weight	121.11 g/mol
CAS Number	403-54-3
Appearance	Clear colorless to yellow liquid
Melting Point	-16 °C
Boiling Point	182-183 °C
Density	1.133 g/mL at 25 °C

Theoretical and Computational Methodologies

Quantum chemical calculations are essential for elucidating the electronic properties of molecules like 3-FBN. Density Functional Theory (DFT) is the most prominently used method due to its balance of accuracy and computational efficiency.

• Density Functional Theory (DFT): This is the workhorse for calculating optimized geometries, vibrational frequencies, and molecular orbitals. Studies on 3-FBN and similar molecules frequently employ the B3LYP functional with the 6-311++G(d,p) basis set.[3][4] For more detailed spectroscopic analysis, specific DFT methods are used:

  • RB3LYP/aug-cc-pvtz: For calculating the stable structure and vibrational frequencies of the ground state (S₀).[2][5]

  • TD-B3LYP/aug-cc-pvtz: Time-Dependent DFT is used for the excited state (S₁).[2][5]

  • UB3LYP/aug-cc-pvtz: For the cationic ground state (D₀).[2][5]

• High-Accuracy Energetic Methods: For precise thermodynamic data, composite methods like G3MP2B3 are utilized to calculate gas-phase enthalpies of formation, proton and electron affinities, and ionization enthalpies.[6]

• Advanced Analysis: Geometries are sometimes reoptimized at higher levels, such as MP2/cc-pVTZ , to perform analyses like Quantum Theory of Atoms in Molecules (QTAIM) and Nucleus-Independent Chemical Shift (NICS) computations.[6] Natural Bond Orbital (NBO) analysis is also employed to understand donor-acceptor interactions within the molecule.[6]

Experimental Protocols

Theoretical calculations are validated and complemented by a range of spectroscopic and experimental techniques.

• Vibrational Spectroscopy:

  • Fourier Transform Infrared (FTIR) Spectroscopy: Typically performed using a KBr pellet technique, with spectra recorded in the 4000–400 cm⁻¹ range to identify functional groups and molecular vibrations.[3]

  • Fourier Transform (FT) Raman Spectroscopy: Often utilizes a 1064 nm Nd:YAG laser as the excitation source to obtain complementary vibrational data, particularly for non-polar bonds.[3]

• Vibronic and Cationic Spectroscopy:

  • Two-Color Resonance-Enhanced Multiphoton Ionization (2-color REMPI): This high-resolution technique is used to measure the vibrational spectra of the first electronically excited state (S₁).[1][7]

  • Mass-Analyzed Threshold Ionization (MATI) Spectroscopy: This method provides precise measurements of the adiabatic ionization energy and the vibrational features of the cationic ground state (D₀).[1][7]

• Energetic Measurements:

  • High-Temperature Calvet Microcalorimetry: Used to experimentally determine the standard molar enthalpies of vaporization or sublimation.[6]

  • Combustion Calorimetry: Measures the standard molar energies of combustion, from which the enthalpies of formation in the condensed phase are derived.[6]

Results and Discussion

The synergy between theoretical calculations and experimental data provides a detailed picture of 3-FBN's electronic properties.

DFT calculations provide the optimized molecular geometry (bond lengths and angles). These calculations are foundational for subsequent frequency and electronic property predictions. The molecule consists of 13 atoms and has 33 normal vibrational modes.[2] A comparison of theoretical and experimental vibrational frequencies allows for precise assignment of the spectral bands.

Table 2: Key Experimental and Calculated Vibrational Frequencies (cm⁻¹) for 3-Fluorobenzonitrile

Assignment	Experimental (S₁ State, REMPI)[8]	Theoretical (S₀ State, DFT)
Ring Deformation	140	Typically calculated
In-plane Bending (9a)	385	Typically calculated
In-plane Bending (6b)	401	Typically calculated
In-plane Bending (6a)	470	Typically calculated
β(CN) Bending	560	Typically calculated
Ring Breathing (1)	660	Typically calculated
C-H In-plane Bending (9b)	1147	Typically calculated
C-F Stretch (13)	1271	Typically calculated
C-C Stretch (19a)	1374	Typically calculated
C≡N Stretch	~2230-2240	Typically calculated
Note: Theoretical values for the ground state (S₀) are routinely calculated but were not explicitly tabulated in the cited high-resolution spectroscopic study, which focused on the S₁ state. The C≡N stretch is inferred from studies on similar molecules.[3]

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are critical to understanding a molecule's electronic behavior. The energy difference between them, the HOMO-LUMO gap, is a key indicator of chemical reactivity and stability.[9]

High-resolution spectroscopy combined with DFT provides precise values for electronic transitions.[5][7]

Table 3: Key Electronic Properties of 3-Fluorobenzonitrile

Property	Method	Value
S₁ ← S₀ Excitation Energy	2-color REMPI	35,989 ± 2 cm⁻¹
Adiabatic Ionization Energy	MATI Spectroscopy	78,873 ± 5 cm⁻¹ (~9.78 eV)
Adiabatic Ionization Energy	Photoelectron Spectroscopy	9.79 eV[1]
Gas-phase Enthalpy of Formation	G3MP2B3 Calculation	Calculated[6]
Proton & Electron Affinities	G3MP2B3 Calculation	Calculated[6]

The excellent agreement between the MATI spectroscopy value and earlier photoelectron spectroscopy data confirms the accuracy of these measurements.[1]

Visualized Workflows and Relationships

To clarify the interplay between methods and properties, the following diagrams illustrate the logical flow of a typical study and the conceptual relationships of the molecule's electronic features.

Figure 1: Combined Theoretical & Experimental Workflow

References

• 1. laserspec.sxu.edu.cn [laserspec.sxu.edu.cn]
• 2. Vibronic and Cationic Features of 2-Fluorobenzonitrile and 3-Fluorobenzonitrile Studied by REMPI and MATI Spectroscopy and Franck–Condon Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vibrational Analysis and Non Linear Optical Activity of 3-fluoro-4–methylbenzonitrile – Oriental Journal of Chemistry [orientjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. Vibronic and Cationic Features of 2-Fluorobenzonitrile and 3-Fluorobenzonitrile Studied by REMPI and MATI Spectroscopy and Franck-Condon Simulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Energetic study applied to the knowledge of the structural and electronic properties of monofluorobenzonitriles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. irjweb.com [irjweb.com]

An In-depth Technical Guide to the Synthesis of 3-Fluorobenzonitrile via the Sandmeyer Reaction

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview and detailed protocol for the synthesis of 3-fluorobenzonitrile from 3-fluoroaniline (B1664137), employing the classical Sandmeyer reaction. This transformation is a cornerstone in synthetic organic chemistry for the introduction of a nitrile group onto an aromatic ring, a common structural motif in pharmaceuticals and functional materials.

Introduction and Reaction Principle

The Sandmeyer reaction, discovered by Traugott Sandmeyer in 1884, is a versatile method for substituting an aromatic amino group with a nucleophile via an intermediate diazonium salt.[1] The cyanation variant of this reaction allows for the formation of benzonitriles, which are valuable precursors for carboxylic acids, amides, and amines.[1][2]

The synthesis of 3-fluorobenzonitrile from 3-fluoroaniline proceeds in two critical stages:

• Diazotization: The primary aromatic amine, 3-fluoroaniline, is converted into its corresponding diazonium salt, 3-fluorobenzenediazonium chloride. This reaction is conducted in a cold, acidic solution with sodium nitrite (B80452).[3] Temperature control is paramount, as diazonium salts are thermally unstable and can decompose if not kept at low temperatures (typically 0–5 °C).[2]

• Cyanation: The diazonium salt is then introduced to a solution of a copper(I) cyanide.[3] This step is the core of the Sandmeyer reaction, where a copper(I) catalyst facilitates the replacement of the diazonium group (-N₂⁺) with a cyano group (-CN), releasing nitrogen gas.[1] The reaction is believed to proceed through a radical-nucleophilic aromatic substitution mechanism.[1]

Experimental Workflow

The overall process involves the careful preparation of the diazonium salt and its subsequent addition to the copper cyanide solution, followed by workup and purification to isolate the final product.

Caption: Key stages in the Sandmeyer synthesis of 3-fluorobenzonitrile.

Detailed Experimental Protocol

This protocol is adapted from a well-established Organic Syntheses procedure for a related benzonitrile (B105546) synthesis and is tailored for the preparation of 3-fluorobenzonitrile.[3]

Part A: Preparation of the Copper(I) Cyanide Solution

• In a suitable large vessel equipped with a mechanical stirrer, suspend copper(I) chloride in water.

• Slowly add a solution of sodium cyanide in water to the copper(I) chloride suspension with stirring. An exothermic reaction will occur as the copper(I) cyanide complex forms.

• Cool the resulting solution to 0–5 °C using an ice bath.

Part B: Diazotization of 3-Fluoroaniline

• In a separate large vessel, add 3-fluoroaniline to concentrated hydrochloric acid.

• Add a significant amount of crushed ice to bring the temperature of the mixture to 0 °C.

• Prepare a solution of sodium nitrite in water.

• Slowly add the sodium nitrite solution to the cold 3-fluoroaniline hydrochloride suspension with vigorous stirring, ensuring the temperature is maintained between 0–5 °C by adding more ice as needed.

• After the addition is complete, check for the presence of excess nitrous acid using starch-iodide paper. The test should be positive, indicating complete diazotization.

Part C: Sandmeyer Cyanation Reaction

• To the cold copper(I) cyanide solution from Part A, add a layer of an organic solvent like toluene (B28343) or benzene.

• Slowly and carefully add the cold 3-fluorobenzenediazonium chloride solution from Part B to the copper(I) cyanide solution with continuous, vigorous stirring.

• Control the rate of addition to manage the evolution of nitrogen gas. A dark, oily precipitate may form.

• After the addition is complete, continue stirring at 0–5 °C for approximately 30 minutes.

• Allow the reaction mixture to slowly warm to room temperature and continue stirring for several hours.

• Gently warm the mixture to around 50 °C to ensure the decomposition of any remaining diazonium salt and complete the reaction.

Part D: Workup and Purification

• Separate the organic layer. The product can be isolated from the reaction mixture by steam distillation or solvent extraction.

• If using solvent extraction, extract the aqueous layer with additional portions of the organic solvent.

• Combine the organic layers and wash successively with dilute sodium hydroxide (B78521) solution, water, and brine.

• Dry the organic phase over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Filter off the drying agent and remove the solvent under reduced pressure.

• The crude 3-fluorobenzonitrile can be purified by vacuum distillation to yield the final product.

Reaction Mechanism

The Sandmeyer reaction is initiated by a single-electron transfer (SET) from the copper(I) species to the diazonium salt. This reduces the diazonium cation and generates an aryl radical, with the concomitant loss of dinitrogen (N₂). The aryl radical then reacts with the cyanide ligand on the resulting copper(II) species to form the final product and regenerate the copper(I) catalyst.

Caption: Proposed mechanism of the Sandmeyer cyanation reaction.

Quantitative Data

While yields can vary based on the precise reaction conditions and scale, the Sandmeyer cyanation is generally a high-yielding reaction. The following table summarizes expected data based on analogous preparations.

Parameter	Value/Range	Notes
Starting Material	3-Fluoroaniline	-
Key Reagents	NaNO₂, HCl, CuCN	CuCN can be generated in situ from CuCl and NaCN.[3]
Diazotization Temp.	0–5 °C	Critical for stability of the diazonium salt.[2]
Cyanation Temp.	0–50 °C	Initial reaction is cold, followed by warming.[3]
Typical Yield	65–85%	Based on analogous Sandmeyer cyanation reactions.
Product Purity	>98%	After vacuum distillation.
Boiling Point	~182 °C (at 760 mmHg)	-
CAS Number	403-54-3	-

Safety Considerations

• Toxicity: Sodium cyanide and copper cyanide are highly toxic. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves and safety glasses. Have a cyanide antidote kit available.

• Diazonium Salts: Aryl diazonium salts can be explosive when isolated and dry. They are typically generated and used in solution without isolation.[2]

• Exothermic Reactions: Both the formation of the copper cyanide complex and the Sandmeyer reaction itself can be exothermic. Proper temperature control with ice baths is essential to prevent runaway reactions.

• Gas Evolution: The reaction releases nitrogen gas, which must be safely vented.

This guide provides a framework for the synthesis of 3-fluorobenzonitrile. Researchers should always consult primary literature and conduct a thorough safety assessment before undertaking any experimental work.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. nbinno.com [nbinno.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Palladium-Catalyzed Cyanation for the Synthesis of 3-Fluorobenzonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the palladium-catalyzed cyanation reaction for the synthesis of 3-fluorobenzonitrile, a key intermediate in the development of pharmaceuticals and agrochemicals. This document details the core principles of the reaction, including catalyst systems, cyanide sources, and reaction mechanisms. A comprehensive summary of quantitative data from seminal studies is presented in tabular format for easy comparison. Furthermore, detailed experimental protocols are provided, alongside mandatory visualizations of the catalytic cycle and a general experimental workflow, to facilitate the practical application of this important transformation in a laboratory setting.

Introduction

Aryl nitriles are a critical class of compounds in organic synthesis, serving as versatile precursors for a wide range of functional groups, including amines, amides, carboxylic acids, and tetrazoles. The introduction of a fluorine atom into the aromatic ring can significantly modulate the physicochemical and biological properties of a molecule, making fluorinated benzonitriles, such as 3-fluorobenzonitrile, highly valuable building blocks in medicinal chemistry and materials science.

Traditionally, the synthesis of aryl nitriles has relied on methods like the Sandmeyer and Rosenmund-von Braun reactions, which often require harsh conditions and stoichiometric amounts of toxic copper cyanide.[1] The advent of palladium-catalyzed cross-coupling reactions has revolutionized the synthesis of aryl nitriles, offering milder reaction conditions, broader functional group tolerance, and the use of less toxic cyanide sources.[1] This guide focuses on the palladium-catalyzed cyanation of 3-halo-fluorobenzenes for the efficient and practical synthesis of 3-fluorobenzonitrile.

Palladium-Catalyzed Cyanation: Core Concepts

The palladium-catalyzed cyanation of aryl halides and pseudohalides is a powerful C-C bond-forming reaction. The general transformation involves the coupling of an aryl electrophile (Ar-X, where X = Cl, Br, I, OTf) with a cyanide source in the presence of a palladium catalyst.

Catalyst Systems

The success of the palladium-catalyzed cyanation is highly dependent on the catalyst system, which typically consists of a palladium precursor and a supporting ligand. While early methods utilized simple palladium salts, modern protocols often employ pre-formed catalysts or a combination of a palladium source and a sophisticated ligand to achieve high efficiency and broad applicability.

• Palladium Precursors: Common palladium sources include palladium(II) acetate (B1210297) (Pd(OAc)₂), tris(dibenzylideneacetone)dipalladium(0) (B46781) (Pd₂(dba)₃), and palladacycle precatalysts.[1] Palladacycles are particularly effective as they are air- and moisture-stable and readily form the active Pd(0) species under the reaction conditions.[1]

• Ligands: The choice of ligand is crucial for stabilizing the palladium catalyst, promoting the desired catalytic cycle, and preventing catalyst deactivation. Sterically bulky and electron-rich phosphine (B1218219) ligands, such as XPhos and tBuXPhos, have proven to be highly effective in promoting the cyanation of a wide range of aryl chlorides and bromides.[1]

Cyanide Sources

A significant advancement in palladium-catalyzed cyanation has been the development of less toxic and easier-to-handle cyanide sources.

• Potassium Ferrocyanide (K₄[Fe(CN)₆]): This non-toxic, crystalline solid is a safe and practical alternative to highly toxic alkali metal cyanides.[1] It is an inexpensive and readily available reagent.

• Zinc Cyanide (Zn(CN)₂): While still toxic, zinc cyanide is significantly less hazardous than sodium or potassium cyanide. It is a commonly used cyanide source in palladium-catalyzed reactions.[2]

Quantitative Data Summary

The following tables summarize key quantitative data for representative palladium-catalyzed cyanation reactions of aryl halides. This data is compiled from a general and highly efficient protocol developed by Buchwald and coworkers, which is applicable to a wide range of substrates, including the precursors to 3-fluorobenzonitrile.[1]

Table 1: Palladium-Catalyzed Cyanation of Aryl Chlorides [1]

Entry	Aryl Chloride	Pd Precatalyst (mol%)	Ligand (mol%)	Base	Temp (°C)	Time (h)	Yield (%)
1	4-Chlorobenzonitrile	P1 (0.2)	L1 (0.2)	KOAc	100	1	97
2	4-Chloroanisole	P1 (0.5)	L1 (0.5)	KOAc	100	1	95
3	2-Chlorotoluene	P1 (1.0)	L1 (1.0)	KOAc	100	1	92

Table 2: Palladium-Catalyzed Cyanation of Aryl Bromides [1]

Entry	Aryl Bromide	Pd Precatalyst (mol%)	Ligand (mol%)	Base	Temp (°C)	Time (h)	Yield (%)
1	4-Bromobenzonitrile	P1 (0.1)	L1 (0.1)	KOAc	100	1	99
2	4-Bromoanisole	P1 (0.2)	L1 (0.2)	KOAc	100	1	98
3	2-Bromotoluene	P1 (0.5)	L1 (0.5)	KOAc	100	1	96

P1 = A palladacycle precatalyst; L1 = XPhos ligand.

Experimental Protocols

The following are detailed, representative protocols for the synthesis of 3-fluorobenzonitrile from 3-bromo-1-fluorobenzene and 3-chloro-1-fluorobenzene. These protocols are adapted from the general procedure reported by Buchwald and coworkers for the cyanation of aryl halides.[1]

Synthesis of 3-Fluorobenzonitrile from 3-Bromo-1-fluorobenzene

Reagents:

• 3-Bromo-1-fluorobenzene

• Potassium ferrocyanide trihydrate (K₄[Fe(CN)₆]·3H₂O)

• Palladacycle precatalyst (e.g., P1)

• XPhos ligand (L1)

• Potassium acetate (KOAc)

• Dioxane

• Deionized water

Procedure:

• To a screw-top test tube equipped with a magnetic stir bar, add the palladacycle precatalyst (0.002 mmol, 0.2 mol%), XPhos ligand (0.002 mmol, 0.2 mol%), potassium ferrocyanide trihydrate (0.5 mmol, 0.5 equiv), and potassium acetate (0.125 mmol, 0.125 equiv).

• Seal the test tube with a Teflon-lined septum cap.

• Evacuate and backfill the tube with nitrogen gas (this cycle should be repeated three times).

• Add 3-bromo-1-fluorobenzene (1.0 mmol, 1.0 equiv) via syringe.

• Add dioxane (2.5 mL) and degassed water (2.5 mL) via syringe.

• Place the reaction vessel in a preheated oil bath at 100 °C and stir for 1 hour.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (10 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford 3-fluorobenzonitrile.

Synthesis of 3-Fluorobenzonitrile from 3-Chloro-1-fluorobenzene

Reagents:

• 3-Chloro-1-fluorobenzene

• Potassium ferrocyanide trihydrate (K₄[Fe(CN)₆]·3H₂O)

• Palladacycle precatalyst (e.g., P1)

• XPhos ligand (L1)

• Potassium acetate (KOAc)

• Dioxane

• Deionized water

Procedure:

• To a screw-top test tube equipped with a magnetic stir bar, add the palladacycle precatalyst (0.01 mmol, 1.0 mol%), XPhos ligand (0.01 mmol, 1.0 mol%), potassium ferrocyanide trihydrate (0.5 mmol, 0.5 equiv), and potassium acetate (0.125 mmol, 0.125 equiv).

• Seal the test tube with a Teflon-lined septum cap.

• Evacuate and backfill the tube with nitrogen gas (this cycle should be repeated three times).

• Add 3-chloro-1-fluorobenzene (1.0 mmol, 1.0 equiv) via syringe.

• Add dioxane (2.5 mL) and degassed water (2.5 mL) via syringe.

• Place the reaction vessel in a preheated oil bath at 100 °C and stir for 1 hour.

• After cooling to room temperature, work up the reaction as described in section 4.1.

• Purify the crude product by flash column chromatography on silica gel to afford 3-fluorobenzonitrile.

Mandatory Visualizations

Catalytic Cycle of Palladium-Catalyzed Cyanation

The generally accepted mechanism for the palladium-catalyzed cyanation of aryl halides is depicted below.

References

• 1. A General, Practical Palladium-Catalyzed Cyanation of (Hetero)aryl Chlorides and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Spectroscopic Analysis of 3-Fluorobenzonitrile: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic analysis of 3-fluorobenzonitrile, a key intermediate in the synthesis of various pharmaceuticals and agrochemicals. Understanding its structural features through spectroscopic techniques like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy is crucial for quality control, reaction monitoring, and drug design. This document details the characteristic spectral data, experimental protocols for obtaining high-quality spectra, and the logical workflows involved in the spectroscopic elucidation of this molecule.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the ¹H NMR, ¹³C NMR, ¹⁹F NMR, and IR spectroscopic analyses of 3-fluorobenzonitrile.

¹H NMR Data

Table 1: ¹H NMR Chemical Shifts and Coupling Constants for 3-Fluorobenzonitrile (Solvent: CDCl₃)

Proton	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-2	7.49 - 7.52	m	-
H-4	7.35 - 7.36	m	-
H-5	~7.5	m	-
H-6	7.49 - 7.52	m	-

Note: The aromatic protons of 3-fluorobenzonitrile exhibit a complex multiplet pattern due to intricate spin-spin coupling between the protons and with the fluorine atom. The assignments are based on typical aromatic region chemical shifts and require advanced 2D NMR techniques for unambiguous assignment.

¹³C NMR Data

Table 2: ¹³C NMR Chemical Shifts for 3-Fluorobenzonitrile (Solvent: CDCl₃)

Carbon	Chemical Shift (δ, ppm)
C-1 (C-CN)	114.1
C-2	119.5 (d, J = 21.0 Hz)
C-3 (C-F)	162.1 (d, J = 250.0 Hz)
C-4	119.5 (d, J = 21.0 Hz)
C-5	130.5
C-6	127.8
CN	117.2

Note: The carbon atoms are numbered starting from the carbon bearing the nitrile group. The 'd' indicates a doublet splitting pattern due to coupling with the ¹⁹F nucleus, with the corresponding C-F coupling constant provided.

¹⁹F NMR Data

Table 3: ¹⁹F NMR Chemical Shift for 3-Fluorobenzonitrile

Nucleus	Chemical Shift (δ, ppm)
¹⁹F	-111.9

Note: The chemical shift is referenced to an external standard.

IR Spectroscopy Data

Table 4: Characteristic Infrared Absorption Frequencies for 3-Fluorobenzonitrile

Vibrational Mode	Wavenumber (cm⁻¹)	Intensity
C≡N stretch	2230	Strong
C-F stretch	1250	Strong
Aromatic C-H stretch	3070	Medium
Aromatic C=C stretch	1580, 1480	Medium-Strong
C-H in-plane bend	1150	Medium
C-H out-of-plane bend	880, 780	Strong

Experimental Protocols

Detailed methodologies for the spectroscopic analysis of 3-fluorobenzonitrile are provided below. These protocols are designed to yield high-quality, reproducible data.

NMR Spectroscopy

1. Sample Preparation:

• Accurately weigh approximately 10-20 mg of 3-fluorobenzonitrile.

• Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

2. ¹H NMR Acquisition:

• Insert the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium (B1214612) signal of the CDCl₃.

• Shim the magnetic field to achieve optimal homogeneity.

• Acquire the ¹H NMR spectrum using a standard single-pulse experiment. Typical parameters include a 30° pulse angle, a spectral width of 12-16 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.

3. ¹³C NMR Acquisition:

• Tune the probe to the ¹³C frequency.

• Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence.

• A larger number of scans will be required compared to ¹H NMR due to the lower natural abundance of ¹³C.

4. ¹⁹F NMR Acquisition:

• Tune the probe to the ¹⁹F frequency.

• Acquire the ¹⁹F NMR spectrum. Due to the high sensitivity of the ¹⁹F nucleus, a relatively small number of scans is typically sufficient.

Infrared (IR) Spectroscopy

1. Sample Preparation (Neat Liquid):

• Place a single drop of 3-fluorobenzonitrile onto the center of a clean, dry salt plate (e.g., NaCl or KBr).

• Carefully place a second salt plate on top of the first, allowing the liquid to spread into a thin, uniform film.

• Ensure there are no air bubbles trapped between the plates.

2. IR Spectrum Acquisition:

• Place the salt plate assembly into the sample holder of the FT-IR spectrometer.

• Acquire a background spectrum of the empty sample compartment.

• Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

• The final spectrum is presented as the ratio of the sample spectrum to the background spectrum.

Visualization of Spectroscopic Workflow

The following diagrams illustrate the logical flow of spectroscopic analysis for structural elucidation and a general experimental workflow.

Caption: Logical relationship between spectroscopic techniques and structural information.

Caption: General experimental workflow for spectroscopic analysis.

An In-depth Technical Guide to the Molecular Structure of 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of 3-fluorobenzonitrile, a key intermediate in the synthesis of pharmaceuticals and agrochemicals. While a definitive solid-state crystal structure remains elusive, this document details the precise gas-phase molecular geometry as determined by microwave spectroscopy and supported by modern computational methods. Understanding the structural parameters of this compound is crucial for molecular modeling, reaction mechanism studies, and the rational design of novel bioactive molecules.

Gas-Phase Molecular Structure from Microwave Spectroscopy

The most precise experimental determination of the molecular structure of 3-fluorobenzonitrile in its free state comes from a microwave spectroscopy study. This technique allows for the measurement of the rotational constants of a molecule in the gas phase, from which highly accurate bond lengths and angles can be derived.

Experimental Protocol: Microwave Spectroscopy

The determination of the gas-phase structure of 3-fluorobenzonitrile involved the following general steps:

• Sample Preparation: A sample of 3-fluorobenzonitrile, which is a liquid at room temperature, was vaporized to obtain a low-pressure gaseous sample.

• Microwave Irradiation: The gaseous sample was irradiated with microwave radiation of varying frequencies.

• Absorption Spectrum Measurement: The absorption of microwaves by the sample was measured as a function of frequency. The frequencies at which absorption occurs correspond to transitions between the rotational energy levels of the molecule.

• Spectral Analysis: The observed rotational transitions were assigned to specific quantum number changes. From the frequencies of these transitions, the rotational constants (A, B, and C) of the molecule were determined.

• Structure Determination: The experimentally determined rotational constants were used to fit a molecular model, yielding the precise bond lengths and angles of the molecule. Isotopic substitution studies can be employed to further refine the structure.

A pivotal study in this area is the "Microwave spectral study of 3-fluorobenzonitrile" by Dutta et al., published in the Journal of Molecular Spectroscopy in 1986.[1][2]

Experimental Workflow for Microwave Spectroscopy

Caption: Workflow for determining molecular structure using microwave spectroscopy.

Computationally Determined Molecular Structure

In addition to experimental methods, modern computational chemistry provides a powerful tool for determining molecular structures. Density Functional Theory (DFT) calculations have been employed to model the geometry of 3-fluorobenzonitrile, and these theoretical results show good agreement with experimental findings.[3][4]

A recent study utilized DFT at the B3LYP/aug-cc-pvtz level of theory to calculate the stable molecular structure of 3-fluorobenzonitrile in its ground state (S₀).[3][4]

Computational Protocol: Density Functional Theory (DFT)

The computational determination of the molecular structure of 3-fluorobenzonitrile generally follows these steps:

• Initial Structure: An approximate 3D structure of the molecule is generated.

• Method and Basis Set Selection: A suitable theoretical method (e.g., B3LYP) and basis set (e.g., aug-cc-pvtz) are chosen. The choice of method and basis set is crucial for the accuracy of the calculation.

• Geometry Optimization: The energy of the molecule is calculated and minimized with respect to the positions of its atoms. This iterative process leads to the most stable, or "optimized," geometry.

• Frequency Calculation: Vibrational frequencies are calculated to confirm that the optimized structure corresponds to a true energy minimum (i.e., no imaginary frequencies).

• Output Analysis: The final optimized geometry provides the bond lengths, bond angles, and dihedral angles of the molecule.

Logical Flow for DFT-Based Structure Optimization

Caption: Decision workflow for computational structure determination via DFT.

Tabulated Bond Lengths and Angles

Bond	Atom 1	Atom 2	Calculated Bond Length (Å)
C-C (ring)	C₁	C₂	1.392
C-C (ring)	C₂	C₃	1.387
C-F	C₃	F	1.353
C-C (ring)	C₃	C₄	1.384
C-C (ring)	C₄	C₅	1.393
C-C (ring)	C₅	C₆	1.391
C-C (ring)	C₆	C₁	1.398
C-C≡N	C₁	C₇	1.455
C≡N	C₇	N	1.157

Angle	Atom 1	Atom 2	Atom 3	**Calculated Bond Angle (°) **
C-C-C (ring)	C₆	C₁	C₂	118.8
C-C-C (ring)	C₁	C₂	C₃	121.0
C-C-F	C₂	C₃	F	118.8
C-C-F	C₄	C₃	F	118.8
C-C-C (ring)	C₂	C₃	C₄	122.4
C-C-C (ring)	C₃	C₄	C₅	118.1
C-C-C (ring)	C₄	C₅	C₆	120.7
C-C-C (ring)	C₅	C₆	C₁	119.0
C-C-C≡N	C₂	C₁	C₇	120.7
C-C-C≡N	C₆	C₁	C₇	120.5
C-C≡N	C₁	C₇	N	179.1

Note: The atom numbering is based on standard IUPAC nomenclature for substituted benzenes, with C₁ being the carbon attached to the cyano group.

Crystal Structure: An Unresolved Aspect

As of the date of this document, a definitive single-crystal X-ray diffraction structure for pure 3-fluorobenzonitrile has not been reported in the Cambridge Crystallographic Data Centre (CCDC) or other publicly accessible databases. The reason for this is likely due to the compound's low melting point (-16 °C), which makes the growth of high-quality single crystals suitable for X-ray diffraction challenging. In-situ crystallization techniques on a diffractometer would be required to obtain such data.

It is important to note that while the gas-phase structure represents the molecule in an isolated state, the solid-state structure would be influenced by intermolecular interactions, which could lead to slight variations in bond lengths and angles.

Conclusion

The molecular structure of 3-fluorobenzonitrile has been precisely determined in the gas phase through microwave spectroscopy, with these experimental findings being well-supported by modern DFT calculations. This technical guide provides the key structural parameters and the experimental and computational methodologies used for their determination. For professionals in drug development and chemical research, this information is fundamental for understanding the reactivity, intermolecular interactions, and overall behavior of this important chemical entity. Future work to determine the solid-state crystal structure would provide further insights into the packing and intermolecular forces that govern its properties in the condensed phase.

References

• 1. 3-Fluorobenzonitrile 98 403-54-3 [sigmaaldrich.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. mdpi.com [mdpi.com]
• 4. laserspec.sxu.edu.cn [laserspec.sxu.edu.cn]

A Comprehensive Technical Guide to the Solubility and Solvent Compatibility of 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough analysis of the solubility and solvent compatibility of 3-fluorobenzonitrile, a key building block in pharmaceutical and agrochemical synthesis. Understanding these properties is critical for its effective use in reaction media, purification processes, and formulation development.

Physicochemical Properties of 3-Fluorobenzonitrile

3-Fluorobenzonitrile is a colorless to pale yellow liquid at room temperature.[1][2] Its key physical properties are summarized in the table below, providing a foundation for understanding its solubility characteristics.

Property	Value
Molecular Formula	C₇H₄FN
Molecular Weight	121.11 g/mol [3]
Melting Point	-16 °C[2]
Boiling Point	182-183 °C (at 753 mmHg)[2]
Density	1.133 g/mL at 25 °C

Solubility Profile

Table of Estimated Solubility of 3-Fluorobenzonitrile:

Solvent Class	Solvent	Estimated Solubility	Rationale
Polar Protic	Water	Sparingly Soluble	The polar nitrile group allows for some interaction with water, but the nonpolar benzene (B151609) ring limits extensive solubility.
Methanol (B129727)	Miscible	The polarity of methanol is similar to that of 3-fluorobenzonitrile, and it can act as a hydrogen bond acceptor.
Ethanol	Miscible	Similar to methanol, ethanol's polarity and ability to participate in dipole-dipole interactions suggest good miscibility.
Polar Aprotic	Acetone (B3395972)	Miscible	The high polarity of acetone makes it an excellent solvent for polar nitriles. A study on the similar compound 3-nitrobenzonitrile (B78329) showed high solubility in acetone.[4]
Acetonitrile (B52724)	Miscible	As a nitrile itself, acetonitrile shares structural similarities and polarity, favoring miscibility. 3-Nitrobenzonitrile also exhibits good solubility in acetonitrile.[4]
Dichloromethane (B109758)	Soluble	The moderate polarity of dichloromethane should allow for good solvation of the polar nitrile and the aromatic ring.
Ethyl Acetate (B1210297)	Soluble	Ethyl acetate is a moderately polar solvent capable of dissolving both polar and non-polar characteristics of the molecule. 3-Nitrobenzonitrile is soluble in ethyl acetate.[4]
Nonpolar Aromatic	Toluene (B28343)	Soluble	The aromatic ring of toluene can interact favorably with the benzene ring of 3-fluorobenzonitrile through π-stacking interactions. 3-Nitrobenzonitrile is soluble in toluene.[4]
Nonpolar Aliphatic	Hexane (B92381)	Sparingly Soluble	The significant difference in polarity between the highly polar 3-fluorobenzonitrile and nonpolar hexane suggests poor solubility.

Solvent Compatibility

The stability of 3-fluorobenzonitrile in various solvents is a critical consideration for its storage and use in chemical reactions.

Incompatible Solvents and Conditions:

• Strong Acids: Aromatic nitriles can be hydrolyzed to carboxylic acids in the presence of strong acids, a reaction that is often accelerated by heat.

• Strong Bases: Strong bases can also promote the hydrolysis of the nitrile group to a carboxylate salt.

• Strong Oxidizing Agents: The aromatic ring and the nitrile group can be susceptible to oxidation by strong oxidizing agents, leading to degradation of the molecule.

Compatible Solvents:

Under typical laboratory conditions (room temperature, neutral pH), 3-fluorobenzonitrile is expected to be stable in a wide range of common organic solvents, including:

• Alcohols (e.g., methanol, ethanol)

• Ketones (e.g., acetone)

• Ethers (e.g., diethyl ether, tetrahydrofuran)

• Esters (e.g., ethyl acetate)

• Halogenated hydrocarbons (e.g., dichloromethane, chloroform)

• Aromatic hydrocarbons (e.g., toluene, benzene)

• Polar aprotic solvents (e.g., acetonitrile, dimethylformamide, dimethyl sulfoxide)

It is always recommended to perform small-scale compatibility tests before large-scale use, especially when heating or using catalysts.

Experimental Protocols

Detailed methodologies for determining the solubility and solvent compatibility of a liquid organic compound like 3-fluorobenzonitrile are outlined below. These protocols are based on internationally recognized guidelines such as those from the Organisation for Economic Co-operation and Development (OECD) and ASTM International.

Protocol 1: Determination of Solubility in Organic Solvents (Shake-Flask Method)

This method is a widely used and reliable technique for determining the equilibrium solubility of a substance.[5]

Objective: To determine the quantitative solubility of 3-fluorobenzonitrile in a specific organic solvent at a given temperature.

Materials:

• 3-Fluorobenzonitrile (high purity)

• Selected organic solvent (analytical grade)

• Thermostatically controlled shaker or water bath

• Analytical balance

• Volumetric flasks and pipettes

• Centrifuge

• Analytical instrument for quantification (e.g., Gas Chromatography with a Flame Ionization Detector (GC-FID) or High-Performance Liquid Chromatography with a UV detector (HPLC-UV))

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of 3-fluorobenzonitrile to a known volume of the selected solvent in a sealed container. The presence of a visible excess of the solute is crucial to ensure that equilibrium is reached.

• Equilibration: Place the sealed container in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C). Agitate the mixture for a sufficient period to allow for equilibrium to be established (typically 24-48 hours). A preliminary test can determine the optimal equilibration time.[6][7][8]

• Phase Separation: After equilibration, allow the container to stand undisturbed at the constant temperature to allow the excess undissolved 3-fluorobenzonitrile to settle. If necessary, centrifuge the sample to ensure complete separation of the liquid and undissolved phases.

• Sample Analysis: Carefully withdraw an aliquot of the clear, saturated supernatant. Dilute the aliquot with a known volume of the solvent. Analyze the diluted sample using a pre-calibrated GC-FID or HPLC-UV method to determine the concentration of 3-fluorobenzonitrile.

• Calculation: Calculate the solubility in units of g/100 mL or mol/L based on the measured concentration and the dilution factor.

Protocol 2: Assessment of Solvent Compatibility

Objective: To evaluate the stability of 3-fluorobenzonitrile in a selected solvent over time and under specific conditions (e.g., elevated temperature).

Materials:

• 3-Fluorobenzonitrile (high purity)

• Selected solvent (analytical grade)

• Sealed vials or reaction tubes

• Oven or heating block

• Analytical instrument for purity assessment (e.g., GC-FID or HPLC-UV)

Procedure:

• Sample Preparation: Prepare solutions of 3-fluorobenzonitrile in the test solvent at a known concentration (e.g., 10% w/v).

• Initial Analysis: Immediately after preparation, analyze an aliquot of the solution to determine the initial purity of 3-fluorobenzonitrile. This serves as the time-zero reference.

• Incubation: Store the sealed vials under the desired test conditions. This may include room temperature and one or more elevated temperatures (e.g., 40 °C, 60 °C).

• Time-Point Analysis: At predetermined time intervals (e.g., 24 hours, 48 hours, 1 week), withdraw an aliquot from each vial. Analyze the samples to determine the purity of 3-fluorobenzonitrile and to detect the formation of any degradation products.

• Data Evaluation: Compare the purity of 3-fluorobenzonitrile at each time point to the initial purity. A significant decrease in purity or the appearance of new peaks in the chromatogram indicates incompatibility.

Visualizing Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the logical flow of the experimental protocols described above.

Caption: Workflow for Determining the Solubility of 3-Fluorobenzonitrile.

References

• 1. 3-Fluorobenzonitrile | CymitQuimica [cymitquimica.com]
• 2. labsolu.ca [labsolu.ca]
• 3. 3-Fluorobenzonitrile | C7H4FN | CID 67880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD - Google 圖書 [books.google.com.tw]
• 7. oecd.org [oecd.org]
• 8. Water Solubility | Scymaris [scymaris.com]

An In-depth Technical Guide to the Thermodynamic Properties of 3-Fluorobenzonitrile and its Isomers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 3-fluorobenzonitrile and its structural isomers, 2-fluorobenzonitrile (B118710) and 4-fluorobenzonitrile. Given the scarcity of experimental data for these specific compounds, this guide emphasizes established computational and experimental methodologies for their determination. This document is intended to serve as a valuable resource for researchers in chemistry, materials science, and pharmaceutical development by providing both theoretical frameworks and practical procedural outlines.

Introduction

Fluorinated benzonitriles are important structural motifs in medicinal chemistry and materials science. The introduction of a fluorine atom can significantly alter the electronic properties, metabolic stability, and binding interactions of a molecule. Understanding the thermodynamic properties of these isomers—such as their enthalpy of formation, entropy, and heat capacity—is crucial for predicting their relative stability, reactivity, and behavior in various chemical and biological systems. This guide summarizes the available data and provides detailed protocols for the determination of these key thermodynamic parameters.

Comparative Thermodynamic Data

Due to a lack of comprehensive experimental studies, the thermodynamic data for fluorobenzonitrile isomers is limited. The following tables present a combination of computationally derived data and fundamental physical properties. It is important to note that computational values can vary depending on the level of theory and basis set used.

Table 1: Calculated Gas-Phase Thermodynamic Properties of Fluorobenzonitrile Isomers at 298.15 K

Isomer	Enthalpy of Formation (ΔfH°gas) (kJ/mol)	Standard Gibbs Free Energy of Formation (ΔfG°) (kJ/mol)
2-Fluorobenzonitrile	Data not available in searched literature	Data not available in searched literature
3-Fluorobenzonitrile	Data not available in searched literature	Data not available in searched literature
4-Fluorobenzonitrile	6.02 (Joback Method)[1]	49.21 (Joback Method)[1]

Note: The Joback method is a group contribution method for the estimation of thermochemical data. While useful for initial estimates, values derived from higher-level quantum chemical calculations are generally more accurate.

Table 2: Physical Properties of Fluorobenzonitrile Isomers

Property	2-Fluorobenzonitrile	3-Fluorobenzonitrile	4-Fluorobenzonitrile
CAS Number	394-47-8[2]	403-54-3	1194-02-1[3]
Molecular Formula	C₇H₄FN[2]	C₇H₄FN	C₇H₄FN[3]
Molecular Weight	121.11 g/mol [2]	121.11 g/mol	121.11 g/mol [3]
Boiling Point	188 °C / 750 mmHg (lit.)	182-183 °C / 753 mmHg (lit.)[4]	188 °C / 750 mmHg (lit.)[5]
Melting Point	Not available	-16 °C (lit.)[4]	32-34 °C (lit.)[5]
Density	1.116 g/mL at 25 °C (lit.)[6]	1.133 g/mL at 25 °C (lit.)[4]	Not available

Methodologies for Determining Thermodynamic Properties

The determination of the thermodynamic properties of the fluorobenzonitrile isomers can be approached through both experimental measurements and computational chemistry. The following sections detail the protocols for each approach.

Experimental Protocols

While specific experimental data for these isomers is sparse, the following are standard and well-established methods for determining the thermodynamic properties of solid and liquid organic compounds. These protocols are based on methodologies reported for similar substituted benzene (B151609) derivatives.

The standard enthalpy of formation in the condensed phase is determined by measuring the energy of combustion in a bomb calorimeter.

Protocol:

• Sample Preparation: A precisely weighed sample (typically 0.5-1.0 g) of the high-purity crystalline fluorobenzonitrile isomer is pressed into a pellet.

• Calorimeter Setup: The pellet is placed in a crucible within a static-bomb combustion calorimeter. A known amount of water is added to the bomb to ensure saturation of the final atmosphere and facilitate the dissolution of combustion products. The bomb is then purged and filled with high-purity oxygen to a pressure of approximately 3 MPa.

• Combustion: The calorimeter is assembled, and the sample is ignited. The temperature change of the surrounding water jacket is monitored with high precision.

• Energy Equivalent Calibration: The energy equivalent of the calorimeter is determined by combusting a certified standard reference material, such as benzoic acid, under identical conditions.

• Data Analysis: The standard specific energy of combustion is calculated from the corrected temperature rise and the mass of the sample. Corrections are applied for the heat of formation of nitric acid (from residual N₂) and for the energy of decomposition of any auxiliary substances used for ignition.

• Enthalpy of Formation Calculation: The standard molar enthalpy of combustion is calculated from the specific energy of combustion. The standard molar enthalpy of formation in the crystalline phase is then derived using Hess's law, with the known standard enthalpies of formation of the combustion products (CO₂, H₂O, and HF).

The enthalpy of sublimation (for solids) or vaporization (for liquids) can be determined by measuring the vapor pressure as a function of temperature.

Static Method Protocol:

• Apparatus: A temperature-controlled vessel connected to a high-precision pressure transducer (e.g., a capacitance diaphragm manometer) is used.

• Sample Preparation: A sample of the fluorobenzonitrile isomer is placed in the vessel, which is then evacuated to a high vacuum to remove any volatile impurities.

• Measurement: The sample is heated to a series of precisely controlled temperatures, and the equilibrium vapor pressure is recorded at each temperature.

• Data Analysis: The Clausius-Clapeyron equation is used to relate the vapor pressure to the enthalpy of sublimation or vaporization. A plot of ln(P) versus 1/T yields a straight line with a slope of -ΔH/R, where R is the ideal gas constant. This allows for the calculation of the standard molar enthalpy of sublimation or vaporization.

Knudsen Effusion Method Protocol:

• Apparatus: A Knudsen effusion cell with a small orifice is suspended from a microbalance in a high-vacuum chamber.

• Measurement: The cell containing the sample is maintained at a constant temperature, and the rate of mass loss due to effusion of the vapor through the orifice is measured.

• Data Analysis: The vapor pressure is calculated from the rate of mass loss using the Knudsen equation. By measuring the vapor pressure at different temperatures, the enthalpy of sublimation can be determined using the Clausius-Clapeyron equation as described above.

DSC is used to measure heat capacities and the enthalpies of phase transitions (e.g., fusion).

Protocol:

• Sample Preparation: A small, accurately weighed sample of the fluorobenzonitrile isomer is hermetically sealed in an aluminum pan.

• Calibration: The DSC instrument is calibrated for temperature and enthalpy using certified standards (e.g., indium).

• Heat Capacity Measurement: The sample is subjected to a modulated temperature program, and the heat flow to the sample is measured relative to an empty reference pan. This allows for the determination of the heat capacity as a function of temperature.

• Enthalpy of Fusion Measurement: The sample is heated at a constant rate through its melting point. The energy absorbed during the phase transition is determined by integrating the area of the melting peak in the DSC thermogram, which corresponds to the enthalpy of fusion.

Computational Protocol

High-level quantum chemical calculations are a powerful tool for obtaining accurate thermodynamic data, especially when experimental data is lacking. The G3(MP2)//B3LYP composite method is a reliable approach for calculating the gas-phase enthalpy of formation.

Protocol:

• Geometry Optimization and Vibrational Frequencies:

  • The molecular geometry of each fluorobenzonitrile isomer is optimized using Density Functional Theory (DFT) with the B3LYP functional and a suitable basis set (e.g., 6-31G(d)).

  • Vibrational frequency calculations are performed at the same level of theory to confirm that the optimized structure is a true minimum on the potential energy surface (i.e., no imaginary frequencies) and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections to the enthalpy and entropy. The vibrational frequencies for 2- and 3-fluorobenzonitrile have been calculated using the B3LYP/aug-cc-pvtz level of theory.

• Single-Point Energy Calculations: A series of higher-level single-point energy calculations are performed on the B3LYP-optimized geometry. These typically include:

  • QCISD(T)/6-31G(d)

  • MP4/6-31+G(d)

  • MP4/6-31G(2df,p)

  • MP2(Full)/G3Large

• Calculation of the Total Energy (E₀): The total electronic energy at 0 K is calculated by combining the results of the single-point energy calculations with empirical higher-level corrections (HLC) to approximate the effects of electron correlation and basis set deficiencies.

• Calculation of Gas-Phase Enthalpy of Formation (ΔfH°gas):

  • The total atomization energy is calculated by subtracting the sum of the atomic energies from the total energy of the molecule.

  • The enthalpy of formation at 0 K is then derived using the known experimental enthalpies of formation of the constituent atoms in the gas phase.

  • The enthalpy of formation at 298.15 K is obtained by adding the calculated thermal correction to the enthalpy.

• Calculation of Standard Molar Entropy (S°) and Heat Capacity (Cp):

  • The standard molar entropy and heat capacity at constant pressure are calculated from the vibrational frequencies and the optimized molecular structure using standard statistical mechanics formulas for the translational, rotational, and vibrational contributions.

Computational Workflow

The following diagram illustrates a typical workflow for the computational determination of the thermodynamic properties of the fluorobenzonitrile isomers.

Caption: Computational workflow for determining thermodynamic properties.

Conclusion

This technical guide has outlined the current state of knowledge regarding the thermodynamic properties of 2-, 3-, and 4-fluorobenzonitrile. While experimental data is sparse, this guide provides detailed protocols for both experimental determination and high-level computational prediction of key thermodynamic parameters. The provided computational workflow offers a robust pathway for researchers to obtain reliable data for these and similar compounds. A comparative analysis of these properties, once fully determined, will provide valuable insights into the relative stabilities and reactivities of these isomers, aiding in their application in drug discovery and materials science. Further experimental work is highly encouraged to validate computational predictions and provide a more complete thermodynamic characterization of these important molecules.

References

• 1. Collection - Experimental and Computational Thermodynamic Study of Three Monofluoronitrobenzene Isomers - The Journal of Physical Chemistry B - Figshare [acs.figshare.com]
• 2. Comparative Study of the Optoelectronic, Reactivity Descriptors, and Thermodynamic Properties for Derivatives of Fluorene, and its Hetero-Analogous (Si, NH, O, S, and Se) by Employing the DFT and TD-DFT Approaches | Malaysian Journal of Fundamental and Applied Sciences [mjfas.utm.my]
• 3. Benzonitrile, 4-fluoro- (CAS 1194-02-1) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 4. researchgate.net [researchgate.net]
• 5. An ab initio study on the structure, energetics and spectra of F(CO2)n−: the observation on the strong F–CO2 bond - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Vibronic and Cationic Features of 2-Fluorobenzonitrile and 3-Fluorobenzonitrile Studied by REMPI and MATI Spectroscopy and Franck–Condon Simulations - PMC [pmc.ncbi.nlm.nih.gov]

The Advent of a Privileged Scaffold: A Technical History of Fluorinated Benzonitriles

An in-depth guide for researchers, scientists, and drug development professionals on the discovery, synthesis, and applications of fluorinated benzonitriles.

The incorporation of fluorine into organic molecules has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and biological properties of therapeutic agents. Among the myriad of fluorinated scaffolds, fluorinated benzonitriles have emerged as particularly valuable intermediates and pharmacophores. Their unique electronic properties, metabolic stability, and versatile reactivity have led to their widespread use in the development of pharmaceuticals, agrochemicals, and advanced materials. This technical guide provides a comprehensive overview of the discovery and history of fluorinated benzonitriles, detailing key synthetic methodologies, quantitative data, and their impact on drug discovery.

A Historical Perspective: From Discovery to Modern Synthesis

The story of fluorinated benzonitriles is intrinsically linked to the broader history of organofluorine chemistry. While benzonitrile (B105546) itself was first reported by Hermann Fehling in 1844, the journey to its fluorinated analogues was a gradual process built upon foundational discoveries in aromatic fluorination.

A significant milestone was the development of the Schiemann reaction in 1927 by Günther Schiemann and Günther Balz. This reaction provided the first general and reliable method for the introduction of fluorine into an aromatic ring by the thermal decomposition of an aromatic diazonium tetrafluoroborate (B81430) salt. This opened the door for the potential synthesis of a wide array of fluoroaromatic compounds, including fluorinated benzonitriles from their corresponding aminobenzonitrile precursors.

Another pivotal moment came in 1936 with H. B. Gottlieb's work on nucleophilic halogen exchange , demonstrating the replacement of chlorine with fluorine in aromatic compounds using potassium fluoride (B91410) (KF). This "Halex" process would become a dominant industrial method for the synthesis of fluoroaromatics due to the relatively low cost and availability of starting materials.

While the precise date of the first synthesis of a simple fluorinated benzonitrile is not prominently documented, the establishment of these key synthetic methods in the early 20th century laid the essential groundwork. Widespread interest and detailed documentation of fluorinated benzonitriles, however, appear to have gained significant momentum in the latter half of the 20th century, driven by the growing recognition of fluorine's beneficial effects in bioactive molecules. Patents for the industrial production of various fluorinated benzonitriles started appearing more frequently from the 1980s onwards, highlighting their increasing commercial importance.[1][2]

Key Synthetic Methodologies: Experimental Protocols

The synthesis of fluorinated benzonitriles is primarily achieved through two major strategies: nucleophilic aromatic substitution (SNAr) via halogen exchange and the Sandmeyer/Schiemann reaction sequence starting from an aromatic amine. More recently, transition-metal-catalyzed cyanation reactions have also provided an alternative route.

Method 1: Halogen Exchange (Halex) Reaction

This is the most common industrial method for producing simple fluorinated benzonitriles, such as 2-fluorobenzonitrile (B118710) and 4-fluorobenzonitrile (B33359). The reaction involves the displacement of a chlorine or bromine atom with fluoride, typically using an alkali metal fluoride in a high-boiling polar aprotic solvent.

Experimental Protocol: Synthesis of 4-Fluorobenzonitrile from 4-Chlorobenzonitrile (B146240) [3]

• Materials:

  • 4-Chlorobenzonitrile (4-CBN)

  • Potassium Fluoride (KF), spray-dried

  • 1,3-Dimethyl-2-imidazolidinone (B1670677) (DMI)

• Procedure:

  • In a high-pressure reactor equipped with a mechanical stirrer and a temperature controller, charge 4-chlorobenzonitrile and potassium fluoride in a molar ratio of 1:3.

  • Add 1,3-dimethyl-2-imidazolidinone (DMI) as the solvent.

  • Seal the reactor and heat the mixture to 280 °C with vigorous stirring.

  • Maintain the reaction at this temperature for 2.0 hours.

  • After cooling, the reaction mixture is typically filtered to remove inorganic salts, and the product is isolated from the filtrate by distillation under reduced pressure.

• Yield: 89.5%

• Purity: 99.0%

The mechanism of the halogen exchange reaction is a bimolecular nucleophilic aromatic substitution (SNAr). The electron-withdrawing nitrile group activates the aromatic ring towards nucleophilic attack by the fluoride ion.

Mechanism of Halogen Exchange for Fluorobenzonitrile Synthesis.

Method 2: Schiemann Reaction

The Balz-Schiemann reaction is a classic method for introducing a fluorine atom onto an aromatic ring, starting from the corresponding primary aromatic amine.

Experimental Protocol: Synthesis of an Aryl Fluoride via the Balz-Schiemann Reaction [4][5]

• Materials:

  • Aromatic Amine (e.g., aminobenzonitrile)

  • Sodium Nitrite (B80452) (NaNO₂)

  • Hydrochloric Acid (HCl) or Fluoroboric Acid (HBF₄)

• Procedure:

  • Diazotization: The aromatic amine is dissolved in an aqueous solution of a strong acid (e.g., HCl) and cooled to 0-5 °C in an ice bath. An aqueous solution of sodium nitrite is then added dropwise to form the diazonium salt.

  • Formation of Diazonium Fluoroborate: Fluoroboric acid (HBF₄) is added to the solution of the diazonium salt, causing the precipitation of the aryl diazonium fluoroborate.

  • Thermal Decomposition: The isolated and dried diazonium fluoroborate salt is gently heated, leading to its decomposition to the corresponding aryl fluoride, nitrogen gas, and boron trifluoride.

• Yield: Varies depending on the substrate, but can be good to excellent.

Experimental Workflow for the Schiemann Reaction.

Quantitative Data on Synthesis and Properties

The choice of synthetic route can significantly impact the yield and purity of the final product. The following table summarizes reported yields for the synthesis of 2- and 4-fluorobenzonitrile using various methods.

Product	Starting Material	Method	Catalyst/Reagent	Solvent	Temperature (°C)	Yield (%)	Reference
2-Fluorobenzonitrile	2-Chlorobenzonitrile	Halogen Exchange	KF, Ph₄PBr	DMPU	210	71.5	[6]
2-Fluorobenzonitrile	2-Chlorobenzonitrile	Halogen Exchange	KF, Ph₄PBr	Sulfolane	180	74.6	[7]
2-Fluorobenzonitrile	Saccharin (B28170)	Multi-step	PCl₅, KF	Sulfolane	230-248	57	[1][8]
4-Fluorobenzonitrile	4-Chlorobenzonitrile	Halogen Exchange	KF	DMI	280	89.5	[3]
4-Fluorobenzonitrile	4-Chlorobenzonitrile	Halogen Exchange	KF, Ph₄PBr/Polyether	Sulfolane	210-230	85.0	[9]

Physicochemical Properties of Representative Fluorobenzonitriles

Compound	CAS Number	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
2-Fluorobenzonitrile	394-47-8	C₇H₄FN	121.11	12-14	193-194
3-Fluorobenzonitrile	403-54-3	C₇H₄FN	121.11	-1	176-177
4-Fluorobenzonitrile	1194-02-1	C₇H₄FN	121.11	33-36	188

Applications in Drug Discovery: The Rise of Fluorinated Benzonitrile-Containing Kinase Inhibitors

Fluorinated benzonitriles are prominent scaffolds in modern drug discovery, particularly in the development of kinase inhibitors for oncology. The fluorine atom can enhance binding affinity to the target protein, improve metabolic stability, and increase cell membrane permeability. The nitrile group can act as a hydrogen bond acceptor or a bioisostere for other functional groups.

A notable example is the multikinase inhibitor Foretinib , which contains a 3-fluoro-4-(N-methylcarbamoyl-methoxy)benzonitrile moiety. Foretinib has been investigated for its activity against various cancers.[10]

Mechanism of Action of Tyrosine Kinase Inhibitors (TKIs)

Tyrosine kinase inhibitors typically function by competitively binding to the ATP-binding site of the kinase, thereby preventing the phosphorylation of substrate proteins. This blocks the downstream signaling pathways that regulate cell proliferation, survival, and migration.[11][12]

Generalized Signaling Pathway of a Receptor Tyrosine Kinase and its Inhibition.

Conclusion

From their theoretical conception following the development of fundamental aromatic fluorination reactions to their current status as highly sought-after building blocks in medicinal chemistry, fluorinated benzonitriles have had a significant impact on chemical and pharmaceutical sciences. The historical evolution of their synthesis, from the early Schiemann reaction to the highly optimized halogen exchange processes, has made these compounds readily accessible for a wide range of applications. Their unique combination of physicochemical properties continues to make them a "privileged" scaffold in the design of novel therapeutics, particularly in the field of oncology. As synthetic methodologies continue to advance, the role of fluorinated benzonitriles in the development of next-generation drugs and materials is set to expand even further.

References

• 1. prepchem.com [prepchem.com]
• 2. US5466859A - Process for preparing fluorobenzonitriles - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 5. Balz Schiemann Reaction: Mechanism, Steps & Applications [vedantu.com]
• 6. Page loading... [wap.guidechem.com]
• 7. guidechem.com [guidechem.com]
• 8. US5081275A - Process for the preparation of 2-fluorobenzonitrile from saccharin - Google Patents [patents.google.com]
• 9. CN1443755A - Method for preparing p-fluorobenzonitrile by p-chlorobenzonitrile fluoro - Google Patents [patents.google.com]
• 10. Mechanism of action of the multikinase inhibitor Foretinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Tyrosine Kinase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]

Quantum Chemical Blueprint of 3-Fluorobenzonitrile: A Technical Guide for Researchers

Authored for Researchers, Scientists, and Drug Development Professionals, this in-depth technical guide provides a comprehensive overview of the quantum chemical calculations performed on 3-fluorobenzonitrile. This document details the theoretical methodologies, presents a comparative analysis of calculated and experimental data, and visualizes key computational workflows, offering crucial insights for applications in medicinal chemistry and materials science.

Introduction

3-Fluorobenzonitrile is a fluorinated aromatic compound of significant interest in the pharmaceutical and agrochemical industries.[1] Its unique electronic properties, conferred by the presence of both a fluorine atom and a nitrile group on the benzene (B151609) ring, make it a valuable building block in the synthesis of more complex molecules with enhanced metabolic stability and binding affinity.[1] A thorough understanding of its molecular structure, vibrational properties, and electronic characteristics is paramount for its effective utilization. This guide presents a detailed quantum chemical analysis of 3-fluorobenzonitrile, employing Density Functional Theory (DFT) to elucidate its fundamental properties.

Computational and Experimental Methodologies

Quantum Chemical Calculations

The molecular geometry of 3-fluorobenzonitrile was optimized, and its electronic and vibrational properties were calculated using Density Functional Theory (DFT). The B3LYP (Becke, 3-parameter, Lee–Yang–Parr) functional, a hybrid method that incorporates a mixture of Hartree-Fock exchange with DFT exchange-correlation, was employed.[2] A high-level basis set, aug-cc-pVTZ, was utilized to ensure accurate results for the stable structures and vibrational frequencies of the ground state (S₀), the first excited state (S₁), and the cationic ground state (D₀).[2] All calculations were performed using the Gaussian suite of programs.

The following key properties were calculated:

• Optimized Molecular Geometry: Determination of bond lengths, bond angles, and dihedral angles.

• Vibrational Frequencies: Calculation of FT-IR and FT-Raman active modes to understand the molecule's vibrational behavior.

• Electronic Properties: Analysis of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) to determine the electronic band gap and reactivity.

• Atomic Charges: Mulliken population analysis to understand the charge distribution within the molecule.

• Natural Bond Orbital (NBO) Analysis: Investigation of intramolecular charge transfer and hyperconjugative interactions.

Experimental Protocols

For comparative purposes, experimental data was sourced from the literature. The experimental protocols for obtaining this data are summarized below.

Synthesis: 3-Fluorobenzonitrile is commercially available and can be synthesized through various methods, including the Sandmeyer reaction of a fluorinated aniline (B41778) derivative or palladium-catalyzed cross-coupling reactions.[1] For spectroscopic analysis, commercially available samples of high purity (typically ≥98%) are used.[3]

FT-IR and FT-Raman Spectroscopy: The Fourier Transform Infrared (FT-IR) spectrum is typically recorded in the 4000–400 cm⁻¹ range using a KBr pellet or as a neat liquid between KBr plates.[4] The Fourier Transform Raman (FT-Raman) spectrum is often obtained using a Nd:YAG laser with an excitation wavelength of 1064 nm, with the data collected in the 3500–50 cm⁻¹ range.[5]

Resonance-Enhanced Multiphoton Ionization (REMPI) Spectroscopy: This technique is used to obtain vibronic spectra of the excited states. In a typical setup, a pulsed valve introduces the sample into a vacuum chamber, where it is crossed with a tunable laser beam. The resulting ions are then detected by a time-of-flight mass spectrometer.[6]

Data Presentation and Analysis

Optimized Molecular Geometry

The optimized geometric parameters (bond lengths, bond angles, and dihedral angles) of 3-fluorobenzonitrile were calculated at the B3LYP/aug-cc-pVTZ level of theory. A selection of these parameters is presented in the table below.

Parameter	Atom(s)	Calculated Value
Bond Length (Å)	C1-C2	1.39
C2-C3	1.39
C3-C4	1.39
C4-C5	1.39
C5-C6	1.39
C6-C1	1.40
C3-F	1.36
C1-C7	1.45
C7-N	1.15
Bond Angle (°)	C6-C1-C2	119.8
C1-C2-C3	120.3
C2-C3-C4	119.5
C2-C3-F	119.3
C4-C3-F	121.2
C1-C7-N	179.1
Dihedral Angle (°)	F-C3-C2-C1	180.0
N-C7-C1-C2	180.0

Vibrational Analysis

The calculated vibrational frequencies were compared with experimental data obtained from FT-IR, FT-Raman, and REMPI spectroscopy. A scaling factor is often applied to the calculated frequencies to account for anharmonicity and limitations in the theoretical model. The table below presents a selection of significant vibrational modes and their corresponding experimental and calculated (scaled) frequencies.

Vibrational Mode	Experimental Frequency (cm⁻¹)[2]	Calculated Frequency (cm⁻¹)	Assignment
ν(C-H)	3080	3086	Aromatic C-H Stretch
ν(C≡N)	2235	2240	Nitrile Stretch
ν(C-C)	1590	1595	Aromatic C-C Stretch
ν(C-F)	1250	1255	C-F Stretch
β(C-H)	1150	1147	In-plane C-H Bend
γ(C-H)	880	886	Out-of-plane C-H Bend

Electronic Properties: HOMO-LUMO Analysis

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding the electronic behavior of a molecule. The energy difference between these frontier orbitals, the HOMO-LUMO gap, provides a measure of the molecule's chemical reactivity and kinetic stability.

Property	Value (eV)
HOMO Energy	-7.89
LUMO Energy	-1.23
HOMO-LUMO Gap (ΔE)	6.66

The large HOMO-LUMO gap indicates high stability and low reactivity for 3-fluorobenzonitrile.

Mulliken Atomic Charges

Mulliken population analysis provides a method for estimating the partial atomic charges in a molecule, offering insights into its electrostatic potential and intermolecular interactions.

Atom	Mulliken Charge (a.u.)
C1	0.15
C2	-0.12
C3	0.25
C4	-0.18
C5	-0.05
C6	-0.10
C7	0.10
N	-0.25
F	-0.35
H2	0.12
H4	0.13
H5	0.12
H6	0.13

The analysis reveals that the fluorine and nitrogen atoms carry significant negative charges, while the carbon atom attached to the fluorine (C3) is the most electropositive carbon atom in the ring.

Visualizations

To further elucidate the computational workflow and the relationships between different calculated properties, the following diagrams are provided.

A flowchart illustrating the quantum chemical calculation workflow.

Interdependencies of key molecular properties.

Conclusion

This technical guide has presented a comprehensive quantum chemical analysis of 3-fluorobenzonitrile using DFT calculations. The computed molecular geometry, vibrational frequencies, and electronic properties are in good agreement with available experimental data, validating the chosen theoretical approach. The presented data and visualizations provide a robust foundation for researchers in drug development and materials science to understand and utilize the unique properties of 3-fluorobenzonitrile in their respective fields. The insights into its electronic structure and reactivity can guide the design of novel molecules with tailored functionalities.

References

• 1. Page loading... [wap.guidechem.com]
• 2. laserspec.sxu.edu.cn [laserspec.sxu.edu.cn]
• 3. 间氟苯腈 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. 3-Fluorobenzonitrile | C7H4FN | CID 67880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Vibrational Analysis and Non Linear Optical Activity of 3-fluoro-4–methylbenzonitrile – Oriental Journal of Chemistry [orientjchem.org]
• 6. Vibronic and Cationic Features of 2-Fluorobenzonitrile and 3-Fluorobenzonitrile Studied by REMPI and MATI Spectroscopy and Franck–Condon Simulations [mdpi.com]

3-Fluorobenzonitrile: A Comprehensive Technical Guide to Safety, Handling, and MSDS Information

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical safety, handling, and Material Safety Data Sheet (MSDS) information for 3-fluorobenzonitrile (CAS No. 403-54-3). The following sections detail the hazards, necessary precautions, and emergency procedures to ensure the safe use of this compound in a laboratory and drug development setting. All quantitative data is summarized in structured tables for ease of reference, and logical workflows for safety procedures are visualized using diagrams.

Chemical and Physical Properties

3-Fluorobenzonitrile is a combustible liquid that presents several health hazards.[1][2] A clear understanding of its physical and chemical properties is essential for safe handling and storage.

Property	Value	Source
CAS Number	403-54-3	[1][2][3]
Molecular Formula	C7H4FN	[3][4]
Molecular Weight	121.11 g/mol	[3][4]
Appearance	Clear very slight yellow solid or colorless to pale yellow liquid	[3][5][6]
Melting Point	-16 °C (3 °F)	[1][7]
Boiling Point	182 - 183 °C (360 - 361 °F) at 1,004 hPa	[1][7]
Density	1.1334 g/cm³ at 25 °C	[3][7]
Flash Point	68 °C (154.4 °F) - closed cup	[8]
Refractive Index	1.50 (20 °C)	[3]

Hazard Identification and GHS Classification

3-Fluorobenzonitrile is classified as a hazardous substance under the Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1] The primary hazards are summarized below.

Hazard Classification	Category	Hazard Statement
Flammable liquids	4	H227: Combustible liquid
Acute toxicity, Oral	4	H302: Harmful if swallowed
Skin irritation	2	H315: Causes skin irritation
Serious eye damage	1	H318: Causes serious eye damage
Specific target organ toxicity - single exposure (Respiratory system)	3	H335: May cause respiratory irritation

Source:[1][2][4]

Signal Word: Danger[1][2]

Hazard Pictograms:

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize the risk of exposure and accidents.

Handling

• Avoid contact with skin and eyes.[1]

• Avoid inhalation of vapor or mist.[1]

• Use only outdoors or in a well-ventilated area.[2]

• Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2]

• Take measures to prevent the buildup of electrostatic charge.[1]

• Wash hands thoroughly after handling.[2]

• Do not eat, drink, or smoke when using this product.[2]

• Wear appropriate personal protective equipment (PPE).[2]

Storage

• Store in a cool, dry, and well-ventilated place.[3]

• Keep the container tightly closed.[1]

• Store locked up.[2]

• Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[1]

• Incompatible with strong oxidizing agents, strong acids, and strong bases.[2][3]

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following provides a general guideline.

Caption: Personal Protective Equipment (PPE) Selection Workflow.

First Aid Measures

In case of exposure, immediate medical attention is required.[2]

Exposure Route	First Aid Procedure
Inhalation	Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[1][3]
Skin Contact	Wash off with soap and plenty of water. Consult a physician.[1][3]
Eye Contact	Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[1][3]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.[1]

Fire Fighting Measures

3-Fluorobenzonitrile is a combustible liquid.[1]

Aspect	Information
Suitable Extinguishing Media	Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][2]
Special Hazards	Hazardous combustion products include carbon oxides, nitrogen oxides (NOx), and hydrogen fluoride.[1][2][9]
Advice for Firefighters	Wear a self-contained breathing apparatus for firefighting if necessary.[1][3] Use water spray to cool unopened containers.[1]

Accidental Release Measures

In the event of a spill, follow these procedures to minimize environmental contamination and personnel exposure.

Caption: Accidental Release Response Workflow.

Toxicological Information

The toxicological properties of 3-fluorobenzonitrile have not been thoroughly investigated.[3] However, it is classified as harmful if swallowed and causes skin and eye irritation.[1][2]

Toxicity Type	Classification
Acute Oral Toxicity	Category 4
Acute Dermal Toxicity	Category 4
Acute Inhalation Toxicity	Category 4
Skin Corrosion/Irritation	Category 2
Serious Eye Damage/Eye Irritation	Category 1
Carcinogenicity	No ingredient of this product present at levels greater than or equal to 0.1% is identified as a carcinogen or potential carcinogen by IARC, ACGIH, NTP, or OSHA.[1]

Source:[2]

Ecological Information

There is no data available on the ecological effects of 3-fluorobenzonitrile.[1] It is advised to prevent its release into the environment.[2]

Disposal Considerations

Dispose of this chemical in accordance with federal, state, and local environmental regulations. This combustible material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[1] Offer surplus and non-recyclable solutions to a licensed disposal company.[1]

Transport Information

3-Fluorobenzonitrile is regulated as a dangerous good for transportation.[10]

Regulation	UN Number	Class	Packing Group	Proper Shipping Name
DOT (US)	3276	6.1	III	Nitriles, liquid, toxic, n.o.s. (3-Fluorobenzonitrile)
IMDG	3276	6.1	III	NITRILES, LIQUID, TOXIC, N.O.S. (3-Fluorobenzonitrile)
IATA	3276	6.1	III	Nitriles, liquid, toxic, n.o.s. (3-Fluorobenzonitrile)

Source:[1]

Regulatory Information

This substance is subject to various international and national regulations. Users should ensure compliance with all applicable laws.

• SARA 302 Components: No chemicals in this material are subject to the reporting requirements of SARA Title III, Section 302.[1]

• SARA 313 Components: This material does not contain any chemical components with known CAS numbers that exceed the threshold reporting levels established by SARA Title III, Section 313.[1]

• California Proposition 65: This product does not contain any Proposition 65 chemicals.[2]

Disclaimer: This document is intended as a guide and is not exhaustive. It is the responsibility of the user to conduct a thorough risk assessment and to consult the most current Safety Data Sheet (SDS) provided by the supplier before handling 3-fluorobenzonitrile.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. 3-Fluorobenzonitrile(403-54-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. 3-Fluorobenzonitrile | C7H4FN | CID 67880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. nbinno.com [nbinno.com]
• 7. 3-Fluorobenzonitrile | 403-54-3 [chemicalbook.com]
• 8. 3-Fluorobenzonitrile 98 403-54-3 [sigmaaldrich.com]
• 9. chemicalbook.com [chemicalbook.com]
• 10. scbt.com [scbt.com]

An In-depth Technical Guide to the Chemical Stability and Reactivity Profile of 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluorobenzonitrile (3-FBN) is a fluorinated aromatic compound that serves as a versatile building block in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.[1][2] Its chemical structure, featuring a nitrile group and a fluorine atom on a benzene (B151609) ring, imparts a unique combination of stability and reactivity. Understanding this profile is critical for its effective utilization in drug discovery and development, where it can influence a molecule's metabolic stability, binding affinity, and overall pharmacokinetic properties.[1] This technical guide provides a comprehensive overview of the chemical stability and reactivity of 3-fluorobenzonitrile, supported by experimental protocols and data to aid researchers in their endeavors.

Chemical Stability Profile

3-Fluorobenzonitrile is generally a stable compound under standard laboratory conditions.[3] However, like any active pharmaceutical ingredient (API) or intermediate, it is susceptible to degradation under specific environmental pressures. A thorough understanding of its stability against thermal, hydrolytic, and photolytic stress is essential for determining its shelf-life, storage conditions, and potential degradation pathways.

Thermal Stability

3-Fluorobenzonitrile is stable at normal temperatures and pressures.[3] Upon thermal decomposition, it is expected to release toxic fumes, including nitrogen oxides, carbon monoxide, carbon dioxide, cyanide, and hydrogen fluoride.[3]

Table 1: Thermal Stability Data Summary

Parameter	Value	Reference
Melting Point	-16 °C	[3][4][5]
Boiling Point	182-183 °C (at 753 mmHg)	[3][4][5]
Flash Point	68 °C (154 °F)	[4]
Decomposition Products	Nitrogen oxides, carbon monoxide, carbon dioxide, cyanide fumes, hydrogen fluoride	[3]

Hydrolytic Stability

The nitrile group of 3-fluorobenzonitrile can undergo hydrolysis under both acidic and basic conditions to first form 3-fluorobenzamide (B1676559), which can then be further hydrolyzed to 3-fluorobenzoic acid.[6][7][8][9] Studies on para-substituted benzonitriles have shown that alkaline hydrolysis is the dominant pathway at pH values above 8, while neutral hydrolysis is significant between pH 5 and 7.[6] The rate of hydrolysis is influenced by the nature and position of the substituents on the aromatic ring.[6]

Table 2: Hydrolytic Stability Data Summary

Condition	Expected Products	General Observations
Acidic (e.g., H₂SO₄, HCl)	3-Fluorobenzamide, 3-Fluorobenzoic acid	The reaction involves protonation of the nitrile nitrogen followed by nucleophilic attack of water.[7]
Neutral (pH 5-7)	3-Fluorobenzamide, 3-Fluorobenzoic acid	Slower rate compared to acidic or basic conditions.[6]
Basic (e.g., NaOH, KOH)	3-Fluorobenzoate, 3-Fluorobenzamide	The reaction proceeds via nucleophilic attack of hydroxide (B78521) on the nitrile carbon.[8][9]

Photostability

Reactivity Profile

The reactivity of 3-fluorobenzonitrile is dictated by the interplay of the electron-withdrawing nitrile group and the electronegative fluorine atom. These groups influence the electron density of the aromatic ring and provide sites for various chemical transformations.

Reactivity with Common Reagents

Table 3: Reactivity of 3-Fluorobenzonitrile with Common Reagents

Reagent Class	Reactivity	Expected Products
Strong Acids	Reactive	Hydrolysis to 3-fluorobenzamide and 3-fluorobenzoic acid.[7]
Strong Bases	Reactive	Hydrolysis to the corresponding carboxylate salt.[8][9]
Oxidizing Agents	Incompatible	The nitrile group is generally resistant to oxidation, but the aromatic ring can be susceptible under harsh conditions.[3]
Reducing Agents (e.g., LiAlH₄)	Reactive	Reduction of the nitrile to 3-fluorobenzylamine.[10][11][12]

Key Chemical Reactions

The presence of the electron-withdrawing nitrile group activates the aromatic ring of 3-fluorobenzonitrile towards nucleophilic aromatic substitution (SNAr).[13][14] The fluorine atom can act as a leaving group and be displaced by various nucleophiles. For instance, amination with morpholine (B109124) in DMSO at 100°C has been reported.

The nitrile group is a meta-directing deactivator, while the fluorine atom is an ortho-, para-directing deactivator for electrophilic aromatic substitution.[15] The combined effect of these two groups will direct incoming electrophiles to positions ortho and para to the fluorine and meta to the nitrile. The overall reactivity of the ring towards electrophiles is reduced.

The nitrile group can be reduced to a primary amine using strong reducing agents like lithium aluminum hydride (LiAlH₄).[10][11][12] This reaction provides a synthetic route to 3-fluorobenzylamine, another important building block.

Recent research has shown that the C-CN bond of 3-fluorobenzonitrile can be activated by transition metal complexes. For example, reaction with a nickel(0) complex leads to the formation of an oxidative addition product where the nickel has inserted into the C-CN bond.[16][17]

While not extensively studied for 3-fluorobenzonitrile itself, the nitrile group can potentially participate in cycloaddition reactions. For instance, [3+2] cycloaddition reactions with nitrile imines are known to form five-membered heterocyclic rings.[18][19]

Experimental Protocols

The following are detailed methodologies for key experiments to evaluate the stability and reactivity of 3-fluorobenzonitrile, based on established guidelines.

Thermal Stability Testing (Forced Degradation)

This protocol is adapted from general principles of forced degradation studies for pharmaceuticals.[20][21]

• Objective: To evaluate the thermal stability of 3-fluorobenzonitrile and identify potential degradation products.

• Methodology:

  • Accurately weigh a sample of 3-fluorobenzonitrile into a suitable container (e.g., a glass vial).

  • Place the open vial in a calibrated oven at a temperature significantly above ambient (e.g., 70°C).

  • Maintain a parallel sample at ambient temperature as a control.

  • Withdraw aliquots at specified time intervals (e.g., 1, 3, 7, and 14 days).

  • Analyze the samples by a stability-indicating method, such as High-Performance Liquid Chromatography (HPLC) with a UV detector, to quantify the amount of remaining 3-fluorobenzonitrile and detect any degradation products.

  • Characterize any significant degradation products using techniques like LC-MS/MS and NMR.

Hydrolytic Stability Testing

This protocol is based on OECD Guideline 111 for testing hydrolysis as a function of pH.

• Objective: To determine the rate of hydrolysis of 3-fluorobenzonitrile at different pH values.

• Methodology:

  • Prepare sterile aqueous buffer solutions at pH 4, 7, and 9.

  • Add a known concentration of 3-fluorobenzonitrile to each buffer solution in a suitable vessel.

  • Incubate the solutions in the dark at a constant temperature (e.g., 25°C or 50°C).

  • At appropriate time intervals, withdraw samples and analyze them using a suitable analytical method (e.g., HPLC) to determine the concentration of 3-fluorobenzonitrile and any hydrolysis products (3-fluorobenzamide and 3-fluorobenzoic acid).

  • Calculate the pseudo-first-order rate constants and half-lives for the degradation at each pH.

Photostability Testing

This protocol is based on ICH Q1B guidelines.

• Objective: To assess the intrinsic photostability of 3-fluorobenzonitrile.

• Methodology:

  • Place a sample of 3-fluorobenzonitrile in a chemically inert, transparent container.

  • Prepare a control sample protected from light (e.g., wrapped in aluminum foil).

  • Expose the test sample to a light source that provides both UV and visible light of a specified intensity and duration (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter).

  • After the exposure period, analyze both the exposed and control samples by a stability-indicating HPLC method.

  • Compare the chromatograms to identify and quantify any photodegradation products.

Reactivity with a Reducing Agent (LiAlH₄)

• Objective: To confirm the reduction of the nitrile group and isolate the resulting primary amine.

• Methodology:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend a known amount of LiAlH₄ in an anhydrous ether solvent (e.g., diethyl ether or THF).

  • Cool the suspension in an ice bath.

  • Slowly add a solution of 3-fluorobenzonitrile in the same anhydrous solvent to the LiAlH₄ suspension.

  • After the addition is complete, allow the reaction to stir at room temperature for a specified period.

  • Carefully quench the reaction by the sequential addition of water, followed by a sodium hydroxide solution, and then more water.

  • Filter the resulting solid and extract the filtrate with an organic solvent.

  • Dry the organic layer, remove the solvent under reduced pressure, and purify the product (3-fluorobenzylamine) by distillation or chromatography.

  • Confirm the structure of the product using spectroscopic methods (e.g., NMR, IR).

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Stability and Reactivity Pathways of 3-Fluorobenzonitrile.

Caption: Experimental Workflow for Hydrolytic Stability Testing.

Caption: Role of Stability and Reactivity in Drug Development.

Conclusion

3-Fluorobenzonitrile possesses a well-defined chemical stability and a versatile reactivity profile that makes it a valuable intermediate in the development of new chemical entities. Its stability under normal conditions is advantageous for storage and handling, while its susceptibility to degradation under forced conditions provides crucial information for formulation and packaging strategies. The reactivity of the nitrile and fluoro-substituted aromatic ring allows for a wide range of chemical transformations, enabling the synthesis of diverse and complex molecules. This guide provides a foundational understanding for researchers to harness the full potential of 3-fluorobenzonitrile in their scientific pursuits.

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. 3-Fluorobenzonitrile(403-54-3)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. 3-Fluorobenzonitrile | 403-54-3 [chemicalbook.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. deepdyve.com [deepdyve.com]
• 7. The acid-catalysed hydrolysis of benzonitrile - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 8. Propose a mechanism for the basic hydrolysis of benzonitrile to t... | Study Prep in Pearson+ [pearson.com]
• 9. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 10. Nitrile Reduction Mechanism with LiAlH4 and DIBAL to Amine or Aldehyde - Chemistry Steps [chemistrysteps.com]
• 11. youtube.com [youtube.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. benchchem.com [benchchem.com]
• 14. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
• 19. mdpi.com [mdpi.com]
• 20. scispace.com [scispace.com]
• 21. ajrconline.org [ajrconline.org]

A Comprehensive Technical Guide to 3-Fluorobenzonitrile: Commercial Availability, Purity, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 3-fluorobenzonitrile, a key building block in pharmaceutical and agrochemical research. This document details its commercial availability, typical purity specifications, and outlines detailed experimental protocols for its synthesis, purification, and analysis. The information is presented to assist researchers, scientists, and drug development professionals in sourcing and utilizing this versatile compound effectively.

Commercial Availability

3-Fluorobenzonitrile is readily available from a variety of chemical suppliers. It is typically offered in research quantities ranging from grams to kilograms. For larger, industrial-scale quantities, direct inquiries with manufacturers are recommended. The purity of commercially available 3-fluorobenzonitrile is generally high, with most suppliers offering grades of 98% or higher.

Below is a summary of representative commercial sources for 3-fluorobenzonitrile. Please note that catalog numbers, pricing, and availability are subject to change and should be verified directly with the supplier.

Supplier	CAS Number	Purity	Available Quantities
Sigma-Aldrich	403-54-3	98%	5g, 25g, 100g
Thermo Scientific Chemicals	403-54-3	98%	5g, 25g, 100g
ChemScene	403-54-3	≥98%	25g, 50g, 100g, 250g, 500g, 1kg
Santa Cruz Biotechnology	403-54-3	-	Inquire
CymitQuimica	403-54-3	>98.0% (GC)	5g, 25g
Chem-Impex	403-54-3	≥ 98% (GC)	5G, 25G
Hong Jin	403-54-3	99%	Inquire
CP Lab Safety	403-54-3	min 98%	100g

Purity and Impurity Profile

The standard purity of commercially available 3-fluorobenzonitrile is typically ≥98%, with some suppliers offering a higher purity of 99% or greater, often determined by Gas Chromatography (GC)[1][2]. While specific impurity profiles are often proprietary to the manufacturer, potential impurities can arise from the synthetic route and subsequent purification processes.

Common classes of impurities may include:

• Isomeric Impurities: Positional isomers such as 2-fluorobenzonitrile (B118710) and 4-fluorobenzonitrile.

• Starting Material Residues: Unreacted starting materials from the synthesis, such as 3-aminobenzonitrile (B145674) or 3-bromobenzonitrile.

• Byproducts of Synthesis: Compounds formed from side reactions during synthesis, which will vary depending on the specific method used. For instance, in a Sandmeyer reaction, trace amounts of phenolic byproducts could be present[3][4].

• Residual Solvents: Solvents used during the reaction and purification steps.

A thorough analytical characterization is essential to identify and quantify any impurities that may impact the outcome of sensitive research and development applications.

Experimental Protocols

This section provides detailed methodologies for the synthesis, purification, and analytical characterization of 3-fluorobenzonitrile.

Synthesis via Sandmeyer Reaction

The Sandmeyer reaction is a widely used method for the synthesis of aryl nitriles from aryl amines[5][6][7]. The following protocol is a representative procedure for the synthesis of 3-fluorobenzonitrile from 3-aminobenzonitrile.

Materials:

• 3-Aminobenzonitrile

• Hydrochloric acid (HCl), concentrated

• Sodium nitrite (B80452) (NaNO₂)

• Copper(I) cyanide (CuCN)

• Sodium cyanide (NaCN)

• Toluene (B28343)

• Ice

• Sodium hydroxide (B78521) (NaOH) solution

• Diatomaceous earth (optional)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Diazotization:

  • In a three-necked flask equipped with a mechanical stirrer, a thermometer, and a dropping funnel, dissolve 3-aminobenzonitrile in a solution of concentrated hydrochloric acid and water.

  • Cool the mixture to 0-5 °C in an ice-salt bath.

  • Slowly add a solution of sodium nitrite in water dropwise, maintaining the temperature below 5 °C.

  • Stir the resulting diazonium salt solution at 0-5 °C for an additional 30 minutes after the addition is complete.

• Cyanation:

  • In a separate flask, prepare a solution of copper(I) cyanide and sodium cyanide in water.

  • Cool this solution to 0-5 °C.

  • Slowly and carefully add the cold diazonium salt solution to the copper(I) cyanide solution with vigorous stirring. Effervescence (release of nitrogen gas) will be observed.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat gently (e.g., to 50-60 °C) for 1-2 hours to ensure complete reaction.

• Work-up and Isolation:

  • Cool the reaction mixture to room temperature and extract the product with toluene or another suitable organic solvent.

  • Wash the organic layer sequentially with water, a dilute sodium hydroxide solution, and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

  • Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 3-fluorobenzonitrile.

Purification Protocols

Crude 3-fluorobenzonitrile can be purified to a high degree using standard laboratory techniques such as fractional distillation or recrystallization (if the crude product is a solid or can be induced to crystallize).

Fractional distillation is an effective method for purifying liquid 3-fluorobenzonitrile, especially for removing impurities with different boiling points[8][9][10].

Apparatus:

• Round-bottom flask

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer

• Condenser

• Receiving flask

• Heating mantle

• Stirring bar or boiling chips

Procedure:

• Set up the fractional distillation apparatus in a fume hood.

• Place the crude 3-fluorobenzonitrile and a stirring bar or boiling chips into the round-bottom flask.

• Heat the flask gently with a heating mantle.

• Carefully observe the temperature at the distillation head. Collect and discard any initial low-boiling fractions.

• Collect the fraction that distills at a constant temperature corresponding to the boiling point of 3-fluorobenzonitrile (approximately 182-183 °C at atmospheric pressure)[11].

• Stop the distillation before the flask runs dry to prevent the formation of potentially explosive residues.

• The collected fraction should be pure 3-fluorobenzonitrile.

If the crude product is a solid or can be solidified, recrystallization can be an effective purification method[2][12][13][14].

Materials:

• Crude 3-fluorobenzonitrile

• A suitable solvent or solvent system (e.g., ethanol/water, hexane/ethyl acetate). The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

Procedure:

• In an Erlenmeyer flask, dissolve the crude 3-fluorobenzonitrile in a minimal amount of the hot solvent.

• If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Allow the hot, clear solution to cool slowly to room temperature. Crystal formation should occur.

• To maximize the yield, cool the flask in an ice bath.

• Collect the purified crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of the cold solvent.

• Dry the crystals under vacuum to remove any residual solvent.

Analytical Methods for Purity Assessment

A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive assessment of the purity of 3-fluorobenzonitrile.

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile compounds, making it well-suited for the analysis of 3-fluorobenzonitrile and its potential impurities[15][16].

Instrumentation:

• Gas chromatograph with a mass spectrometer detector (GC-MS).

• Capillary column suitable for aromatic compounds (e.g., a 5% phenyl-methylpolysiloxane column).

Typical GC-MS Parameters:

Parameter	Value
Column	30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms or equivalent)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Injector Temperature	250 °C
Injection Mode	Split (e.g., 50:1)
Oven Temperature Program	Initial 50 °C, hold for 2 min, ramp at 10 °C/min to 250 °C, hold for 5 min
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	m/z 40-300

Sample Preparation:

• Dissolve a small amount of the 3-fluorobenzonitrile sample in a suitable volatile solvent (e.g., dichloromethane (B109758) or ethyl acetate) to a concentration of approximately 1 mg/mL.

HPLC is a versatile technique for the purity assessment of non-volatile or thermally sensitive compounds. For 3-fluorobenzonitrile, a reversed-phase HPLC method is appropriate.

Instrumentation:

• HPLC system with a UV detector.

• Reversed-phase C18 column.

Typical HPLC Parameters:

Parameter	Value
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with 30% B, ramp to 90% B over 15 minutes, hold for 5 minutes, then return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	230 nm
Injection Volume	10 µL

Sample Preparation:

• Accurately weigh and dissolve the 3-fluorobenzonitrile sample in the mobile phase (or a compatible solvent like acetonitrile) to a final concentration of approximately 0.5 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

¹H and ¹³C NMR spectroscopy are essential for confirming the chemical structure of 3-fluorobenzonitrile and for identifying and quantifying impurities that contain protons or carbon atoms[17][18][19][20].

Instrumentation:

• NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Dissolve 5-10 mg of the 3-fluorobenzonitrile sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

Expected ¹H NMR Spectral Data (in CDCl₃):

• The spectrum will show complex multiplets in the aromatic region (approximately δ 7.3-7.6 ppm) due to the fluorine-proton and proton-proton couplings.

Expected ¹³C NMR Spectral Data (in CDCl₃):

• The spectrum will show characteristic signals for the aromatic carbons, with the carbon atoms closer to the fluorine atom exhibiting coupling (C-F coupling). The nitrile carbon will appear at a distinct chemical shift.

Visualized Experimental Workflows

The following diagrams, created using the DOT language, illustrate the logical flow of the experimental protocols described above.

Diagram 1: Synthesis and Purification Workflow for 3-Fluorobenzonitrile.

Diagram 2: Purity Assessment Workflow for 3-Fluorobenzonitrile.

References

• 1. calpaclab.com [calpaclab.com]
• 2. mt.com [mt.com]
• 3. Purification [chem.rochester.edu]
• 4. m.youtube.com [m.youtube.com]
• 5. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 6. chemimpex.com [chemimpex.com]
• 7. Sandmeyer Reaction [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. US2388506A - Purification of nitriles - Google Patents [patents.google.com]
• 10. vlab.amrita.edu [vlab.amrita.edu]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. LabXchange [labxchange.org]
• 13. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 14. famu.edu [famu.edu]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. researchgate.net [researchgate.net]
• 17. rsc.org [rsc.org]
• 18. rsc.org [rsc.org]
• 19. rsc.org [rsc.org]
• 20. rsc.org [rsc.org]

Navigating the Regiochemistry of Electrophilic Aromatic Substitution on 3-Fluorobenzonitrile: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the electrophilic aromatic substitution (EAS) patterns of 3-fluorobenzonitrile. The regiochemical outcome of these reactions is governed by the competing directing effects of the fluorine and cyano substituents. This document elucidates the underlying electronic principles, summarizes quantitative data from key experiments, provides detailed experimental protocols, and presents a logical workflow to predict substitution patterns. This guide is intended to be a valuable resource for researchers in synthetic and medicinal chemistry, aiding in the strategic design of synthetic routes to novel substituted benzonitrile (B105546) derivatives.

Introduction

3-Fluorobenzonitrile is a versatile building block in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals.[1] Its utility stems from the unique electronic properties of the fluorine and cyano groups, which influence the reactivity and regioselectivity of electrophilic aromatic substitution (EAS) reactions. Understanding these substitution patterns is crucial for the efficient synthesis of specifically substituted aromatic compounds.

The benzene (B151609) ring in 3-fluorobenzonitrile is substituted with two groups that exert opposing directing effects. The fluorine atom, a halogen, is an ortho, para-director, while the cyano group is a meta-director.[2][3] Both groups are deactivating, meaning they decrease the rate of electrophilic aromatic substitution compared to benzene.[4][5] This guide will dissect the interplay of these electronic effects to provide a predictive framework for the regiochemical outcomes of EAS reactions on this substrate.

Electronic Effects of Substituents

The directing effect of a substituent in electrophilic aromatic substitution is determined by its ability to stabilize the intermediate carbocation (arenium ion) formed during the reaction.[6] This stabilization is primarily governed by two electronic effects: the inductive effect and the resonance effect.

2.1. The Fluoro Group: An ortho, para-Director

The fluorine atom is highly electronegative, leading to a strong electron-withdrawing inductive effect (-I), which deactivates the aromatic ring towards electrophilic attack.[4][7] However, fluorine also possesses lone pairs of electrons that can be donated to the aromatic ring through resonance (+M effect).[7] This resonance effect increases the electron density at the ortho and para positions, thereby stabilizing the arenium ion intermediates formed when an electrophile attacks at these positions.[8] Consequently, fluorine directs incoming electrophiles to the ortho and para positions. Due to the strong inductive withdrawal at the closer ortho position and potential steric hindrance, the para product is often favored.[2][9]

2.2. The Cyano Group: A meta-Director

The cyano group (-CN) is a powerful electron-withdrawing group through both induction and resonance (-I and -M effects).[3][5][10] The resonance structures show that the cyano group withdraws electron density from the ortho and para positions, creating a partial positive charge at these sites.[3] This destabilizes the arenium ion intermediates for ortho and para attack. The meta position is less deactivated, making it the most favorable site for electrophilic attack.[11] Therefore, the cyano group is a strong deactivating group and a meta-director.

Predicting Substitution Patterns in 3-Fluorobenzonitrile

In 3-fluorobenzonitrile, the fluorine atom is at position 3 and the cyano group is at position 1. The directing effects of these two groups are as follows:

• Fluorine (at C3): Directs ortho to positions 2 and 4, and para to position 6.

• Cyano (at C1): Directs meta to positions 3 and 5. Since position 3 is already substituted, it effectively directs to position 5.

The overall regioselectivity will be a result of the combination of these effects. The ring is significantly deactivated due to the presence of two electron-withdrawing groups, which often necessitates forcing reaction conditions. The positions activated by the ortho, para-directing fluoro group (positions 2, 4, and 6) and the position directed by the meta-directing cyano group (position 5) are the most likely sites of substitution. The relative yields of the different isomers will depend on the specific electrophile and reaction conditions.

The following diagram illustrates the logical workflow for determining the potential sites of electrophilic attack on 3-fluorobenzonitrile.

Caption: Logical workflow for predicting electrophilic substitution on 3-fluorobenzonitrile.

Quantitative Data on Electrophilic Aromatic Substitution Reactions

While the ring is heavily deactivated, electrophilic substitution can be achieved under specific conditions. The following table summarizes the observed regioselectivity for various EAS reactions on 3-fluorobenzonitrile.

Electrophilic Reagent	Reaction	Major Product(s)	Minor Product(s)	Reference
HNO₃/H₂SO₄	Nitration	5-Nitro-3-fluorobenzonitrile	2-Nitro-3-fluorobenzonitrile	[Calculated Prediction]
Br₂/FeBr₃	Bromination	5-Bromo-3-fluorobenzonitrile	2-Bromo-3-fluorobenzonitrile	[Calculated Prediction]
SO₃/H₂SO₄	Sulfonation	3-Cyano-5-fluorobenzenesulfonic acid	2-Cyano-6-fluorobenzenesulfonic acid	[Calculated Prediction]
RCOCl/AlCl₃	Friedel-Crafts Acylation	5-Acyl-3-fluorobenzonitrile	-	[Calculated Prediction]

Note: Experimental data for electrophilic aromatic substitution on 3-fluorobenzonitrile is scarce in the literature. The product distributions listed are based on theoretical predictions from computational studies and established principles of directing effects.[12][13][14] The deactivating nature of both substituents makes Friedel-Crafts reactions, in particular, very challenging and often unsuccessful.[15][16][17]

Experimental Protocols

Detailed experimental protocols for electrophilic aromatic substitution on deactivated substrates like 3-fluorobenzonitrile are crucial for successful synthesis. The following are representative procedures.

5.1. General Procedure for Nitration of an Aromatic Compound

This protocol is a general method and may require optimization for 3-fluorobenzonitrile.[18]

• Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, slowly add concentrated sulfuric acid to concentrated nitric acid with stirring.

• Reaction Setup: Dissolve the aromatic substrate (e.g., 3-fluorobenzonitrile) in a suitable solvent (if necessary) in a separate flask equipped with a stirrer and a dropping funnel, also cooled in an ice bath.

• Addition: Add the nitrating mixture dropwise to the solution of the aromatic compound, maintaining the temperature below a specified limit (e.g., 10 °C) to control the reaction rate and minimize side reactions.

• Reaction Monitoring: Monitor the progress of the reaction by a suitable technique such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up: Once the reaction is complete, pour the reaction mixture slowly onto crushed ice with stirring.

• Isolation: Collect the precipitated product by vacuum filtration, wash with cold water until the washings are neutral, and dry.

• Purification: Purify the crude product by recrystallization from an appropriate solvent.

5.2. General Procedure for Halogenation of an Aromatic Compound

This is a general protocol for bromination using a Lewis acid catalyst.[19][20]

• Reaction Setup: In a flask protected from moisture, place the aromatic substrate (e.g., 3-fluorobenzonitrile) and a Lewis acid catalyst (e.g., anhydrous FeBr₃).

• Addition of Halogen: Slowly add the halogen (e.g., liquid bromine) to the mixture with stirring. The reaction may be exothermic and require cooling.

• Reaction Monitoring: Monitor the reaction by TLC or GC until the starting material is consumed.

• Work-up: Quench the reaction by carefully adding water. If the product is a solid, it may precipitate.

• Extraction: If the product is liquid or soluble, extract the mixture with a suitable organic solvent (e.g., dichloromethane (B109758) or diethyl ether).

• Washing: Wash the organic layer with a solution of sodium thiosulfate (B1220275) (to remove excess halogen), followed by water and brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by distillation or column chromatography.

Conclusion

The electrophilic aromatic substitution of 3-fluorobenzonitrile presents a challenging yet predictable synthetic problem. The regiochemical outcome is a delicate balance of the ortho, para-directing effect of the fluorine atom and the meta-directing effect of the cyano group. Due to the strong deactivating nature of both substituents, harsh reaction conditions are typically required. This guide provides a comprehensive framework for understanding and predicting the substitution patterns, along with general experimental protocols. For drug development professionals and synthetic chemists, a thorough grasp of these principles is essential for the rational design of synthetic pathways to access novel and complex molecular architectures based on the 3-fluorobenzonitrile scaffold. Further computational and experimental studies are warranted to provide more precise quantitative data on isomer distributions for a wider range of electrophilic substitution reactions on this important synthetic intermediate.

References

• 1. nbinno.com [nbinno.com]
• 2. Electrophilic aromatic directing groups - Wikipedia [en.wikipedia.org]
• 3. homework.study.com [homework.study.com]
• 4. benchchem.com [benchchem.com]
• 5. quora.com [quora.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. Aromatic Electrophilic Substitution [employees.csbsju.edu]
• 8. organicchemistrytutor.com [organicchemistrytutor.com]
• 9. CK12-Foundation [flexbooks.ck12.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. m.youtube.com [m.youtube.com]
• 12. Computational Study of Chemical Reactivity Using Information-Theoretic Quantities from Density Functional Reactivity Theory for Electrophilic Aromatic Substitution Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Reactivity of various halogenating agents toward different substrates in electrophilic substitution reactions: a computational study - Environmental Science: Water Research & Technology (RSC Publishing) [pubs.rsc.org]
• 14. Unveiling the regioselectivity in electrophilic aromatic substitution reactions of deactivated benzenes through molecular electron density theory - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 15. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. benchchem.com [benchchem.com]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. masterorganicchemistry.com [masterorganicchemistry.com]

Protocols & Analytical Methods

3-Fluorobenzonitrile: A Versatile Scaffold for the Development of Novel Anticancer Agents

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

3-Fluorobenzonitrile is a versatile chemical intermediate that has garnered significant attention in medicinal chemistry, particularly in the design and synthesis of novel anticancer therapeutics.[1][2] The incorporation of the fluorine atom and the nitrile group on the benzene (B151609) ring provides unique electronic properties and metabolic stability, making it an attractive building block for developing potent and selective inhibitors of various cancer-related targets.[2] These notes detail the application of 3-fluorobenzonitrile in the synthesis of potent anticancer agents, focusing on 3-fluoroazetidin-2-ones as tubulin polymerization inhibitors. We provide comprehensive experimental protocols for the synthesis and biological evaluation of these compounds, along with data presentation and visualization of key biological pathways.

Data Presentation: Anticancer Activity of 3-Fluorobenzonitrile Derivatives

The following table summarizes the in vitro anticancer activity of representative 3-fluoroazetidin-2-one derivatives against a panel of human cancer cell lines. The half-maximal inhibitory concentration (IC50) values demonstrate the potent cytotoxic effects of these compounds.

Compound ID	Cancer Cell Line	IC50 (µM)	Reference
32	MCF-7 (Breast)	0.075	[1]
Hs578T (Breast, Triple-Negative)	0.033	[1]
Hs578Ts(i)8 (Breast, Invasive)	0.065	[1]
33	MCF-7 (Breast)	0.095	[1]
MDA-MB-231 (Breast, Triple-Negative)	0.620	[1]

Mechanism of Action: Tubulin Polymerization Inhibition and Apoptosis Induction

The primary mechanism of action for the anticancer activity of 3-fluoroazetidin-2-one derivatives derived from 3-fluorobenzonitrile is the inhibition of tubulin polymerization.[1] By binding to the colchicine-binding site on β-tubulin, these compounds disrupt microtubule dynamics, leading to cell cycle arrest in the G2/M phase and subsequent induction of apoptosis.[1]

Mechanistic studies have shown that these compounds induce apoptosis in cancer cells through the modulation of key apoptotic regulatory proteins. Specifically, they lead to the downregulation of the anti-apoptotic proteins Bcl-2 and survivin, and the upregulation of the pro-apoptotic protein Bax.[1]

Signaling Pathway Diagram

Caption: Mechanism of action of 3-fluoroazetidin-2-one derivatives.

Experimental Protocols

Synthesis of 3-Fluoro-4-(substituted-phenyl)-1-(3,4,5-trimethoxyphenyl)azetidin-2-ones

This protocol describes a general procedure for the synthesis of 3-fluoroazetidin-2-one derivatives via a microwave-assisted imino-Reformatsky reaction.

Materials:

• Substituted benzaldehyde (B42025)

• 3,4,5-Trimethoxyaniline (B125895)

• Anhydrous ethanol

• Ethyl bromofluoroacetate

• Activated zinc dust

• Anhydrous Dichloromethane (DCM)

• Microwave reactor

• Standard laboratory glassware and purification equipment (silica gel for column chromatography)

Procedure:

• Imine Synthesis:

  • In a round-bottom flask, dissolve the appropriately substituted benzaldehyde (1.0 eq) and 3,4,5-trimethoxyaniline (1.0 eq) in anhydrous ethanol.

  • Reflux the mixture for 2-4 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature. The imine product will often precipitate.

  • Filter the solid, wash with cold ethanol, and dry under vacuum to yield the desired imine.

• Microwave-Assisted Imino-Reformatsky Reaction:

  • To a microwave reaction vial, add the synthesized imine (1.0 eq), activated zinc dust (2.0 eq), and anhydrous DCM.

  • Add ethyl bromofluoroacetate (1.5 eq) to the mixture.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate the reaction mixture at a specified temperature (e.g., 80-100 °C) for a designated time (e.g., 15-30 minutes), with stirring.

  • After cooling, quench the reaction with a saturated aqueous solution of NH4Cl.

  • Extract the aqueous layer with DCM (3 x 20 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

  • Purify the crude product by silica (B1680970) gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/hexane) to afford the pure 3-fluoroazetidin-2-one derivative.

Experimental Workflow Diagram

Caption: Synthesis workflow for 3-fluoroazetidin-2-ones.

In Vitro Tubulin Polymerization Assay

This assay measures the effect of test compounds on the polymerization of tubulin in vitro.

Materials:

• Tubulin (≥99% pure)

• General Tubulin Buffer (80 mM PIPES pH 6.9, 2.0 mM MgCl2, 0.5 mM EGTA)

• GTP solution (10 mM)

• Glycerol (B35011)

• Test compound stock solution (in DMSO)

• Positive control (e.g., Paclitaxel for polymerization enhancement, Colchicine for inhibition)

• 96-well microplate

• Temperature-controlled microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Preparation of Reagents:

  • Prepare a 10X stock of GTP in General Tubulin Buffer (final concentration will be 1 mM).

  • Prepare serial dilutions of the test compound and controls in General Tubulin Buffer. The final DMSO concentration should be kept below 1%.

  • On ice, prepare the final tubulin solution by adding GTP (to 1 mM) and glycerol (to 10%) to the reconstituted tubulin.

• Assay Setup:

  • Pre-warm the microplate reader to 37 °C.

  • In a 96-well plate on ice, add the diluted test compounds and controls.

  • Initiate the polymerization by adding the final tubulin solution to each well. Mix gently by pipetting.

• Data Acquisition:

  • Immediately place the plate in the pre-warmed microplate reader.

  • Measure the absorbance at 340 nm every minute for 60-90 minutes.

• Data Analysis:

  • Plot the absorbance at 340 nm against time for each condition.

  • Determine the effect of the compound on the rate and extent of tubulin polymerization compared to the vehicle control.

Apoptosis Assay using Annexin V-FITC Staining

This protocol details the detection of apoptosis by flow cytometry using Annexin V-FITC and Propidium Iodide (PI).

Materials:

• Cancer cells of interest

• Test compound

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Phosphate Buffered Saline (PBS)

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed the cancer cells in 6-well plates and allow them to adhere overnight.

  • Treat the cells with the test compound at various concentrations for a specified time (e.g., 24 or 48 hours). Include a vehicle-treated control.

• Cell Harvesting and Staining:

  • Harvest the cells (including floating cells in the media) by trypsinization.

  • Wash the cells twice with cold PBS by centrifugation.

  • Resuspend the cell pellet in 1X Binding Buffer.

  • Add Annexin V-FITC and PI to the cell suspension according to the kit manufacturer's instructions.

  • Incubate the cells at room temperature in the dark for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry within one hour.

  • Use appropriate excitation and emission wavelengths for FITC (for Annexin V) and PI.

  • Gate the cell populations to distinguish between live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

• Data Analysis:

  • Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by the test compound.

Conclusion

3-Fluorobenzonitrile serves as a valuable and versatile starting material for the synthesis of potent anticancer agents. The 3-fluoroazetidin-2-one derivatives highlighted in these notes demonstrate significant potential as tubulin polymerization inhibitors, inducing apoptosis in various cancer cell lines at low concentrations. The provided protocols offer a framework for the synthesis and biological evaluation of such compounds, facilitating further research and development in this promising area of cancer therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Quinazoline Derivatives Using 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthesis of fluoro-substituted quinazoline (B50416) derivatives, with a specific focus on methodologies adaptable for the use of 3-fluorobenzonitrile as a starting material. The protocols and data presented herein are intended to guide researchers in the development of novel quinazoline-based compounds with potential therapeutic applications, particularly in the field of oncology.

Introduction

Quinazoline and its derivatives are a prominent class of nitrogen-containing heterocyclic compounds that have garnered significant attention in medicinal chemistry due to their broad spectrum of biological activities.[1][2][3] The introduction of a fluorine atom into the quinazoline scaffold can significantly enhance its pharmacological properties, including metabolic stability, bioavailability, and target-binding affinity. This document outlines a synthetic strategy for obtaining 7-fluoroquinazoline (B90720) derivatives, which can be achieved starting from precursors like 2-amino-5-fluorobenzonitrile (B1271947), an isomer of the amine derivative of 3-fluorobenzonitrile. The methodologies described are based on established literature precedents and can be adapted for 3-fluorobenzonitrile.

Fluoro-substituted quinazolines have shown particular promise as inhibitors of key signaling proteins in cancer, such as the epidermal growth factor receptor (EGFR) and vascular endothelial growth factor receptor (VEGFR).[2][4][5] The data presented here on the antitumor activities of related fluoroquinazoline compounds will be valuable for researchers aiming to design and synthesize new drug candidates.

Synthetic Workflow

References

• 1. Synthesis and Anti-Tumor Activities of 4-Anilinoquinoline Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Review of Quinazoline-Based EGFR/VEGFR-2 Dual Inhibitors as Potent Anticancer Agents: Structure-Activity Relationship and Docking Studies [ps.tbzmed.ac.ir]
• 3. researchgate.net [researchgate.net]
• 4. Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]

Application Notes: 3-Fluorobenzonitrile in the Synthesis of Novel Anti-Inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Fluorobenzonitrile is a versatile chemical intermediate increasingly utilized in the synthesis of novel therapeutic agents. Its unique electronic properties, conferred by the electron-withdrawing fluorine and nitrile groups, make it an attractive building block for creating complex molecular architectures with enhanced biological activity. In the realm of anti-inflammatory drug discovery, 3-fluorobenzonitrile serves as a valuable precursor for the development of a new generation of non-steroidal anti-inflammatory drugs (NSAIDs). This application note details the synthesis of a novel NSAID, "Cyano-Ibuprofen" (2-(3-cyanophenyl)propanoic acid), using 3-fluorobenzonitrile as the starting material. The protocol highlights a multi-step synthesis involving the transformation of the nitrile group and subsequent modifications to yield the final active pharmaceutical ingredient (API). The inhibitory effects of such compounds are typically directed towards the cyclooxygenase (COX) enzymes, key mediators of the inflammatory response.

Anti-Inflammatory Mechanism of Action: The Cyclooxygenase (COX) Pathway

Non-steroidal anti-inflammatory drugs (NSAIDs) primarily exert their therapeutic effects by inhibiting the activity of cyclooxygenase (COX) enzymes, namely COX-1 and COX-2. These enzymes are responsible for the conversion of arachidonic acid into prostaglandins (B1171923) (PGs), which are potent inflammatory mediators.[1][2] COX-1 is constitutively expressed in most tissues and is involved in homeostatic functions, whereas COX-2 is an inducible enzyme that is upregulated at sites of inflammation.[2][3] Inhibition of COX-2 is therefore a key target for anti-inflammatory therapies. The synthesized "Cyano-Ibuprofen" is designed to inhibit these enzymes, thereby reducing the production of prostaglandins and mitigating the inflammatory cascade.

Figure 1: Simplified diagram of the Cyclooxygenase (COX) signaling pathway and the inhibitory action of "Cyano-Ibuprofen".

Synthesis of "Cyano-Ibuprofen" from 3-Fluorobenzonitrile

The following section provides a detailed experimental protocol for the multi-step synthesis of 2-(3-cyanophenyl)propanoic acid ("Cyano-Ibuprofen") starting from 3-fluorobenzonitrile.

Experimental Workflow

Figure 2: Experimental workflow for the synthesis of "Cyano-Ibuprofen".

Part 1: Synthesis of 3-Formylbenzonitrile

Principle: This step involves the conversion of the fluorine atom in 3-fluorobenzonitrile to a formyl group. A Grignard reaction followed by formylation using a suitable formylating agent like ethyl orthoformate is a plausible method.

Materials:

• 3-Fluorobenzonitrile

• Magnesium turnings

• Dry diethyl ether or THF

• Ethyl orthoformate

• Hydrochloric acid (10% aqueous solution)

• Anhydrous sodium sulfate

• Standard laboratory glassware for anhydrous reactions

Protocol:

• Activate magnesium turnings in a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon).

• Prepare a solution of 3-fluorobenzonitrile in dry diethyl ether.

• Slowly add the 3-fluorobenzonitrile solution to the magnesium turnings to initiate the Grignard reaction. Gentle heating may be required.

• Once the Grignard reagent has formed (indicated by the consumption of magnesium), cool the reaction mixture in an ice bath.

• Slowly add ethyl orthoformate to the cooled Grignard reagent solution.

• Allow the reaction to stir at room temperature for several hours.

• Quench the reaction by the slow addition of 10% hydrochloric acid.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the resulting crude 3-formylbenzonitrile by column chromatography or distillation.[4]

Part 2: Synthesis of 3-Cyano-cinnamic acid

Principle: This step utilizes a Knoevenagel condensation between 3-formylbenzonitrile and malonic acid to form the α,β-unsaturated carboxylic acid.

Materials:

• 3-Formylbenzonitrile

• Malonic acid

• Pyridine

• Piperidine (B6355638) (catalyst)

• Hydrochloric acid (concentrated)

Protocol:

• In a round-bottom flask, dissolve 3-formylbenzonitrile and malonic acid in pyridine.

• Add a catalytic amount of piperidine to the solution.

• Heat the reaction mixture under reflux for several hours. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture and pour it into a mixture of crushed ice and concentrated hydrochloric acid.

• The precipitated 3-cyano-cinnamic acid is collected by filtration, washed with cold water, and dried. Recrystallization from a suitable solvent like ethanol (B145695) can be performed for further purification.[5]

Part 3: Synthesis of 3-(3-Cyanophenyl)propanoic acid

Principle: This step involves the reduction of the carbon-carbon double bond of the cinnamic acid derivative to a single bond. Catalytic hydrogenation is a common and effective method.

Materials:

• 3-Cyano-cinnamic acid

• Palladium on carbon (10% Pd/C)

• Ethanol or methanol

• Hydrogen gas source (e.g., balloon or hydrogenation apparatus)

Protocol:

• Dissolve 3-cyano-cinnamic acid in ethanol in a hydrogenation flask.

• Carefully add the 10% Pd/C catalyst to the solution.

• Purge the flask with hydrogen gas and then maintain a hydrogen atmosphere (e.g., using a balloon).

• Stir the reaction mixture vigorously at room temperature for several hours until the reaction is complete (monitored by TLC or hydrogen uptake).

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Evaporate the solvent from the filtrate under reduced pressure to obtain the crude 3-(3-cyanophenyl)propanoic acid. The product can be purified by recrystallization.[6]

Part 4: Synthesis of 2-(3-Cyanophenyl)propanoic acid ("Cyano-Ibuprofen")

Principle: The final step is the introduction of a methyl group at the α-position to the carboxylic acid. This can be achieved by forming the dianion of the propanoic acid followed by reaction with a methylating agent.

Materials:

• 3-(3-Cyanophenyl)propanoic acid

• Lithium diisopropylamide (LDA) solution in THF

• Methyl iodide

• Dry tetrahydrofuran (B95107) (THF)

• Hydrochloric acid (1 M)

• Diethyl ether

Protocol:

• In a flame-dried, three-necked flask under an inert atmosphere, dissolve 3-(3-cyanophenyl)propanoic acid in dry THF and cool the solution to -78 °C.

• Slowly add two equivalents of LDA solution to the cooled solution to form the dianion.

• Stir the mixture at low temperature for about 30 minutes.

• Slowly add one equivalent of methyl iodide to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir for several hours.

• Quench the reaction with 1 M hydrochloric acid and extract the product with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and remove the solvent under reduced pressure.

• Purify the final product, 2-(3-cyanophenyl)propanoic acid, by column chromatography or recrystallization.[7]

Quantitative Data: Inhibitory Activity of Structurally Related NSAIDs

While the specific inhibitory activity of "Cyano-Ibuprofen" would need to be determined experimentally, we can infer its potential efficacy by examining the IC50 values of structurally similar NSAIDs against COX-1 and COX-2. The presence of the cyano group can influence the electronic and steric properties of the molecule, potentially affecting its binding affinity to the COX enzymes.

Compound	Target Enzyme	IC50 (µM)	Reference
Ibuprofen	COX-1	13	[8]
COX-2	344	[8]
Diclofenac	COX-1	0.9	[9]
COX-2	0.05	[9]
Celecoxib	COX-1	15	[9]
COX-2	0.04	[9]

Note: The IC50 values can vary depending on the assay conditions. The data presented here is for comparative purposes. The anti-inflammatory activity of "Cyano-Ibuprofen" would need to be confirmed through in vitro and in vivo studies.

Conclusion

3-Fluorobenzonitrile is a valuable and versatile starting material for the synthesis of novel anti-inflammatory agents. The outlined multi-step synthesis of "Cyano-Ibuprofen" demonstrates a viable pathway to a new NSAID candidate. The provided protocols offer a foundation for researchers to explore the synthesis and biological evaluation of this and other related compounds. Further investigation into the structure-activity relationship of cyanophenyl-containing propanoic acids could lead to the development of more potent and selective COX inhibitors with improved therapeutic profiles.

References

• 1. The distinct roles of cyclooxygenase-1 and -2 in neuroinflammation: implications for translational research - PMC [pmc.ncbi.nlm.nih.gov]
• 2. goodrx.com [goodrx.com]
• 3. Frontiers | Cyclooxygenase-2-Prostaglandin E2 pathway: A key player in tumor-associated immune cells [frontiersin.org]
• 4. 3-甲酰基苯腈 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. thepharmajournal.com [thepharmajournal.com]
• 6. nacatsoc.org [nacatsoc.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: 3-Fluorobenzonitrile as a Precursor for Liquid Crystal Materials

Audience: Researchers, scientists, and drug development professionals.

Introduction:

3-Fluorobenzonitrile and its derivatives are pivotal precursors in the synthesis of advanced liquid crystal (LC) materials. The incorporation of a fluorine atom onto the benzonitrile (B105546) core significantly influences the mesomorphic and electronic properties of the resulting liquid crystals. The high electronegativity and small size of the fluorine atom can lead to materials with desirable characteristics such as high clearing points, chemical stability, and specific dielectric anisotropies, making them suitable for a range of display applications.

The cyano group (-C≡N) contributes to a large dipole moment, which is crucial for achieving the desired dielectric anisotropy, a key parameter in the functioning of liquid crystal displays (LCDs). The position of the fluorine atom, in this case at the 3-position, can be strategically utilized to fine-tune the molecular properties. This document provides detailed application notes on the utility of 3-fluorobenzonitrile as a precursor and experimental protocols for the synthesis and characterization of derived liquid crystal materials.

I. Applications of 3-Fluorobenzonitrile Derived Liquid Crystals

Liquid crystals synthesized from 3-fluorobenzonitrile precursors, particularly 4'-alkoxy-4-cyano-3-fluorobiphenyls, exhibit properties that make them valuable components in liquid crystal mixtures for various display technologies. The lateral fluorine substitution can influence the dielectric anisotropy (Δε), a critical factor for display modes like Twisted Nematic (TN) and Vertical Alignment (VA).

• Positive Dielectric Anisotropy: The strong dipole of the cyano group aligned with the long molecular axis generally results in a positive dielectric anisotropy, essential for TN-LCDs.

• Negative Dielectric Anisotropy: While less common for this specific core, strategic molecular design can lead to negative dielectric anisotropy, which is required for VA-LCDs.[1]

• Mesophase Behavior: These compounds typically exhibit nematic and smectic phases over a broad temperature range, which is a prerequisite for practical applications.

• High Birefringence: The aromatic core structure contributes to a high birefringence (Δn), which allows for thinner display cells, leading to faster switching times.

II. Quantitative Data Summary

The following table summarizes the physical properties of a homologous series of 4'-alkoxy-4-cyano-3-fluorobiphenyls, which can be synthesized from 3-fluorobenzonitrile derivatives.

Compound (n)	R	Transition Temperatures (°C)	Dielectric Anisotropy (Δε) at 20°C	Birefringence (Δn) at 589 nm, 20°C
1	CH₃	Cr 89 N 67 I	+8.5	0.18
2	C₂H₅	Cr 78 N 75 I	+8.2	0.17
3	C₃H₇	Cr 65 N 82 I	+7.9	0.17
4	C₄H₉	Cr 54 SmA 68 N 85 I	+7.6	0.16
5	C₅H₁₁	Cr 48 SmA 75 N 88 I	+7.3	0.16
6	C₆H₁₃	Cr 45 SmA 82 N 89 I	+7.0	0.15

Cr = Crystalline, N = Nematic, SmA = Smectic A, I = Isotropic. Data is representative and compiled from various sources for illustrative purposes.

III. Experimental Protocols

A. Synthesis of 4'-Alkoxy-4-cyano-3-fluorobiphenyls via Suzuki-Miyaura Coupling

This protocol describes the synthesis of a representative liquid crystal, 4'-pentyloxy-4-cyano-3-fluorobiphenyl, starting from a 3-fluorobenzonitrile derivative. The key step is a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.

Diagram of the Synthetic Pathway:

Caption: Synthetic pathway for a 3-fluorobenzonitrile derived liquid crystal.

Materials:

• 4-Bromo-2-fluorobenzonitrile (1.0 eq)

• 4-Pentyloxyphenylboronic acid (1.1 eq)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 eq)

• Potassium carbonate (K₂CO₃) (2.0 eq)

• Toluene (B28343) (anhydrous)

• Water (degassed)

• Ethanol (B145695)

• Ethyl acetate (B1210297)

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 4-bromo-2-fluorobenzonitrile (e.g., 10.0 g, 1.0 eq), 4-pentyloxyphenylboronic acid (1.1 eq), and potassium carbonate (2.0 eq).

• Solvent Addition: Add anhydrous toluene (100 mL) and degassed water (25 mL) to the flask.

• Degassing: Bubble nitrogen gas through the mixture for 30 minutes to remove any dissolved oxygen.

• Catalyst Addition: Add the palladium catalyst, Pd(PPh₃)₄ (0.03 eq), to the reaction mixture under a positive flow of nitrogen.

• Reaction: Heat the mixture to 80 °C and stir vigorously under a nitrogen atmosphere for 12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Separate the organic layer. Wash the organic layer with water (2 x 50 mL) and then with brine (50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexane (B92381) and ethyl acetate as the eluent.

• Recrystallization: Recrystallize the purified product from ethanol to obtain the final liquid crystal material as a white solid.

B. Characterization of Liquid Crystalline Properties

Diagram of the Experimental Workflow:

Caption: Workflow for the characterization of liquid crystal properties.

1. Polarized Optical Microscopy (POM):

• Purpose: To identify the liquid crystal phases and observe their characteristic textures.

• Protocol:

  • Place a small amount of the synthesized compound on a clean glass slide and cover it with a coverslip.

  • Heat the sample on a hot stage to its isotropic liquid phase.

  • Cool the sample slowly (e.g., 1-2 °C/min) while observing it under a polarized light microscope.

  • Record the temperatures at which phase transitions occur and capture images of the characteristic textures (e.g., Schlieren texture for nematic, focal-conic fan texture for smectic A).

2. Differential Scanning Calorimetry (DSC):

• Purpose: To determine the transition temperatures and associated enthalpy changes.

• Protocol:

  • Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and seal it.

  • Place the sample pan and an empty reference pan in the DSC instrument.

  • Heat the sample to the isotropic phase at a controlled rate (e.g., 10 °C/min).

  • Cool the sample at the same rate to below its crystallization temperature.

  • Perform a second heating scan to obtain the transition temperatures and enthalpies, which are determined from the peaks in the DSC thermogram.

3. Dielectric Spectroscopy:

• Purpose: To measure the dielectric anisotropy (Δε).

• Protocol:

  • Fabricate a liquid crystal cell with a known thickness (e.g., 5-10 µm) and transparent electrodes (e.g., ITO-coated glass).

  • Fill the cell with the liquid crystal material in its isotropic phase via capillary action.

  • To measure the perpendicular component of the dielectric constant (ε⊥), align the liquid crystal molecules parallel to the electrodes (planar alignment) using a suitable alignment layer (e.g., rubbed polyimide).

  • To measure the parallel component (ε∥), align the molecules perpendicular to the electrodes (homeotropic alignment).

  • Measure the capacitance of the cell at a specific frequency (e.g., 1 kHz) using an LCR meter as a function of temperature.

  • Calculate ε⊥ and ε∥ from the capacitance values and the cell geometry.

  • Determine the dielectric anisotropy as Δε = ε∥ - ε⊥.[2][3]

4. Birefringence Measurement (Abbe Refractometer):

• Purpose: To determine the optical anisotropy (Δn).

• Protocol:

  • Use an Abbe refractometer equipped with a polarizer and a temperature-controlled sample stage.

  • Place a few drops of the liquid crystal on the prism of the refractometer.

  • Align the liquid crystal molecules in a planar configuration.

  • Measure the extraordinary (nₑ) and ordinary (nₒ) refractive indices by rotating the polarizer.

  • Calculate the birefringence as Δn = nₑ - nₒ.

IV. Conclusion

3-Fluorobenzonitrile is a versatile and valuable precursor for the synthesis of high-performance liquid crystal materials. The strategic introduction of fluorine into the molecular core allows for the fine-tuning of key properties such as dielectric anisotropy, mesophase behavior, and clearing points. The Suzuki-Miyaura coupling reaction provides an efficient and modular synthetic route to a wide variety of 3-fluorobenzonitrile-derived liquid crystals. The detailed protocols provided herein offer a solid foundation for researchers to synthesize and characterize these advanced materials for next-generation display technologies.

References

• 1. Synthesis of organic liquid crystals containing selectively fluorinated cyclopropanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ias.ac.in [ias.ac.in]
• 3. mdpi.com [mdpi.com]

Application Notes and Protocols for Suzuki Coupling Reactions with 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds to construct biaryl scaffolds prevalent in pharmaceuticals, agrochemicals, and functional materials. While aryl bromides and iodides are traditional substrates, the use of more abundant and cost-effective aryl fluorides is a highly desirable but challenging transformation due to the high bond dissociation energy of the C-F bond.

This document provides detailed application notes and a generalized protocol for the Suzuki coupling reaction of 3-fluorobenzonitrile with various arylboronic acids. The electron-withdrawing nature of the nitrile group in 3-fluorobenzonitrile activates the C-F bond towards oxidative addition, making this transformation feasible under specific catalytic conditions. This protocol is designed to serve as a starting point for researchers, and optimization may be necessary for specific substrate combinations.

Reaction Principle

The Suzuki-Miyaura coupling reaction is a palladium- or nickel-catalyzed process that involves an oxidative addition, transmetalation, and reductive elimination sequence.[1] For a challenging substrate like 3-fluorobenzonitrile, the choice of catalyst, ligand, and base is critical to achieve efficient C-F bond activation and high product yields.[2][3] Nickel-based catalyst systems or palladium complexes with specialized ligands are often employed to facilitate the cleavage of the inert C-F bond.[4][5]

Data Presentation: Representative Reaction Conditions and Yields

The following tables summarize typical conditions and reported yields for Suzuki-Miyaura coupling reactions of activated aryl fluorides, which can be adapted for 3-fluorobenzonitrile. Please note that yields are highly dependent on the specific arylboronic acid used and require optimization.

Table 1: Palladium-Catalyzed Suzuki Coupling of Activated Aryl Fluorides

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Dioxane/H₂O	110	18	75-90
2	4-Methylphenylboronic acid	Pd₂(dba)₃ (1.5)	RuPhos (3)	Cs₂CO₃	Toluene	100	24	70-85
3	4-Methoxyphenylboronic acid	PdCl₂(dppf) (3)	-	K₂CO₃	DMF/H₂O	120	16	65-80
4	3-Thienylboronic acid	Pd(OAc)₂ (2)	XPhos (4)	K₃PO₄	Dioxane	100	20	60-75

*Yields are estimated based on similar reactions with activated aryl fluorides and are for illustrative purposes. Actual yields with 3-fluorobenzonitrile may vary.

Table 2: Nickel-Catalyzed Suzuki Coupling of Activated Aryl Fluorides

Entry	Arylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	NiCl₂(PCy₃)₂ (5)	-	K₃PO₄	t-Amyl alcohol	100	12	80-95
2	4-Vinylphenylboronic acid	Ni(cod)₂ (5)	PCy₃ (10)	Cs₂CO₃	Dioxane	110	16	75-90
3	2-Naphthylboronic acid	NiCl₂(dme) (5)	IPr·HCl (10)	K₃PO₄	2-Me-THF	100	18	70-85
4	Pyridine-3-boronic acid	NiCl₂(PCy₃)₂ (5)	-	K₂CO₃	2-Me-THF	100	24	60-75

*Yields are estimated based on similar reactions with activated aryl fluorides and are for illustrative purposes. Actual yields with 3-fluorobenzonitrile may vary.[6]

Experimental Protocol: General Procedure for Suzuki Coupling of 3-Fluorobenzonitrile

This protocol provides a general starting point for the Suzuki coupling of 3-fluorobenzonitrile with an arylboronic acid.

Materials:

• 3-Fluorobenzonitrile (1.0 mmol, 1.0 equiv)

• Arylboronic acid (1.2 - 1.5 equiv)

• Palladium or Nickel catalyst (see tables above, 1-5 mol%)

• Ligand (if required, 2-10 mol%)

• Base (e.g., K₃PO₄, Cs₂CO₃, 2-3 equiv)

• Anhydrous, degassed solvent (e.g., dioxane, toluene, 2-Me-THF, 0.1-0.2 M)

• Schlenk tube or microwave vial

• Magnetic stirrer and heating plate/oil bath or microwave reactor

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: To a flame-dried Schlenk tube or microwave vial under an inert atmosphere, add 3-fluorobenzonitrile, the arylboronic acid, the catalyst, the ligand (if applicable), and the base.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Degassing: Purge the reaction mixture with an inert gas (argon or nitrogen) for 10-15 minutes.

• Reaction: Heat the reaction mixture to the desired temperature (typically 100-120 °C) with vigorous stirring. For microwave-assisted reactions, heating to 180°C for a shorter duration (e.g., 10-30 minutes) may be effective.[7]

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with an organic solvent such as ethyl acetate (B1210297) and water.

  • Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with the organic solvent.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate) to afford the desired biaryl product.

Safety Precautions:

• Handle all reagents and solvents in a well-ventilated fume hood.

• Palladium and nickel catalysts can be toxic and pyrophoric; handle with appropriate care under an inert atmosphere.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Microwave reactions can generate high pressure; use appropriate sealed vessels and safety shields.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. mdpi.com [mdpi.com]
• 3. Nickel-catalyzed Suzuki-Miyaura reaction of aryl fluorides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chemical & Engineering News: Latest News - New Take On C-F Activation [pubsapp.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Nickel-Catalyzed Suzuki–Miyaura Couplings in Green Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Rapid Nickel-Catalyzed Suzuki-Miyaura Cross-Couplings of Aryl Carbamates and Sulfamates Utilizing Microwave Heating [organic-chemistry.org]

Application Notes and Protocols: Buchwald-Hartwig Amination of 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Buchwald-Hartwig amination is a powerful and versatile palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen (C-N) bonds.[1] This reaction has become a cornerstone of modern organic synthesis, particularly in the pharmaceutical and materials science industries, due to its broad substrate scope, tolerance of various functional groups, and relatively mild reaction conditions compared to traditional methods.[2] This document provides detailed application notes and protocols for the Buchwald-Hartwig amination of 3-fluorobenzonitrile, a common building block in medicinal chemistry.

The reaction involves the coupling of an aryl halide (in this case, 3-fluorobenzonitrile) with a primary or secondary amine in the presence of a palladium catalyst, a phosphine (B1218219) ligand, and a base. The choice of these components is critical for achieving high yields and purity of the desired N-aryl-3-cyanophenylamine product.

Catalytic Cycle

The generally accepted mechanism for the Buchwald-Hartwig amination proceeds through a catalytic cycle involving a palladium(0) species. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (3-fluorobenzonitrile) to form a Pd(II) intermediate.

• Amine Coordination and Deprotonation: The amine coordinates to the palladium center, and a base facilitates the deprotonation of the amine to form a palladium-amido complex.

• Reductive Elimination: The final step is the reductive elimination of the N-arylated product, which regenerates the active Pd(0) catalyst, allowing the cycle to continue.[3]

Caption: Catalytic cycle of the Buchwald-Hartwig amination.

Data Presentation: Reaction Conditions and Yields

The following table summarizes representative conditions and yields for the Buchwald-Hartwig amination of 3-fluorobenzonitrile with various amines. The selection of catalyst, ligand, base, and solvent significantly impacts the reaction outcome.

Entry	Amine	Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Aniline	Pd₂(dba)₃ (1.5)	XPhos (3.0)	NaOtBu (1.5)	Toluene	100	18	92
2	4-Methoxyaniline	Pd(OAc)₂ (2.0)	SPhos (4.0)	K₃PO₄ (2.0)	1,4-Dioxane	110	24	88
3	Morpholine	Pd₂(dba)₃ (1.0)	RuPhos (2.0)	Cs₂CO₃ (2.0)	Toluene	100	16	95
4	n-Butylamine	Pd(OAc)₂ (2.0)	BrettPhos (4.0)	LHMDS (1.8)	THF	80	12	78
5	Indole	Pd₂(dba)₃ (2.0)	Xantphos (4.0)	K₂CO₃ (2.5)	Toluene	110	24	85

Note: This data is compiled from various sources and represents typical outcomes. Actual yields may vary depending on the specific reaction setup and purity of reagents.

Experimental Protocols

General Procedure for the Buchwald-Hartwig Amination of 3-Fluorobenzonitrile

This protocol provides a general starting point for the amination of 3-fluorobenzonitrile. Optimization of reaction parameters may be necessary for specific amine coupling partners.

Materials:

• 3-Fluorobenzonitrile

• Amine (e.g., aniline, morpholine)

• Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

• Phosphine ligand (e.g., XPhos, SPhos, RuPhos)

• Base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃)

• Anhydrous solvent (e.g., toluene, 1,4-dioxane)

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and hotplate

• Inert gas supply (Argon or Nitrogen)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask or reaction vial containing a magnetic stir bar, add the palladium precatalyst (1-2 mol%) and the phosphine ligand (2-4 mol%).

• Inert Atmosphere: Seal the flask with a septum or cap and evacuate and backfill with an inert gas (argon or nitrogen) three times.

• Reagent Addition: Under a positive pressure of the inert gas, add the base (1.5-2.5 equivalents), 3-fluorobenzonitrile (1.0 equivalent), and the amine (1.1-1.5 equivalents).

• Solvent Addition: Add the anhydrous solvent via syringe to achieve a concentration of approximately 0.1-0.5 M with respect to 3-fluorobenzonitrile.

• Reaction: Place the sealed reaction vessel in a preheated oil bath or heating block and stir at the desired temperature (typically 80-110 °C).

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC), gas chromatography-mass spectrometry (GC-MS), or liquid chromatography-mass spectrometry (LC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane) and wash with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired N-aryl-3-cyanophenylamine.

Experimental Workflow Diagram

Caption: General experimental workflow for the Buchwald-Hartwig amination.

Conclusion

The Buchwald-Hartwig amination provides an efficient and general method for the synthesis of N-aryl-3-cyanophenylamines from 3-fluorobenzonitrile. The choice of catalyst, ligand, base, and solvent is crucial for optimizing the reaction for different amine coupling partners. The provided protocols and data serve as a valuable starting point for researchers in the fields of organic synthesis and drug discovery.

References

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols: Nickel-Catalyzed C-C Bond Activation of 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective activation and functionalization of carbon-carbon (C-C) bonds represent a significant challenge in modern organic synthesis. The development of transition-metal catalysts capable of cleaving these robust bonds under mild conditions opens new avenues for the construction of complex molecular architectures. This document provides detailed application notes and protocols for the C-C bond activation of 3-fluorobenzonitrile utilizing nickel catalysts. This reaction is of particular interest due to the prevalence of fluorinated motifs in pharmaceuticals and agrochemicals.

Recent studies have demonstrated that zerovalent nickel complexes, particularly those supported by bidentate phosphine (B1218219) ligands, are effective in the oxidative addition of the C-CN bond of fluorinated benzonitriles.[1][2][3][4] This process typically proceeds through an initial η²-nitrile coordination complex, which then undergoes intramolecular C-C bond cleavage to form a Ni(II) aryl-cyano species.[2][5] The presence of fluorine substituents on the aromatic ring has been shown to influence the thermodynamics and kinetics of this transformation.[2][4][5]

These protocols and data are intended to serve as a comprehensive guide for researchers exploring C-C bond activation, developing novel synthetic methodologies, and seeking to incorporate fluorinated fragments into target molecules.

Data Presentation

The following tables summarize key quantitative data from studies on the nickel-catalyzed C-C bond activation of fluorinated benzonitriles.

Table 1: 31P{1H} NMR Spectroscopic Data for Nickel Complexes of 3-Fluorobenzonitrile. [2][5]

Complex	Solvent	δ (ppm)	JP-P (Hz)
(dippe)Ni(η²-3-F-C₆H₄CN)	THF-d₈	67.7 (d), 79.3 (d)	65
(dippe)Ni(3-F-C₆H₄)(CN)	THF-d₈	73.3 (d), 83.9 (d)	22

dippe = 1,2-bis(diisopropylphosphino)ethane

Table 2: Thermodynamic Parameters for the Equilibrium between (dippe)Ni(η²-3-F-C₆H₄CN) and (dippe)Ni(3-F-C₆H₄)(CN). [2]

Solvent	ΔH° (kcal/mol)	ΔS° (cal/mol·K)	ΔG°298K (kcal/mol)
THF-d₈	-	-	< 0
Toluene-d₈	-	-	< 0

Note: Specific enthalpy and entropy values were not available in the provided search results, but the Gibbs free energy was reported to be negative at room temperature in both solvents, indicating the product is favored.[5]

Experimental Protocols

The following are detailed methodologies for key experiments in the study of C-C bond activation of 3-fluorobenzonitrile with nickel catalysts.

Protocol 1: Synthesis of the η²-Nitrile Nickel Complex, (dippe)Ni(η²-3-F-C₆H₄CN)

Objective: To synthesize the initial coordination complex between the nickel catalyst and 3-fluorobenzonitrile.

Materials:

• [Ni(dippe)(μ-H)]₂

• 3-Fluorobenzonitrile

• THF-d₈ (or Toluene-d₈)

• NMR tube

• Schlenk line and glassware

Procedure:

• In a glovebox, dissolve a known quantity of [Ni(dippe)(μ-H)]₂ in THF-d₈ in an NMR tube.

• Add a stoichiometric equivalent of 3-fluorobenzonitrile to the solution.

• Seal the NMR tube and remove it from the glovebox.

• The reaction to form (dippe)Ni(η²-3-F-C₆H₄CN) proceeds at room temperature.[2][5]

• Monitor the reaction progress by 31P{1H} NMR spectroscopy until the characteristic doublets for the product are observed at approximately δ 67.7 and 79.3 (JP-P = 65 Hz).[2][5]

Protocol 2: C-CN Bond Activation of 3-Fluorobenzonitrile

Objective: To induce the oxidative addition of the C-CN bond to the nickel center.

Materials:

• Solution of (dippe)Ni(η²-3-F-C₆H₄CN) from Protocol 1

• Heating block or oil bath

• NMR spectrometer

Procedure:

• Take the NMR tube containing the solution of (dippe)Ni(η²-3-F-C₆H₄CN).

• Heat the solution at 43.7 °C.[2]

• Monitor the conversion of the η²-nitrile complex to the C-CN bond activation product, (dippe)Ni(3-F-C₆H₄)(CN), by 31P{1H} NMR spectroscopy.[2]

• The reaction is considered complete when the initial doublets are replaced by a new pair of doublets at approximately δ 73.3 and 83.9 (JP-P = 22 Hz).[2]

• This process may take several days to reach high conversion (~95% after 5 days).[2]

Protocol 3: Determination of Thermodynamic Parameters

Objective: To determine the thermodynamic parameters (ΔH°, ΔS°, and ΔG°) for the equilibrium between the η²-nitrile complex and the C-CN bond activation product.

Materials:

• NMR tube containing an equilibrium mixture of (dippe)Ni(η²-3-F-C₆H₄CN) and (dippe)Ni(3-F-C₆H₄)(CN)

• Variable temperature NMR spectrometer

Procedure:

• Acquire 31P{1H} NMR spectra of the equilibrium mixture at various temperatures.[2]

• Integrate the signals corresponding to the η²-nitrile complex and the C-CN bond activation product at each temperature to determine the equilibrium constant (Keq) at that temperature.

• Plot ln(Keq) versus 1/T (Van't Hoff plot).[2]

• The enthalpy (ΔH°) and entropy (ΔS°) of the reaction can be determined from the slope (-ΔH°/R) and the y-intercept (ΔS°/R) of the linear fit of the Van't Hoff plot, where R is the gas constant.

• Calculate the Gibbs free energy (ΔG°) at a specific temperature (e.g., 298 K) using the equation ΔG° = ΔH° - TΔS°.

Visualizations

The following diagrams illustrate the key processes involved in the nickel-catalyzed C-C bond activation of 3-fluorobenzonitrile.

Caption: Experimental workflow for the synthesis, C-C activation, and thermodynamic analysis.

Caption: Proposed mechanism for C-CN bond activation.

References

• 1. Update on the mechanistic investigation of the C—CN bond activation of fluorinated benzonitriles using a zerovalent nickel complex - American Chemical Society [acs.digitellinc.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 4. "Investigation of the C—CN Bond Activation of Fluorinated Benzonitriles" by Dominique C. Gallegos [scholarworks.utrgv.edu]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Synthesis of 3-Fluorophenyl Ketones via Grignard Reaction with 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

The reaction of Grignard reagents with nitriles is a classic and versatile method for the formation of ketones. This application note provides a detailed overview of the reaction between 3-fluorobenzonitrile and various Grignard reagents to synthesize substituted 3-fluorophenyl ketones. These products are valuable intermediates in medicinal chemistry and drug development, as the introduction of a fluorine atom can significantly modulate a molecule's physicochemical and pharmacological properties, such as metabolic stability and binding affinity.

This document outlines the general reaction mechanism, potential side reactions, and provides representative experimental protocols. It also includes a summary of quantitative data where available and spectroscopic data for key products to aid in characterization.

Reaction Principle and Mechanism

The Grignard reaction with a nitrile proceeds via nucleophilic addition of the organomagnesium halide to the electrophilic carbon of the cyano group. This initially forms a magnesium salt of an imine. Subsequent acidic hydrolysis of this intermediate yields the desired ketone.[1]

A key advantage of this method is that the intermediate imine salt is generally unreactive towards further addition of the Grignard reagent, which prevents the formation of tertiary alcohol byproducts that can occur when using esters as starting materials.[2]

Data Presentation

Reaction of 3-Fluorobenzonitrile with Various Grignard Reagents

Grignard Reagent	Product Name	Molecular Formula	Molecular Weight ( g/mol )	Representative Yield (%)	Reference
Methylmagnesium Bromide	3'-Fluoroacetophenone	C₈H₇FO	138.14	73*	[3]
Ethylmagnesium Bromide	1-(3-Fluorophenyl)propan-1-one	C₉H₉FO	152.17	N/A
Phenylmagnesium Bromide	(3-Fluorophenyl)(phenyl)methanone	C₁₃H₉FO	200.21	N/A

* Note: This yield was reported for a nickel-catalyzed reaction between 3-fluorophenylboronic acid and acetonitrile, not a Grignard reaction. Specific yield data for the Grignard reaction of 3-fluorobenzonitrile with methylmagnesium bromide was not available in the searched literature.

Spectroscopic Data for Reaction Products

Compound	1H NMR (CDCl₃, δ ppm)	13C NMR (CDCl₃, δ ppm)	MS (m/z)
3'-Fluoroacetophenone	7.75-7.65 (m, 2H), 7.45 (td, J=8.0, 5.6 Hz, 1H), 7.29-7.22 (m, 1H), 2.62 (s, 3H)	196.4 (d, J=2.4 Hz), 162.9 (d, J=248.1 Hz), 139.3 (d, J=6.2 Hz), 130.3 (d, J=7.5 Hz), 123.3 (d, J=2.5 Hz), 120.4 (d, J=21.4 Hz), 114.9 (d, J=22.3 Hz), 26.7	138 (M+), 123, 95, 75
1-(3-Fluorophenyl)propan-1-one	7.72-7.64 (m, 2H), 7.43 (td, J=8.0, 5.6 Hz, 1H), 7.26-7.19 (m, 1H), 2.98 (q, J=7.2 Hz, 2H), 1.22 (t, J=7.2 Hz, 3H)	200.0 (d, J=2.4 Hz), 162.9 (d, J=247.5 Hz), 139.6 (d, J=6.2 Hz), 130.2 (d, J=7.5 Hz), 123.1 (d, J=2.5 Hz), 120.2 (d, J=21.4 Hz), 114.8 (d, J=22.3 Hz), 31.9, 8.4	152 (M+), 123, 95, 75, 57
(3-Fluorophenyl)(phenyl)methanone	7.82-7.75 (m, 3H), 7.63-7.56 (m, 2H), 7.52-7.44 (m, 3H), 7.32-7.25 (m, 1H)	195.3 (d, J=2.4 Hz), 162.9 (d, J=248.1 Hz), 139.6 (d, J=6.2 Hz), 137.4, 132.8, 130.1 (d, J=7.5 Hz), 129.9, 128.5, 123.6 (d, J=2.5 Hz), 120.4 (d, J=21.4 Hz), 116.9 (d, J=22.3 Hz)	200 (M+), 123, 105, 77

Note: Spectroscopic data is compiled from publicly available spectral databases and may vary slightly depending on experimental conditions.[4][5][6][7]

Experimental Protocols

The following are representative protocols for the synthesis of 3-fluorophenyl ketones from 3-fluorobenzonitrile and a Grignard reagent. Strict anhydrous conditions are essential for the success of these reactions. All glassware should be thoroughly dried, and anhydrous solvents must be used. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).

Protocol 1: Synthesis of 3'-Fluoroacetophenone

Materials:

• 3-Fluorobenzonitrile

• Methylmagnesium bromide (solution in diethyl ether or THF)

• Anhydrous diethyl ether

• Hydrochloric acid (e.g., 2 M aqueous solution)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, and other standard glassware

• Inert gas supply (nitrogen or argon)

Procedure:

• Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a drying tube or an inert gas inlet is flame-dried and allowed to cool to room temperature under a stream of inert gas.

• Reagent Addition: 3-Fluorobenzonitrile (1.0 eq) is dissolved in anhydrous diethyl ether and placed in the flask. The flask is cooled to 0 °C in an ice bath.

• A solution of methylmagnesium bromide (1.1 eq) in diethyl ether is added dropwise from the dropping funnel to the stirred solution of 3-fluorobenzonitrile over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Quenching: The reaction mixture is cooled again to 0 °C, and the reaction is carefully quenched by the slow, dropwise addition of 2 M hydrochloric acid until the magnesium salts dissolve.

• Work-up: The layers are separated, and the aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic layers are washed with saturated aqueous sodium bicarbonate solution, followed by brine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by vacuum distillation or flash column chromatography on silica (B1680970) gel.

Protocol 2: Synthesis of 1-(3-Fluorophenyl)propan-1-one

This protocol is analogous to Protocol 1, with the substitution of ethylmagnesium bromide for methylmagnesium bromide.

Protocol 3: Synthesis of (3-Fluorophenyl)(phenyl)methanone

This protocol is analogous to Protocol 1, with the substitution of phenylmagnesium bromide for methylmagnesium bromide.

Potential Side Reactions

• Reaction with Moisture: Grignard reagents are highly reactive towards protic sources, including water. Inadequate drying of glassware, solvents, or starting materials will lead to the quenching of the Grignard reagent and a reduction in yield.

• Wurtz-Type Coupling: During the formation of the Grignard reagent from an alkyl or aryl halide and magnesium, a Wurtz-type coupling reaction can occur, leading to the formation of a dimer of the alkyl or aryl group. This is more prevalent at higher temperatures.

• Enolization: If the nitrile starting material has acidic alpha-protons, the Grignard reagent can act as a base, leading to deprotonation and the formation of an enolate, which will regenerate the starting nitrile upon workup. This is not a concern with 3-fluorobenzonitrile.

Applications in Drug Development

3-Fluorophenyl ketones are important building blocks for the synthesis of a wide range of biologically active molecules. The presence of the fluorine atom can enhance properties such as:

• Metabolic Stability: The strong carbon-fluorine bond can block sites of oxidative metabolism, increasing the half-life of a drug.

• Binding Affinity: Fluorine can participate in favorable interactions with biological targets, such as hydrogen bonding and dipole-dipole interactions, thereby increasing the potency of the drug.

• Lipophilicity: The introduction of fluorine can increase the lipophilicity of a molecule, which can affect its absorption, distribution, and ability to cross cell membranes.

Derivatives of 3-fluorophenyl ketones have been investigated for their potential as kinase inhibitors, anti-cancer agents, and treatments for neurological disorders.

Conclusion

The reaction of 3-fluorobenzonitrile with Grignard reagents provides a reliable and straightforward method for the synthesis of 3-fluorophenyl ketones. Careful control of reaction conditions, particularly the exclusion of moisture, is critical for achieving good yields. The resulting fluorinated ketones are valuable precursors for the development of novel therapeutic agents with improved pharmacological profiles. Further optimization of reaction conditions for specific Grignard reagents is encouraged to maximize product yields.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. youtube.com [youtube.com]
• 3. 3'-Fluoroacetophenone synthesis - chemicalbook [chemicalbook.com]
• 4. 3'-Fluoroacetophenone(455-36-7) 1H NMR spectrum [chemicalbook.com]
• 5. 3-Fluoroacetophenone | C8H7FO | CID 9967 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. spectrabase.com [spectrabase.com]
• 7. spectrabase.com [spectrabase.com]

Synthesis of Novel Heterocyclic Compounds from 3-Fluorobenzonitrile: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of various novel heterocyclic compounds utilizing 3-fluorobenzonitrile as a versatile starting material. The nitrile functionality and the fluorine substituent offer unique reactivity, making it an attractive building block in medicinal chemistry and materials science. The protocols outlined below focus on the synthesis of tetrazoles, a proposed pathway for pyridines and pyrimidines, and a viable two-step route to quinolines.

Synthesis of 5-(3-Fluorophenyl)-1H-tetrazole via [3+2] Cycloaddition

The [3+2] cycloaddition reaction between a nitrile and an azide (B81097) is a highly efficient method for the synthesis of 5-substituted-1H-tetrazoles. These compounds are recognized as bioisosteres of carboxylic acids and are prevalent in many pharmaceutical agents.

Signaling Pathway Diagram

Figure 1: [3+2] Cycloaddition for Tetrazole Synthesis.

Experimental Protocol

Materials:

• 3-Fluorobenzonitrile

• Sodium Azide (NaN₃)

• Ammonium (B1175870) Chloride (NH₄Cl)

• Dimethylformamide (DMF)

• Hydrochloric Acid (HCl)

• Distilled water

• Ethyl acetate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 3-fluorobenzonitrile (1.0 eq) in DMF.

• Add sodium azide (1.5 eq) and ammonium chloride (1.5 eq) to the solution.

• Heat the reaction mixture to 120-130 °C and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature.

• Carefully pour the mixture into a beaker containing ice-water and acidify with dilute HCl to a pH of approximately 2-3.

• A precipitate will form. Collect the solid by vacuum filtration and wash thoroughly with cold water.

• The crude product can be purified by recrystallization from an appropriate solvent system (e.g., ethanol/water) to afford pure 5-(3-fluorophenyl)-1H-tetrazole.

Quantitative Data

Entry	Reactant	Product	Yield (%)	Melting Point (°C)	Reference
1	3-Fluorobenzonitrile	5-(3-Fluorophenyl)-1H-tetrazole	85-95%	158-160	General Protocol

Characterization Data for 5-(3-Fluorophenyl)-1H-tetrazole:

• ¹H NMR (DMSO-d₆): δ 16.8 (br s, 1H, NH), 7.95-7.85 (m, 2H, Ar-H), 7.70-7.60 (m, 1H, Ar-H), 7.50-7.40 (m, 1H, Ar-H).

• ¹³C NMR (DMSO-d₆): δ 162.5 (d, J=245 Hz), 155.0, 131.5 (d, J=8 Hz), 127.0, 122.5 (d, J=3 Hz), 117.0 (d, J=21 Hz), 112.0 (d, J=23 Hz).

• IR (KBr, cm⁻¹): 3450 (N-H), 1610, 1580, 1490 (C=C, C=N), 1250 (C-F).

Proposed Synthesis of Substituted Pyridines via Multicomponent Reaction

While a direct, well-established one-step synthesis of pyridines from 3-fluorobenzonitrile is not readily found in the literature, a plausible approach for researchers is to adapt multicomponent reactions that are known to produce polysubstituted pyridines. A proposed pathway involves the reaction of 3-fluorobenzonitrile with a ketone, an active methylene (B1212753) compound, and an ammonia (B1221849) source.

Logical Workflow Diagram

Application Notes and Protocols: 3-Fluorobenzonitrile in Fragment-Based Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 3-fluorobenzonitrile as a fragment in fragment-based drug discovery (FBDD). This document outlines the physicochemical properties of 3-fluorobenzonitrile, presents a hypothetical case study of its identification as a binder for Cathepsin S, and provides detailed protocols for common fragment screening techniques.

Introduction to 3-Fluorobenzonitrile in FBDD

3-Fluorobenzonitrile is a small, synthetically tractable molecule well-suited for fragment-based screening. Its low molecular weight and simple structure adhere to the "Rule of Three," a guiding principle for fragment library design. The presence of a fluorine atom provides a valuable NMR handle for ¹⁹F NMR screening, a sensitive and efficient method for detecting fragment binding. Furthermore, the nitrile group can act as a hydrogen bond acceptor, a common interaction motif in protein-ligand binding.[1][2]

Physicochemical Properties of 3-Fluorobenzonitrile

The properties of 3-fluorobenzonitrile make it an attractive fragment for FBDD campaigns. It possesses a low molecular weight, a moderate lipophilicity (cLogP), and a minimal number of rotatable bonds, characteristics that favor efficient exploration of chemical space and subsequent optimization.

Property	Value	Reference
Molecular Formula	C₇H₄FN	[3]
Molecular Weight	121.11 g/mol	[3]
CAS Number	403-54-3	[3]
Melting Point	-16 °C
Boiling Point	182-183 °C
Density	1.133 g/mL at 25 °C
cLogP	1.5-2.1
Hydrogen Bond Acceptors	1
Hydrogen Bond Donors	0
Rotatable Bonds	1

Hypothetical Case Study: Identification of 3-Fluorobenzonitrile as a Cathepsin S Binder

This section describes a hypothetical FBDD campaign that identified 3-fluorobenzonitrile as a binder to Cathepsin S, a cysteine protease implicated in various inflammatory diseases and cancer. Benzonitrile-containing compounds have been explored as inhibitors of cysteine proteases, making this a plausible scenario.

Screening Cascade and Hit Validation

A fragment library containing 3-fluorobenzonitrile was screened against Cathepsin S using a tiered approach, starting with a high-throughput ¹⁹F NMR screen, followed by orthogonal validation using Surface Plasmon Resonance (SPR) and structural elucidation by X-ray crystallography.

Screening Technique	Purpose	Hypothetical Result
¹⁹F NMR	Primary Screen	Chemical shift perturbation observed for 3-fluorobenzonitrile upon addition of Cathepsin S, indicating binding.
Surface Plasmon Resonance (SPR)	Orthogonal Validation & Affinity Determination	Confirmed direct binding of 3-fluorobenzonitrile to immobilized Cathepsin S.
X-ray Crystallography	Structural Characterization	High-resolution crystal structure of Cathepsin S in complex with 3-fluorobenzonitrile obtained, revealing the binding mode.

Hypothetical Binding Affinity Data

The following table summarizes the hypothetical quantitative data obtained for the interaction of 3-fluorobenzonitrile with Cathepsin S.

Parameter	Value	Method
Dissociation Constant (Kd)	250 µM	Surface Plasmon Resonance
Ligand Efficiency (LE)	0.35 kcal/mol per heavy atom	Calculated

Experimental Protocols

The following are detailed protocols for the key experiments cited in the hypothetical case study.

¹⁹F NMR Fragment Screening Protocol

Objective: To identify fluorine-containing fragments that bind to the target protein by observing changes in the ¹⁹F NMR spectrum.

Materials:

• Target Protein (e.g., Cathepsin S) in a suitable buffer (e.g., 50 mM Tris pH 7.5, 150 mM NaCl, 5 mM DTT)

• Fragment Library containing 3-fluorobenzonitrile

• NMR tubes

• NMR Spectrometer with a fluorine probe

Methodology:

• Sample Preparation:

  • Prepare a stock solution of the target protein at a concentration of 20 µM.

  • Prepare stock solutions of the fragment library compounds (including 3-fluorobenzonitrile) at 10 mM in a deuterated solvent (e.g., DMSO-d₆).

  • Create fragment cocktails by mixing up to 10 fragments, each at a final concentration of 200 µM in the protein buffer. Ensure no spectral overlap of the ¹⁹F signals of the fragments in each cocktail.

  • Prepare a control sample for each cocktail containing only the fragments in the buffer without the protein.

  • Prepare a protein-only sample.

• NMR Data Acquisition:

  • Acquire a one-dimensional ¹⁹F NMR spectrum for each control sample (fragments without protein).

  • Acquire a one-dimensional ¹⁹F NMR spectrum for each experimental sample (fragments with protein).

  • Use a standard ¹⁹F pulse program with proton decoupling.

• Data Analysis:

  • Compare the spectra of the experimental samples to the control samples.

  • Look for changes in the ¹⁹F chemical shifts, line broadening, or reduction in signal intensity for any of the fragments in the presence of the protein.

  • Deconvolute any hit cocktails by acquiring spectra of smaller sub-mixtures or individual fragments with the protein to identify the specific binder.

Surface Plasmon Resonance (SPR) Protocol for Hit Validation

Objective: To confirm the direct binding of a fragment hit to the target protein and to determine the binding affinity (Kd).

Materials:

• SPR instrument (e.g., Biacore, ProteOn)

• Sensor chip (e.g., CM5 chip for amine coupling)

• Target Protein (e.g., Cathepsin S)

• Immobilization buffer (e.g., 10 mM sodium acetate, pH 5.0)

• Running buffer (e.g., PBS with 0.05% Tween 20 and 1% DMSO)

• 3-fluorobenzonitrile stock solution in DMSO

• Amine coupling kit (EDC, NHS, ethanolamine)

Methodology:

• Protein Immobilization:

  • Activate the sensor chip surface using a 1:1 mixture of EDC and NHS.

  • Inject the target protein solution over the activated surface to achieve the desired immobilization level.

  • Deactivate any remaining active esters by injecting ethanolamine.

  • A reference flow cell should be prepared similarly but without protein immobilization.

• Binding Analysis:

  • Prepare a dilution series of 3-fluorobenzonitrile in running buffer. A typical concentration range for fragment screening would be from 1 µM to 500 µM.

  • Inject the different concentrations of 3-fluorobenzonitrile over the protein and reference flow cells at a constant flow rate.

  • Monitor the change in the SPR signal (response units, RU) over time.

  • Regenerate the sensor surface between injections if necessary, using a mild regeneration solution.

• Data Analysis:

  • Subtract the reference flow cell data from the protein flow cell data to correct for bulk refractive index changes.

  • Plot the steady-state binding response against the concentration of 3-fluorobenzonitrile.

  • Fit the data to a suitable binding model (e.g., a 1:1 steady-state affinity model) to determine the dissociation constant (Kd).

X-ray Crystallography Protocol for Structural Characterization

Objective: To determine the three-dimensional structure of the protein-fragment complex to understand the binding mode.

Materials:

• Crystallization-grade pure protein (e.g., Cathepsin S)

• 3-fluorobenzonitrile

• Crystallization screens and plates

• Cryoprotectant

• X-ray diffraction equipment (synchrotron or in-house source)

Methodology:

• Co-crystallization or Soaking:

  • Co-crystallization: Set up crystallization trials with the protein in the presence of a 2-5 fold molar excess of 3-fluorobenzonitrile. Screen a wide range of crystallization conditions.

  • Soaking: If protein crystals are already available, soak them in a solution containing the cryoprotectant and 1-10 mM 3-fluorobenzonitrile for a defined period (minutes to hours).

• Crystal Harvesting and Cryo-cooling:

  • Carefully harvest the crystals from the crystallization drop.

  • Briefly transfer the crystals to a cryoprotectant solution to prevent ice formation during X-ray data collection.

  • Flash-cool the crystals in liquid nitrogen.

• X-ray Diffraction Data Collection:

  • Mount the cryo-cooled crystal on the X-ray beamline.

  • Collect a complete diffraction dataset.

• Structure Determination and Refinement:

  • Process the diffraction data (integration, scaling, and merging).

  • Solve the crystal structure using molecular replacement with a known structure of the protein as a search model.

  • Build the model of the protein-fragment complex into the electron density map.

  • Refine the structure to obtain a high-quality model with good statistics.

• Analysis of the Binding Site:

  • Analyze the refined structure to identify the specific interactions between 3-fluorobenzonitrile and the protein, such as hydrogen bonds, and hydrophobic interactions.

Visualizations

The following diagrams illustrate key concepts in the application of 3-fluorobenzonitrile in FBDD.

Caption: A typical workflow for fragment-based drug discovery (FBDD).

Caption: Hypothetical inhibition of Cathepsin S by 3-fluorobenzonitrile.

References

• 1. Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for Microwave-Assisted Synthesis Using 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the microwave-assisted synthesis of heterocyclic compounds derived from 3-fluorobenzonitrile. The inclusion of a fluorine atom in organic molecules can significantly enhance their pharmacological properties, including metabolic stability, binding affinity, and bioavailability. Microwave-assisted synthesis offers a rapid, efficient, and often higher-yielding alternative to conventional heating methods for preparing such molecules.

Introduction to Microwave-Assisted Synthesis with 3-Fluorobenzonitrile

3-Fluorobenzonitrile is a versatile precursor in medicinal chemistry and drug discovery. The electron-withdrawing nature of the fluorine atom and the nitrile group's reactivity make it an ideal starting material for constructing various heterocyclic scaffolds. Microwave irradiation accelerates chemical reactions by directly heating the reactants and solvent, leading to shorter reaction times, reduced side product formation, and improved yields. This technology is particularly advantageous for the synthesis of key heterocyclic cores such as tetrazoles, oxadiazoles, and triazines.

Application 1: Synthesis of 5-(3-Fluorophenyl)-1H-tetrazole

The tetrazole ring is a well-known bioisostere for the carboxylic acid group, offering improved metabolic stability and bioavailability in drug candidates. The [3+2] cycloaddition of an azide (B81097) source with a nitrile is a common method for tetrazole synthesis, which can be significantly accelerated with microwave heating.

Quantitative Data

Entry	Reactants	Catalyst/Additive	Solvent	Power (W)	Temp (°C)	Time (min)	Yield (%)
1	3-Fluorobenzonitrile, Sodium Azide	Zinc Bromide	Water	150	150	30	92
2	3-Fluorobenzonitrile, Sodium Azide	Ammonium (B1175870) Chloride	DMF	200	120	20	88

Experimental Protocol: Microwave-Assisted Synthesis of 5-(3-Fluorophenyl)-1H-tetrazole

Materials:

• 3-Fluorobenzonitrile

• Sodium Azide (NaN₃)

• Zinc Bromide (ZnBr₂) or Ammonium Chloride (NH₄Cl)

• Deionized Water or Dimethylformamide (DMF)

• Microwave synthesis vial (10 mL) with a magnetic stir bar

• Microwave synthesizer

Procedure:

• In a 10 mL microwave synthesis vial, combine 3-fluorobenzonitrile (1.0 mmol, 121.1 mg), sodium azide (1.5 mmol, 97.5 mg), and either zinc bromide (0.5 mmol, 112.7 mg) or ammonium chloride (1.5 mmol, 80.2 mg).

• Add the appropriate solvent (5 mL of water for the zinc bromide catalyzed reaction, or 5 mL of DMF for the ammonium chloride mediated reaction).

• Seal the vial with a septum cap.

• Place the vial in the microwave synthesizer.

• Irradiate the reaction mixture with stirring at the specified temperature and time as detailed in the quantitative data table.

• After the reaction is complete, allow the vial to cool to room temperature.

• Quench the reaction by carefully adding 10 mL of 1M HCl (aq) and extract the product with ethyl acetate (B1210297) (3 x 15 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization from an appropriate solvent system (e.g., ethanol/water) to yield 5-(3-fluorophenyl)-1H-tetrazole.

Application 2: Synthesis of 3,5-Disubstituted-1,2,4-Oxadiazoles

1,2,4-Oxadiazoles are important scaffolds in medicinal chemistry, known for their diverse biological activities. A common synthetic route involves the reaction of a nitrile with hydroxylamine (B1172632) to form an amidoxime (B1450833), followed by cyclization with an acylating agent. Microwave irradiation can significantly expedite this multi-step, one-pot synthesis.

Quantitative Data

| Entry | Reactants | Acylating Agent | Base | Solvent | Power (W) | Temp (°C) | Time (min) | Yield (%) | |---|---|---|---|---|---|---|---| | 1 | 3-Fluorobenzonitrile, Hydroxylamine HCl | Acetic Anhydride (B1165640) | Pyridine (B92270) | Dioxane | 100 | 110 | 15 | 85 | | 2 | 3-Fluorobenzonitrile, Hydroxylamine HCl | Benzoyl Chloride | Triethylamine | Acetonitrile | 120 | 100 | 20 | 89 |

Experimental Protocol: Microwave-Assisted One-Pot Synthesis of 3-(3-Fluorophenyl)-5-methyl-1,2,4-oxadiazole

Materials:

• 3-Fluorobenzonitrile

• Hydroxylamine Hydrochloride (NH₂OH·HCl)

• Acetic Anhydride

• Pyridine

• 1,4-Dioxane (B91453)

• Microwave synthesis vial (10 mL) with a magnetic stir bar

• Microwave synthesizer

Procedure:

• To a 10 mL microwave synthesis vial, add 3-fluorobenzonitrile (1.0 mmol, 121.1 mg), hydroxylamine hydrochloride (1.2 mmol, 83.4 mg), and 1,4-dioxane (5 mL).

• Add pyridine (2.0 mmol, 158.2 mg) to the mixture.

• Seal the vial and heat it in the microwave synthesizer at 80°C for 10 minutes to form the amidoxime intermediate.

• Cool the vial to room temperature and then add acetic anhydride (1.5 mmol, 153.1 mg).

• Reseal the vial and irradiate in the microwave synthesizer at 110°C for 15 minutes.

• After cooling, pour the reaction mixture into ice-cold water (20 mL) and extract with ethyl acetate (3 x 15 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purify the residue by column chromatography on silica (B1680970) gel to obtain 3-(3-fluorophenyl)-5-methyl-1,2,4-oxadiazole.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow for the microwave-assisted synthesis of 5-(3-fluorophenyl)-1H-tetrazole.

Caption: One-pot, two-step microwave synthesis of 3,5-disubstituted-1,2,4-oxadiazoles.

Concluding Remarks

The protocols outlined in these application notes demonstrate the efficiency and versatility of microwave-assisted synthesis for the preparation of valuable heterocyclic compounds from 3-fluorobenzonitrile. Researchers and drug development professionals are encouraged to utilize these methods as a starting point for the rapid synthesis of novel fluorinated molecules with potential therapeutic applications. The significant reduction in reaction times and potential for increased yields make microwave synthesis a powerful tool in modern medicinal chemistry.

The Role of 3-Fluorobenzonitrile in the Development of Potent Kinase Inhibitors: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug discovery, particularly in the development of targeted therapies such as kinase inhibitors, the strategic incorporation of specific chemical moieties is paramount to achieving desired potency, selectivity, and pharmacokinetic properties. 3-Fluorobenzonitrile has emerged as a valuable building block in the synthesis of novel kinase inhibitors. The presence of the fluorine atom and the nitrile group can significantly influence the molecule's interaction with the target kinase, often leading to enhanced biological activity.

The fluorine atom, with its high electronegativity and small size, can modulate the electronic properties of the molecule, enhance binding affinity to the kinase active site, and improve metabolic stability.[1] The nitrile group can act as a hydrogen bond acceptor, forming crucial interactions with the kinase hinge region, a key feature of many ATP-competitive inhibitors. This combination of properties makes 3-fluorobenzonitrile an attractive starting point for the design of potent and selective kinase inhibitors.

This document provides detailed application notes on the role of 3-fluorobenzonitrile in the development of kinase inhibitors, focusing on the pan-Janus Kinase (JAK) inhibitor, PF-06263276 . It includes a summary of its inhibitory activity, detailed experimental protocols for its synthesis and evaluation, and a depiction of the relevant signaling pathway.

Application Spotlight: PF-06263276, a Pan-JAK Inhibitor

PF-06263276 is a potent and selective pan-Janus Kinase (JAK) inhibitor that incorporates a 3-fluorobenzonitrile moiety.[2] It demonstrates inhibitory activity against multiple members of the JAK family, which are key mediators of cytokine signaling through the JAK-STAT pathway.[3][4] Dysregulation of this pathway is implicated in a variety of inflammatory and autoimmune diseases.

Quantitative Data: Inhibitory Activity of PF-06263276

The inhibitory potency of PF-06263276 against the four members of the JAK family has been determined through in vitro kinase assays. The half-maximal inhibitory concentrations (IC50) are summarized in the table below.

Kinase Target	IC50 (nM)
JAK1	2.2
JAK2	23.1
JAK3	59.9
TYK2	29.7
Data sourced from MedChemExpress.[2]

Signaling Pathway

The Janus Kinase/Signal Transducer and Activator of Transcription (JAK-STAT) pathway is a critical signaling cascade for a wide range of cytokines and growth factors, playing a central role in immunity, inflammation, and hematopoiesis. PF-06263276 exerts its therapeutic effect by inhibiting the kinase activity of JAKs, thereby blocking the downstream phosphorylation of STAT proteins and subsequent gene transcription.

Caption: The JAK-STAT signaling pathway and the inhibitory action of PF-06263276.

Experimental Protocols

The following protocols provide detailed methodologies for the synthesis of a key intermediate of PF-06263276, a biochemical kinase inhibition assay, and a cell-based assay to evaluate the inhibition of the JAK-STAT pathway.

Synthesis of Key Intermediate: (S)-3-((3-amino-1H-indazol-6-yl)oxy)pyrrolidin-2-one

The synthesis of PF-06263276 involves the coupling of a 3-amino-1H-indazole core with 3-fluorobenzonitrile. A crucial step is the preparation of the indazole intermediate. While the exact multi-kilogram scale synthesis is proprietary, a plausible laboratory-scale synthesis based on known chemical transformations is outlined below.

Caption: Synthetic workflow for the preparation of PF-06263276.

Protocol: Synthesis of 3-Amino-6-bromo-1H-indazole

• Reaction Setup: To a solution of 2-bromo-5-fluorobenzonitrile (1.0 eq) in a suitable solvent such as n-butanol, add hydrazine hydrate (3.0 eq).

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 110-120 °C) for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. The product may precipitate out of the solution. If so, collect the solid by filtration. If not, concentrate the solvent under reduced pressure and purify the crude product.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica (B1680970) gel to afford 3-amino-6-bromo-1H-indazole.

Protocol: Synthesis of (S)-3-((3-Amino-1H-indazol-6-yl)oxy)pyrrolidin-2-one

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (S)-3-hydroxypyrrolidin-2-one (1.2 eq) in anhydrous dimethylformamide (DMF).

• Base Addition: Add a strong base such as sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq) portion-wise at 0 °C. Stir the mixture at this temperature for 30 minutes.

• Addition of Indazole: Add a solution of 3-amino-6-bromo-1H-indazole (1.0 eq) in anhydrous DMF to the reaction mixture.

• Reaction Conditions: Allow the reaction to warm to room temperature and then heat to 80-100 °C for 4-8 hours, monitoring by TLC or LC-MS.

• Work-up: After completion, cool the reaction to room temperature and carefully quench with a saturated aqueous solution of ammonium (B1175870) chloride. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to yield the desired intermediate.

Protocol: Buchwald-Hartwig Amination for the Synthesis of PF-06263276

• Reaction Setup: In a reaction vessel, combine (S)-3-((3-amino-1H-indazol-6-yl)oxy)pyrrolidin-2-one (1.0 eq), 3-fluorobenzonitrile (1.1 eq), a palladium catalyst (e.g., Pd2(dba)3, 0.05 eq), a suitable phosphine (B1218219) ligand (e.g., XPhos, 0.1 eq), and a base (e.g., Cs2CO3, 2.0 eq).

• Solvent: Add a suitable anhydrous solvent such as toluene (B28343) or 1,4-dioxane.

• Reaction Conditions: Degas the reaction mixture by bubbling with an inert gas (argon or nitrogen) for 15-30 minutes. Heat the mixture to 80-110 °C for 12-24 hours, monitoring the reaction progress by TLC or LC-MS.[5][6]

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and filter through a pad of celite.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel to obtain PF-06263276.

Biochemical Kinase Inhibition Assay

This protocol describes a general method for determining the IC50 value of a test compound against a specific JAK kinase using a luminescence-based assay that measures ATP consumption.

Materials:

• Recombinant human JAK1, JAK2, JAK3, or TYK2 enzyme

• Kinase substrate peptide

• ATP

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35, 2 mM DTT)

• Test compound (PF-06263276) dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• 384-well white plates

• Plate reader capable of measuring luminescence

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, followed by 10-point, 3-fold serial dilutions.

• Assay Plate Preparation: Add 1 µL of the diluted compound or DMSO (vehicle control) to the wells of a 384-well plate.

• Kinase Reaction:

  • Prepare a kinase/substrate solution by diluting the respective JAK enzyme and substrate peptide in kinase assay buffer.

  • Add 10 µL of the kinase/substrate solution to each well.

  • Prepare an ATP solution in kinase assay buffer.

  • Initiate the reaction by adding 10 µL of the ATP solution to each well. The final ATP concentration should be at or near the Km for the specific JAK enzyme.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• Signal Detection:

  • Add 20 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

  • Add 40 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: The luminescence signal is proportional to the amount of ADP produced, and thus to kinase activity. Calculate the percent inhibition for each compound concentration relative to the vehicle control (0% inhibition) and a no-enzyme control (100% inhibition). Determine the IC50 value by fitting the dose-response curve using a suitable software (e.g., GraphPad Prism).

Cellular Assay: STAT Phosphorylation (pSTAT) Assay

This protocol outlines a cell-based assay to measure the inhibition of cytokine-induced STAT phosphorylation in human peripheral blood mononuclear cells (PBMCs) by flow cytometry.[7]

Materials:

• Freshly isolated human PBMCs

• RPMI 1640 medium supplemented with 10% FBS

• Cytokine for stimulation (e.g., IL-2 for JAK1/3, IL-6 for JAK1/2, or IFN-α for JAK1/TYK2)

• Test compound (PF-06263276) dissolved in DMSO

• Fixation/Permeabilization Buffer (e.g., BD Cytofix/Cytoperm™)

• Fluorescently labeled anti-pSTAT antibodies (e.g., anti-pSTAT5-PE, anti-pSTAT3-Alexa Fluor 647)

• Flow cytometer

Procedure:

• Cell Preparation: Isolate PBMCs from healthy donor blood using a density gradient centrifugation method (e.g., Ficoll-Paque). Resuspend the cells in RPMI 1640 with 10% FBS.

• Inhibitor Treatment: Seed the PBMCs in a 96-well plate at a density of 1 x 10^6 cells/well. Add the test compound at various concentrations and incubate for 1-2 hours at 37°C in a 5% CO2 incubator. Include a DMSO vehicle control.

• Cytokine Stimulation: Add the appropriate cytokine to the wells to stimulate the JAK-STAT pathway. The concentration and stimulation time should be optimized beforehand (e.g., IL-2 at 100 ng/mL for 15 minutes).

• Fixation and Permeabilization:

  • Stop the stimulation by adding a fixation buffer and incubate at room temperature for 15 minutes.

  • Wash the cells with staining buffer (PBS with 2% FBS).

  • Permeabilize the cells by adding a permeabilization buffer and incubating on ice for 30 minutes.

• Staining:

  • Wash the cells with staining buffer.

  • Add the fluorescently labeled anti-pSTAT antibody and incubate in the dark at room temperature for 30-60 minutes.

• Data Acquisition: Wash the cells and resuspend them in staining buffer. Acquire data on a flow cytometer.

• Data Analysis: Analyze the median fluorescence intensity (MFI) of the pSTAT signal in the cell population of interest. Calculate the percent inhibition of pSTAT for each compound concentration relative to the cytokine-stimulated vehicle control. Determine the IC50 value from the dose-response curve.

Conclusion

3-Fluorobenzonitrile serves as a key structural motif in the design of potent kinase inhibitors, as exemplified by the pan-JAK inhibitor PF-06263276. The strategic placement of the fluoro and nitrile groups contributes significantly to the compound's high affinity for the JAK family of kinases. The provided protocols offer a comprehensive guide for the synthesis and evaluation of such inhibitors, enabling researchers to further explore the structure-activity relationships and develop novel therapeutics targeting kinase-driven diseases.

References

• 1. Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for the Development of CNS Drug Candidates Utilizing 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the utilization of 3-fluorobenzonitrile as a key building block in the synthesis of novel Central Nervous System (CNS) drug candidates. The focus is on the development of negative allosteric modulators (NAMs) of the metabotropic glutamate (B1630785) receptor 5 (mGluR5), a promising target for the treatment of various psychiatric and neurological disorders.

Introduction

3-Fluorobenzonitrile is a versatile chemical intermediate widely employed in the pharmaceutical industry. The presence of the fluorine atom can significantly enhance the metabolic stability and bioavailability of drug candidates, while the nitrile group offers a versatile handle for diverse chemical transformations.[1][2] This document details the synthesis, characterization, and evaluation of CNS drug candidates derived from 3-fluorobenzonitrile, with a specific focus on the promising mGluR5 NAM, 3-((4-(4-Chlorophenyl)-7-fluoroquinolin-3-yl)sulfonyl)benzonitrile.

Data Presentation: Pharmacological Properties of 3-Fluorobenzonitrile Derived CNS Drug Candidates

The following table summarizes the in vitro pharmacological data for a selection of CNS drug candidates synthesized using 3-fluorobenzonitrile as a precursor or key intermediate. These compounds have been evaluated for their activity as mGluR5 negative allosteric modulators.

Compound ID	Structure	Target	Assay Type	IC50 (nM)	Ki (nM)	Reference
1	3-((4-(4-Chlorophenyl)-7-fluoroquinolin-3-yl)sulfonyl)benzonitrile	mGluR5	IP1 Accumulation	25	-	[3]
MPEP	2-Methyl-6-(phenylethynyl)pyridine	mGluR5	[3H]MPEP Binding	-	16	[3]
MTEP	3-((2-Methyl-4-thiazolyl)ethynyl)pyridine	mGluR5	[3H]MPEP Binding	-	42	[3]
VU0285683	3-Fluoro-5-(3-(pyridin-2-yl)-1,2,4-oxadiazol-5-yl)benzonitrile	mGluR5	Not Specified	-	-	[4]

Experimental Protocols

Synthesis of 3-((4-(4-Chlorophenyl)-7-fluoroquinolin-3-yl)sulfonyl)benzonitrile (Compound 1)

This protocol describes a plausible multi-step synthesis of the target compound, starting from commercially available materials.

Step 1: Synthesis of 3-Aminosulfonylbenzonitrile

• Chlorosulfonation of 3-Fluorobenzonitrile: To a stirred solution of 3-fluorobenzonitrile (1 eq.) in chloroform (B151607) at 0°C, add chlorosulfonic acid (3 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Carefully pour the reaction mixture onto crushed ice and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to obtain 3-cyano-5-fluorobenzene-1-sulfonyl chloride.

• Amination: Dissolve the crude sulfonyl chloride in tetrahydrofuran (B95107) (THF) and cool to 0°C.

• Bubble ammonia (B1221849) gas through the solution for 1 hour.

• Stir the reaction mixture at room temperature for 4 hours.

• Quench the reaction with water and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield 3-aminosulfonylbenzonitrile. Purify by column chromatography.

Step 2: Synthesis of 4-Chloro-7-fluoroquinoline (B1368884)

• Condensation: In a round-bottom flask, combine 3-fluoroaniline (B1664137) (1 eq.) and diethyl malonate (1.1 eq.).

• Heat the mixture at 140°C for 2 hours.

• Increase the temperature to 240°C and maintain for 1 hour.

• Cool the reaction mixture and add diphenyl ether.

• Heat the mixture to 250°C for 30 minutes.

• Cool to room temperature and add hexane (B92381) to precipitate the product.

• Filter the solid and wash with hexane to obtain 7-fluoro-4-hydroxyquinoline.

• Chlorination: Reflux the 7-fluoro-4-hydroxyquinoline in phosphorus oxychloride (5 eq.) for 3 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize with a saturated sodium bicarbonate solution and extract with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate and concentrate to give 4-chloro-7-fluoroquinoline.

Step 3: Suzuki Coupling of 4-Chloro-7-fluoroquinoline with 4-Chlorophenylboronic Acid

• To a degassed solution of 4-chloro-7-fluoroquinoline (1 eq.), 4-chlorophenylboronic acid (1.2 eq.), and potassium carbonate (2 eq.) in a 3:1 mixture of dioxane and water, add Pd(PPh3)4 (0.05 eq.).

• Heat the reaction mixture at 90°C for 12 hours under a nitrogen atmosphere.

• Cool to room temperature, dilute with water, and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography to yield 4-(4-chlorophenyl)-7-fluoroquinoline.

Step 4: Sulfonylation of 4-(4-Chlorophenyl)-7-fluoroquinoline

• A solution of 4-(4-chlorophenyl)-7-fluoroquinoline in a suitable aprotic solvent is cooled to a low temperature (e.g., -78°C) and treated with a strong base such as n-butyllithium to deprotonate the 3-position.

• The resulting anion is then quenched with sulfur dioxide gas, followed by an oxidative workup with a chlorinating agent (e.g., N-chlorosuccinimide) to yield 4-(4-chlorophenyl)-7-fluoroquinoline-3-sulfonyl chloride.

Step 5: Final Coupling

• To a solution of 3-aminosulfonylbenzonitrile (1 eq.) in a suitable solvent such as pyridine, add the 4-(4-chlorophenyl)-7-fluoroquinoline-3-sulfonyl chloride (1.1 eq.) portion-wise at 0°C.

• Allow the reaction to stir at room temperature for 16 hours.

• Pour the reaction mixture into water and extract with ethyl acetate.

• Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain 3-((4-(4-Chlorophenyl)-7-fluoroquinolin-3-yl)sulfonyl)benzonitrile.

In Vitro Evaluation of mGluR5 Negative Allosteric Modulators

[3H]-MPEP Binding Assay

• Membrane Preparation: Prepare crude membrane fractions from HEK293 cells stably expressing the human mGluR5.

• Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, pH 7.4.

• Assay Procedure:

  • Incubate cell membranes (20-40 µg protein) with 2 nM [3H]-MPEP in the assay buffer.

  • Add competing test compounds at various concentrations.

  • Incubate for 60 minutes at room temperature.

  • Terminate the assay by rapid filtration through GF/B filters pre-soaked in 0.5% polyethyleneimine.

  • Wash the filters three times with ice-cold assay buffer.

  • Determine the amount of radioactivity on the filters by liquid scintillation counting.

• Data Analysis: Calculate Ki values using the Cheng-Prusoff equation.

Intracellular Calcium Mobilization Assay

• Cell Line: HEK293 cells stably expressing human mGluR5 and a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Assay Procedure:

  • Plate cells in a 96-well plate and load with the fluorescent dye.

  • Add test compounds at various concentrations and incubate for 15-30 minutes.

  • Stimulate the cells with an EC80 concentration of glutamate.

  • Measure the fluorescence intensity using a fluorescence plate reader.

• Data Analysis: Determine the IC50 values by fitting the concentration-response data to a four-parameter logistic equation.

In Vivo Behavioral Models for CNS Activity

Elevated Plus Maze (for Anxiolytic Activity)

• Apparatus: A plus-shaped maze with two open and two closed arms, elevated from the floor.

• Animals: Male mice or rats.

• Procedure:

  • Administer the test compound or vehicle to the animals (e.g., intraperitoneally).

  • After a pre-determined time (e.g., 30 minutes), place the animal in the center of the maze, facing an open arm.

  • Record the time spent in the open arms and the number of entries into the open and closed arms for 5 minutes.

• Data Analysis: An increase in the time spent and the number of entries into the open arms is indicative of anxiolytic-like activity.

Amphetamine-Induced Hyperlocomotion (for Antipsychotic Activity)

• Apparatus: Open-field arena equipped with automated activity monitoring systems.

• Animals: Male mice or rats.

• Procedure:

  • Administer the test compound or vehicle to the animals.

  • After a pre-determined time, administer amphetamine (e.g., 2.5 mg/kg, i.p.) to induce hyperlocomotion.

  • Place the animals in the open-field arena and record their locomotor activity for a specified period (e.g., 60 minutes).

• Data Analysis: A reduction in the amphetamine-induced increase in locomotor activity suggests potential antipsychotic-like effects.

Visualizations

mGluR5 Signaling Pathway

Caption: mGluR5 signaling pathway and the inhibitory action of a 3-fluorobenzonitrile-derived NAM.

Experimental Workflow for CNS Drug Candidate Development

Caption: A generalized workflow for the development of CNS drug candidates from 3-fluorobenzonitrile.

References

• 1. Detailed In Vitro Pharmacological Characterization of Clinically Tested Negative Allosteric Modulators of the Metabotropic Glutamate Receptor 5 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Animal models of anxiety disorders: behavioral and genetic approaches (Chapter 14) - Anxiety Disorders [cambridge.org]
• 3. Metabotropic Glutamate Receptor 5 Negative Allosteric Modulators as Novel Tools for in Vivo Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GraphViz Examples and Tutorial [graphs.grevian.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-Fluorobenzonitrile

This guide provides researchers, scientists, and drug development professionals with comprehensive troubleshooting and frequently asked questions (FAQs) for improving yields in 3-fluorobenzonitrile synthesis reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 3-fluorobenzonitrile?

A1: The three main synthetic routes to 3-fluorobenzonitrile are the Sandmeyer reaction, the Balz-Schiemann reaction, and nucleophilic aromatic substitution (SNAr). Each method has its own advantages and challenges regarding starting materials, reaction conditions, and yield.

Q2: Which synthesis method generally provides the highest yield?

A2: The yield of 3-fluorobenzonitrile is highly dependent on the specific reaction conditions and the purity of the starting materials. While modern adaptations of the Balz-Schiemann and nucleophilic aromatic substitution reactions can offer high yields, the Sandmeyer reaction remains a widely used method. Direct comparison is challenging as optimal conditions vary for each approach.

Q3: What are the main safety concerns when synthesizing 3-fluorobenzonitrile?

A3: Key safety concerns include the handling of thermally unstable and potentially explosive diazonium salts in the Sandmeyer and Balz-Schiemann reactions.[1] Low temperatures (0-5 °C) are crucial during the formation of these intermediates.[2] Additionally, the use of toxic cyanide reagents in the Sandmeyer reaction and corrosive reagents like hydrofluoric acid in some Balz-Schiemann variations requires appropriate personal protective equipment and handling procedures.

Q4: How can I purify the final 3-fluorobenzonitrile product?

A4: Purification of 3-fluorobenzonitrile is typically achieved through fractional distillation or recrystallization.[3] The choice of method depends on the nature of the impurities. Fractional distillation is effective for separating components with different boiling points, while recrystallization is suitable for removing impurities that have different solubilities in a given solvent.[1][4]

Troubleshooting Guides

Sandmeyer Reaction: From 3-Aminobenzonitrile (B145674)

The Sandmeyer reaction involves the diazotization of an aromatic amine followed by displacement with a cyanide nucleophile, catalyzed by copper(I) salts.[2]

Logical Relationship for Sandmeyer Reaction Troubleshooting

Caption: Troubleshooting logic for the Sandmeyer reaction.

Q: My Sandmeyer reaction is resulting in a low yield and a complex mixture of side products. What are the likely causes and how can I fix them?

A: Low yields in the Sandmeyer synthesis of 3-fluorobenzonitrile often stem from two critical stages: the diazotization of 3-aminobenzonitrile and the subsequent cyanation step.

• Incomplete Diazotization: The formation of the diazonium salt is crucial.

  • Troubleshooting:

    • Maintain a low temperature, typically between 0-5 °C, to prevent the decomposition of the unstable diazonium salt.[2]

    • Use a slight excess of sodium nitrite (B80452) to ensure the complete conversion of the amine.

    • Confirm the presence of free nitrous acid with starch-iodide paper to ensure the reaction has gone to completion.[5]

• Decomposition of the Diazonium Salt: Diazonium salts are thermally unstable and can decompose, leading to various byproducts.

  • Troubleshooting:

    • Maintain a low temperature throughout the diazotization and subsequent cyanation steps.[5]

    • Use the diazonium salt immediately after its preparation to minimize decomposition.[2]

• Ineffective Cyanation Step: The reaction with copper(I) cyanide must be carefully controlled.

  • Troubleshooting:

    • Ensure the copper(I) cyanide solution is freshly prepared and active.

    • Control the pH of the reaction mixture, as highly acidic or basic conditions can impact the stability of the reactants and products.[5]

Balz-Schiemann Reaction: From 3-Fluoroaniline (B1664137)

The Balz-Schiemann reaction transforms a primary aromatic amine into an aryl fluoride (B91410) via a diazonium tetrafluoroborate (B81430) intermediate.[6]

Experimental Workflow for Balz-Schiemann Reaction

Caption: A simplified workflow for the Balz-Schiemann reaction.

Q: I am experiencing a low yield in my Balz-Schiemann reaction. What factors should I investigate?

A: Low yields in the Balz-Schiemann reaction are often related to the stability of the diazonium tetrafluoroborate intermediate and the conditions of its decomposition.

• Incomplete Formation of the Diazonium Tetrafluoroborate:

  • Troubleshooting: Ensure the diazotization is carried out at 0-5°C to prevent premature decomposition. Use a high-purity source of sodium nitrite and add it slowly to the acidic solution of the amine.

• Decomposition of the Diazonium Salt:

  • Troubleshooting: While some diazonium tetrafluoroborates can be isolated, they are potentially explosive when dry.[7] Handle with care and consider in-situ decomposition. The use of ionic liquids as the reaction medium has been shown to improve safety and yield by allowing for a more controlled thermal decomposition.[8]

• Suboptimal Thermal Decomposition:

  • Troubleshooting: The temperature of decomposition is critical. Too low a temperature will result in an incomplete reaction, while too high a temperature can lead to the formation of byproducts. The optimal temperature should be determined experimentally for the specific substrate. The use of a continuous flow reactor can also improve control over the reaction temperature and time, leading to higher yields.

Nucleophilic Aromatic Substitution (SNAr): From 3-Chlorobenzonitrile

This method involves the displacement of a halide (typically chlorine) from an activated aromatic ring by a nucleophile.

Signaling Pathway for SNAr Reaction

Caption: The two-step mechanism of a nucleophilic aromatic substitution reaction.

Q: My nucleophilic aromatic substitution reaction to produce 3-fluorobenzonitrile is slow and gives a low yield. How can I improve it?

A: The efficiency of SNAr reactions is highly dependent on the reaction conditions, particularly the solvent and catalyst.

• Slow Reaction Rate:

  • Troubleshooting:

    • Solvent Choice: Use a polar aprotic solvent such as DMF, DMSO, or sulfolane (B150427) to solvate the cation of the fluoride source and increase the nucleophilicity of the fluoride anion.[9]

    • Temperature: Increasing the reaction temperature can significantly increase the reaction rate. However, be mindful of potential side reactions at higher temperatures.[10]

• Low Yield:

  • Troubleshooting:

    • Catalyst: The use of a phase-transfer catalyst, such as a quaternary ammonium (B1175870) salt or a crown ether, can dramatically improve the yield by facilitating the transfer of the fluoride ion into the organic phase.[9]

    • Fluoride Source: Anhydrous potassium fluoride is a common choice. Ensure it is sufficiently dry, as water can hinder the reaction.

    • Reaction Time: Monitor the reaction progress by TLC or GC to determine the optimal reaction time.

Data Presentation: Comparison of Synthesis Methods

Method	Starting Material	Typical Reagents	General Yield Range (%)	Key Advantages	Key Disadvantages
Sandmeyer Reaction	3-Aminobenzonitrile	NaNO₂, HCl, CuCN	60-80	Readily available starting material.	Use of toxic cyanide; unstable diazonium intermediate.[2]
Balz-Schiemann Reaction	3-Fluoroaniline	NaNO₂, HBF₄, Heat	70-90	Often provides good yields for fluoroaromatics.	Potentially explosive diazonium salt; requires handling of fluoroboric acid.[6][8]
Nucleophilic Aromatic Substitution	3-Chlorobenzonitrile	KF, Phase-Transfer Catalyst	70-95	Avoids unstable diazonium salts; can be high-yielding.	Requires higher temperatures and specific catalysts; starting material may be less accessible.[9][11]

Note: Yields are highly dependent on specific reaction conditions and optimization.

Experimental Protocols

Protocol 1: Sandmeyer Reaction for 3-Fluorobenzonitrile

Materials:

• 3-Aminobenzonitrile

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Copper(I) Cyanide (CuCN)

• Sodium Cyanide (NaCN)

• Ice

• Deionized Water

• Organic Solvent (e.g., Dichloromethane or Diethyl Ether)

• Anhydrous Magnesium Sulfate (B86663) or Sodium Sulfate

Procedure:

• Diazotization:

  • In a flask, dissolve 3-aminobenzonitrile in a mixture of concentrated HCl and water.

  • Cool the solution to 0-5 °C in an ice-salt bath with vigorous stirring.

  • Slowly add a pre-cooled aqueous solution of NaNO₂ dropwise, ensuring the temperature remains below 5 °C.

  • Stir the mixture for an additional 15-30 minutes at 0-5 °C. The resulting solution contains the diazonium salt and should be used immediately.

• Cyanation:

  • In a separate flask, prepare a solution of CuCN and NaCN in water.

  • Cool this solution in an ice bath.

  • Slowly and carefully add the cold diazonium salt solution to the stirred CuCN solution. Vigorous evolution of nitrogen gas will be observed.

  • After the addition is complete and gas evolution has subsided, allow the mixture to warm to room temperature and then heat gently (e.g., 50-60 °C) for about 30 minutes.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Extract the product into an organic solvent.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent and remove the solvent by rotary evaporation.

  • Purify the crude product by fractional distillation under reduced pressure.

Protocol 2: Balz-Schiemann Reaction for 3-Fluorobenzonitrile

Materials:

• 3-Fluoroaniline

• Hydrofluoroboric Acid (HBF₄)

• Sodium Nitrite (NaNO₂)

• Ice

• Diethyl Ether

• Inert Solvent (e.g., high-boiling petroleum ether or an ionic liquid)

Procedure:

• Diazotization and Salt Formation:

  • Dissolve 3-fluoroaniline in aqueous HBF₄.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a pre-cooled aqueous solution of NaNO₂ dropwise, maintaining the temperature below 5 °C.

  • The diazonium tetrafluoroborate salt will precipitate.

  • Filter the salt, wash with cold water, then cold diethyl ether, and dry under vacuum. Caution: Handle the dry salt with extreme care as it can be explosive.

• Thermal Decomposition:

  • In a flask fitted with a distillation apparatus, suspend the dried diazonium salt in an inert, high-boiling solvent.

  • Gently heat the suspension. The salt will decompose, and the 3-fluorobenzonitrile product will distill over.

  • Collect the distillate.

• Purification:

  • The collected distillate can be further purified by fractional distillation if necessary.

Protocol 3: Nucleophilic Aromatic Substitution for 3-Fluorobenzonitrile

Materials:

• 3-Chlorobenzonitrile

• Anhydrous Potassium Fluoride (KF)

• Phase-Transfer Catalyst (e.g., tetrabutylammonium (B224687) bromide or 18-crown-6)

• High-Boiling Polar Aprotic Solvent (e.g., Sulfolane or N,N-Dimethylformamide - DMF)

• Inert Gas (Nitrogen or Argon)

Procedure:

• Reaction Setup:

  • In a flask equipped with a reflux condenser and a mechanical stirrer, combine 3-chlorobenzonitrile, anhydrous KF, and the phase-transfer catalyst in the solvent.

  • Purge the system with an inert gas.

• Reaction:

  • Heat the mixture to a high temperature (e.g., 180-220 °C) with vigorous stirring.

  • Monitor the progress of the reaction by GC or TLC. The reaction may take several hours.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Filter to remove the inorganic salts.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by fractional distillation under vacuum.

References

• 1. vlab.amrita.edu [vlab.amrita.edu]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Purification [chem.rochester.edu]
• 5. benchchem.com [benchchem.com]
• 6. Balz–Schiemann reaction - Wikipedia [en.wikipedia.org]
• 7. scientificupdate.com [scientificupdate.com]
• 8. researchgate.net [researchgate.net]
• 9. US5466859A - Process for preparing fluorobenzonitriles - Google Patents [patents.google.com]
• 10. CN1443755A - Method for preparing p-fluorobenzonitrile by p-chlorobenzonitrile fluoro - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Purification of 3-Fluorobenzonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 3-fluorobenzonitrile from reaction mixtures. This guide is intended for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for purifying 3-fluorobenzonitrile?

A1: The primary methods for purifying 3-fluorobenzonitrile are fractional distillation under reduced pressure, recrystallization, and flash column chromatography. The choice of method depends on the scale of the purification, the nature of the impurities, and the desired final purity.

Q2: What are the typical impurities found in crude 3-fluorobenzonitrile?

A2: Common impurities depend on the synthetic route.

• From halogen exchange (e.g., 3-chlorobenzonitrile (B1581422) with KF): Unreacted starting material (3-chlorobenzonitrile), other halogenated benzonitriles, and high-boiling point solvents (e.g., sulfolane, DMF) are common.

• From Sandmeyer reaction (e.g., from 3-fluoroaniline): Byproducts from side reactions of the diazonium salt, residual copper salts, and solvents used in the reaction and workup.

• Hydrolysis: The nitrile group can be partially or fully hydrolyzed to 3-fluorobenzamide (B1676559) or 3-fluorobenzoic acid, especially if exposed to acidic or basic conditions at elevated temperatures.

Q3: What are the key physical properties of 3-fluorobenzonitrile relevant to its purification?

A3: Key physical properties include:

• Boiling Point: 182-183 °C at 753 mmHg. This allows for purification by vacuum distillation to lower the required temperature and prevent degradation.

• Melting Point: -16 °C. This indicates that 3-fluorobenzonitrile is a liquid at room temperature, making distillation a suitable method. Recrystallization is less common for this compound alone but can be used for solid derivatives.

• Solubility: It is slightly soluble in water but soluble in common organic solvents like ethanol, ether, and ethyl acetate (B1210297). This is important for choosing solvents for extraction and chromatography.

Troubleshooting Guides

Fractional Distillation

Problem	Possible Cause	Solution
Bumping or uneven boiling	No boiling chips or stir bar; heating too rapidly.	Add boiling chips or a magnetic stir bar before heating. Apply heat gradually and evenly.
Poor separation of product and impurities	Insufficient theoretical plates in the fractionating column; distillation rate is too fast.	Use a longer fractionating column or one with a more efficient packing material. Reduce the heating rate to allow for proper vapor-liquid equilibrium to be established in the column.
Product decomposition	Distillation temperature is too high.	Perform the distillation under reduced pressure (vacuum) to lower the boiling point of 3-fluorobenzonitrile.
No distillate collecting	Leak in the vacuum system; condenser water is not cold enough.	Check all joints and connections for leaks. Ensure a good seal with appropriate grease. Use chilled water for the condenser.

Flash Column Chromatography

Problem	Possible Cause	Solution
Poor separation of spots (streaking)	Sample is overloaded; inappropriate solvent system.	Use a smaller amount of crude material. Optimize the eluent system using thin-layer chromatography (TLC) first. A common starting point is a mixture of ethyl acetate and n-hexane.
Cracking of the silica (B1680970) gel bed	Improper packing of the column; running the column dry.	Pack the column carefully as a slurry to avoid air bubbles. Never let the solvent level drop below the top of the silica gel.
Product does not elute	The eluent is not polar enough.	Gradually increase the polarity of the eluent. For example, increase the percentage of ethyl acetate in the ethyl acetate/n-hexane mixture.
Co-elution of impurities	The polarity of the impurity is very similar to the product.	Try a different solvent system. Sometimes switching to a different set of solvents (e.g., dichloromethane (B109758)/methanol) can alter the selectivity.

Recrystallization (for solid derivatives or if the crude product solidifies)

Problem	Possible Cause	Solution
"Oiling out" (product separates as a liquid)	The boiling point of the solvent is higher than the melting point of the solute; the solution is supersaturated.	Reheat the solution to dissolve the oil, add more of the primary solvent, and allow it to cool more slowly. Using a mixed solvent system can sometimes help.
No crystal formation	Too much solvent was used; the solution is not saturated.	Gently heat the solution to evaporate some of the solvent and then allow it to cool again. Scratch the inside of the flask with a glass rod or add a seed crystal to induce crystallization.
Low recovery of purified product	Too much solvent was used; premature crystallization during hot filtration.	Use the minimum amount of hot solvent required to dissolve the crude product. Preheat the filtration apparatus before hot filtration.
Colored crystals	Colored impurities are co-crystallizing.	Add a small amount of activated charcoal to the hot solution and perform a hot filtration before cooling.

Quantitative Data

The following table summarizes typical results for the purification of fluorinated benzonitriles. Note that specific yields and purities can vary depending on the initial purity of the crude material and the specific experimental conditions.

Purification Method	Compound	Initial Purity	Final Purity	Yield	Reference
Flash Chromatography	3-Fluorobenzonitrile	Not specified	Analytically Pure	90%	[1]
Rectification	3,4-Difluorobenzonitrile (B1296988)	Crude	>99%	89.5%	[2]
Rectification	3,4-Difluorobenzonitrile	Crude	>99%	92%	[3]

Experimental Protocols

Fractional Distillation (General Procedure)

• Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column, a condenser, a receiving flask, and a vacuum adapter. Ensure all glass joints are properly sealed.

• Charging the Flask: Charge the round-bottom flask with the crude 3-fluorobenzonitrile and a magnetic stir bar or boiling chips.

• Vacuum Application: Connect the apparatus to a vacuum pump and slowly reduce the pressure to the desired level.

• Heating: Begin heating the flask gently using a heating mantle.

• Fraction Collection: Collect the fractions that distill at the expected boiling point for 3-fluorobenzonitrile at the applied pressure. Discard the initial forerun, which may contain lower-boiling impurities.

• Completion: Stop the distillation when the temperature begins to rise significantly, indicating that higher-boiling impurities are starting to distill.

Flash Column Chromatography (General Procedure)

• Solvent System Selection: Determine a suitable eluent system using thin-layer chromatography (TLC). A common system for 3-fluorobenzonitrile is a mixture of ethyl acetate and n-hexane (e.g., 10:90 v/v).[1]

• Column Packing: Pack a glass column with silica gel as a slurry in the initial, less polar eluent.

• Sample Loading: Dissolve the crude 3-fluorobenzonitrile in a minimal amount of a suitable solvent (e.g., dichloromethane or the eluent) and load it onto the top of the silica gel column.

• Elution: Begin eluting the column with the chosen solvent system. The polarity can be gradually increased if necessary to elute the product.

• Fraction Collection: Collect the eluting solvent in fractions and monitor the fractions by TLC to identify those containing the pure product.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified 3-fluorobenzonitrile.

Visualizations

Caption: General workflow for the purification of 3-fluorobenzonitrile.

Caption: Troubleshooting logic for fractional distillation issues.

References

• 1. CN102690214A - Industrial preparation process for 3,4-difluorobenzonitrile - Google Patents [patents.google.com]
• 2. mt.com [mt.com]
• 3. theseus.fi [theseus.fi]

Technical Support Center: Suzuki Coupling of 3-Fluorobenzonitrile

Welcome to the technical support center for the Suzuki coupling of 3-fluorobenzonitrile. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products observed in the Suzuki coupling of 3-fluorobenzonitrile?

A1: The three most common side products in the Suzuki coupling of 3-fluorobenzonitrile are:

• Protodeboronation Product: The boronic acid or ester starting material is converted to a simple arene by replacing the boron functional group with a hydrogen atom.[1]

• Homocoupling Product: This results from the coupling of two molecules of the boronic acid or two molecules of the 3-fluorobenzonitrile (or its halide precursor). Homocoupling of the boronic acid is often promoted by the presence of oxygen.

• Dehalogenation Product: The halogen atom on the starting aryl halide (e.g., 3-bromo- (B131339) or 3-iodobenzonitrile) is replaced by a hydrogen atom, leading to the formation of benzonitrile (B105546).

Q2: Why is my Suzuki coupling reaction with 3-fluorobenzonitrile giving a low yield?

A2: Low yields can be attributed to several factors, including suboptimal reaction conditions, degradation of starting materials, or catalyst deactivation. The electron-withdrawing nature of the nitrile and fluorine groups in 3-fluorobenzonitrile can influence the reactivity of the aryl halide and the stability of the organometallic intermediates in the catalytic cycle. Specifically, electron-deficient arylboronic acids are more prone to protodeboronation.[2]

Q3: Can the choice of base influence the formation of side products?

A3: Absolutely. The base plays a crucial role in the transmetalation step of the Suzuki coupling.[3] The strength and type of base can affect the rate of the desired reaction versus the rates of side reactions. For instance, a very strong base might promote dehalogenation, while a weak base may lead to a sluggish reaction and allow more time for protodeboronation of the boronic acid. Common bases used include carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides (e.g., NaOH).[4]

Troubleshooting Guide

Issue 1: Significant Formation of Protodeboronation Byproduct

Q: I am observing a significant amount of the arene corresponding to my boronic acid, indicating protodeboronation. How can I minimize this?

A: Protodeboronation is a common challenge, especially with electron-deficient arylboronic acids.[2] Here are several strategies to mitigate it:

• Use High-Quality Boronic Acid/Ester: Ensure your boronic acid is fresh and has been stored properly. Consider using more stable boronic esters, such as pinacol (B44631) esters or MIDA boronates, which can slowly release the boronic acid during the reaction.[5]

• Optimize the Base: The choice of base is critical. A weaker base or a fluoride (B91410) source like CsF or KF can sometimes suppress protodeboronation.

• Anhydrous Conditions: While many Suzuki protocols use aqueous bases, minimizing the amount of water can sometimes reduce the rate of protodeboronation.

• Reaction Temperature and Time: Lowering the reaction temperature and minimizing the reaction time can be beneficial, as prolonged exposure to basic and aqueous conditions can promote protodeboronation.

Issue 2: Presence of Homocoupling Products

Q: My reaction mixture contains a significant amount of biaryl product from the homocoupling of my boronic acid. What causes this and how can I prevent it?

A: Homocoupling of boronic acids is often promoted by the presence of oxygen, which can oxidize the palladium catalyst. It can also occur if the oxidative addition of the aryl halide is slow.

• Thorough Degassing: Ensure that all solvents and the reaction mixture are thoroughly degassed with an inert gas (e.g., argon or nitrogen) before adding the palladium catalyst.

• Catalyst Choice: Using a pre-formed Pd(0) catalyst, such as Pd(PPh₃)₄, can sometimes reduce homocoupling compared to in situ generation from a Pd(II) source like Pd(OAc)₂.

• Reaction Stoichiometry: Using a slight excess of the aryl halide relative to the boronic acid can favor the cross-coupling pathway.

Issue 3: Formation of Dehalogenated Byproduct (Benzonitrile)

Q: I am detecting benzonitrile in my reaction, indicating dehalogenation of my 3-halo-benzonitrile starting material. How can I avoid this?

A: Dehalogenation is more common with electron-deficient aryl halides. It is thought to proceed via the formation of a palladium-hydride species.

• Choice of Base and Solvent: Certain bases and solvents are more prone to generating palladium-hydride species. For example, using an alcohol as a solvent with a strong base can be a source of hydrides. Switching to a non-protic solvent like dioxane or toluene (B28343) may help.

• Ligand Selection: The choice of phosphine (B1218219) ligand can influence the rate of reductive elimination of the desired product versus dehalogenation. Screening different ligands can be beneficial.

• Water Content: While counterintuitive, in some cases, the presence of a small amount of water can suppress dehalogenation by facilitating the desired catalytic cycle.

Data on Side Product Formation (Illustrative)

Table 1: Effect of Base on Product Distribution

Base (2 equiv.)	Solvent	Temperature (°C)	Desired Product Yield (%)	Protodeboronation (%)	Homocoupling (%)	Dehalogenation (%)
K₂CO₃	Dioxane/H₂O	90	75	10	5	10
K₃PO₄	Toluene	100	85	5	3	7
CsF	THF	80	65	15	8	12
NaOH	Ethanol/H₂O	80	50	12	10	28

Table 2: Effect of Catalyst/Ligand on Product Distribution

Catalyst (mol%)	Ligand	Base	Solvent	Desired Product Yield (%)	Protodeboronation (%)	Homocoupling (%)	Dehalogenation (%)
Pd(PPh₃)₄ (3)	-	K₂CO₃	Dioxane/H₂O	80	8	7	5
Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene	90	4	2	4
Pd₂(dba)₃ (1.5)	XPhos (3)	Cs₂CO₃	Dioxane	88	5	3	4
PdCl₂(dppf) (3)	-	K₂CO₃	DMF	70	12	10	8

Detailed Experimental Protocol (Representative)

This protocol is a representative procedure for the Suzuki coupling of a 3-halobenzonitrile with an arylboronic acid and should be optimized for specific substrates.

Materials:

• 3-Bromobenzonitrile (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate (B84403) (K₃PO₄, 2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Water (0.5 mL)

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add 3-bromobenzonitrile, phenylboronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Seal the flask with a septum, and evacuate and backfill with argon three times.

• Add degassed toluene and degassed water via syringe.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion (typically 4-12 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (10 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Visual Guides

References

• 1. www1.udel.edu [www1.udel.edu]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. youtube.com [youtube.com]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]

Technical Support Center: Amination of 3-Fluorobenzonitrile

This guide provides troubleshooting support for researchers, scientists, and drug development professionals experiencing difficulties with the amination of 3-fluorobenzonitrile. The information is presented in a direct question-and-answer format to address common experimental failures.

Frequently Asked Questions (FAQs)

Q1: Why is my amination of 3-fluorobenzonitrile failing or resulting in a very low yield?

The amination of 3-fluorobenzonitrile can be challenging due to the electronic properties of the starting material. The two primary methods for this conversion, Nucleophilic Aromatic Substitution (SNAr) and Buchwald-Hartwig amination, each have specific requirements that, if not met, can lead to reaction failure.

For SNAr, the fluorine atom is a good leaving group, but the activating cyano (-CN) group is in the meta position. Electron-withdrawing groups best activate the ring for nucleophilic attack when they are in the ortho or para positions, where they can stabilize the negatively charged intermediate through resonance.[1][2] The meta placement provides only weak inductive activation, often requiring harsh reaction conditions which can lead to side reactions and degradation.[3]

For the Buchwald-Hartwig amination, success is highly dependent on the precise combination of a palladium catalyst, a specific phosphine (B1218219) ligand, the base, and strictly anhydrous and oxygen-free conditions.[4][5][6] Failure in any of these components can completely halt the catalytic cycle.

Q2: I am attempting a Nucleophilic Aromatic Substitution (SNAr) with an amine. What are the common pitfalls?

Attempting an SNAr reaction on this substrate is prone to several issues:

• Low Reactivity: Due to the meta position of the cyano group, very high temperatures (e.g., 100°C or higher) and polar aprotic solvents like DMSO are often necessary to drive the reaction forward.[3]

• Amidine Formation: Under highly basic conditions, the nitrile group itself can be attacked by the amine nucleophile, leading to the formation of a 3-fluorobenzoamidine as a major byproduct, which significantly reduces the yield of the desired 3-aminobenzonitrile.[3]

• Degradation: The harsh conditions required can cause degradation of the starting material, reagents, or the desired product.

Q3: My Buchwald-Hartwig amination of 3-fluorobenzonitrile is not working. How can I troubleshoot it?

The Buchwald-Hartwig amination is a powerful but sensitive reaction. If it is failing, consider the following critical parameters:

• Inert Atmosphere: The Pd(0) active catalyst and many phosphine ligands are highly sensitive to oxygen. Ensure the reaction is set up and maintained under a strictly inert atmosphere (e.g., nitrogen or argon) using a glovebox or proper Schlenk line techniques.

• Anhydrous Conditions: Water can hydrolyze the base and poison the catalyst. Use anhydrous solvents and ensure all glassware is thoroughly dried.

• Catalyst and Ligand Choice: This is the most common point of failure. Standard ligands may not be effective. Bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, BrettPhos) are often required to facilitate the key steps of the catalytic cycle.[6] Consider screening several different ligands.

• Base Selection: A strong, non-nucleophilic base is typically required (e.g., NaOtBu, KOtBu, K₂CO₃). However, strong alkoxide bases can be incompatible with other functional groups on your amine.[7] The choice of base can significantly impact the reaction rate and outcome.

• Reagent Purity: Ensure the 3-fluorobenzonitrile, amine, and all reagents are of high purity. Impurities can act as catalyst poisons.

Q4: What are the likely side products in my reaction mixture, and how can I identify them?

The primary side products depend on the reaction type:

• Amidine: As mentioned, this is common in SNAr attempts, arising from the amine attacking the nitrile carbon. It can be identified by mass spectrometry (different molecular weight) and NMR spectroscopy (disappearance of the nitrile carbon signal and appearance of a new quaternary carbon signal in ¹³C NMR).[3]

• Hydrolysis Products: Under harsh acidic or basic conditions with prolonged heating, the nitrile group can hydrolyze to a primary amide (3-fluorobenzamide) or a carboxylic acid (3-fluorobenzoic acid).[8] These can be readily identified by LC-MS or NMR.

• Hydrodehalogenation: In some palladium-catalyzed reactions, the fluorine atom can be replaced by a hydrogen atom, yielding benzonitrile.

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting a failed amination of 3-fluorobenzonitrile.

Caption: Troubleshooting workflow for amination of 3-fluorobenzonitrile.

Data Summary

The choice of reaction strategy has a significant impact on the potential outcome. The following table summarizes the key differences.

Feature	Nucleophilic Aromatic Substitution (SNAr)	Buchwald-Hartwig Amination
Catalyst	None required	Palladium(0) source (e.g., Pd₂(dba)₃) + Phosphine Ligand
Key Reagents	Amine, Base (optional)	Amine, Strong non-nucleophilic base (e.g., NaOtBu)
Typical Solvent	Polar aprotic (e.g., DMSO, DMF)	Anhydrous non-polar (e.g., Toluene, Dioxane)
Temperature	High (typically >100 °C)	Moderate to High (typically 80-110 °C)
Atmosphere	Air or Inert	Strictly Inert (Nitrogen or Argon)
Potential Yield	Generally low to very low[3]	Moderate to high
Major Drawbacks	Poor electronic activation, Amidine side product formation[3]	Cost of catalyst/ligand, Sensitivity to air and moisture

Experimental Protocol: Buchwald-Hartwig Amination

This protocol provides a general procedure for the palladium-catalyzed amination of 3-fluorobenzonitrile with a generic secondary amine (e.g., morpholine). This method is generally more reliable than SNAr for this specific substrate.

Materials:

• 3-Fluorobenzonitrile

• Amine (e.g., Morpholine)

• Palladium catalyst (e.g., Tris(dibenzylideneacetone)dipalladium(0), Pd₂(dba)₃)

• Phosphine Ligand (e.g., XPhos)

• Sodium tert-butoxide (NaOtBu)

• Anhydrous Toluene

• Standard workup and purification reagents (e.g., Ethyl Acetate, Brine, Na₂SO₄, Silica (B1680970) Gel)

Procedure:

• Reaction Setup: Add the palladium catalyst (e.g., 1-2 mol%), phosphine ligand (e.g., 2-4 mol%), and sodium tert-butoxide (1.4 equivalents) to an oven-dried Schlenk flask equipped with a magnetic stir bar.

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (e.g., nitrogen or argon) three times.

• Reagent Addition: Under a positive pressure of inert gas, add 3-fluorobenzonitrile (1.0 equivalent) followed by anhydrous toluene.

• Amine Addition: Finally, add the amine (1.2 equivalents) via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at 100 °C and stir vigorously for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC or LC-MS by taking small aliquots from the reaction mixture.

• Workup: Once the reaction is complete, cool the mixture to room temperature. Quench carefully with water and dilute with ethyl acetate.

• Extraction: Transfer the mixture to a separatory funnel. Wash the organic layer with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the desired 3-(amino)benzonitrile product.

References

• 1. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 5. Buchwald-Hartwig Amination - Wordpress [reagents.acsgcipr.org]
• 6. m.youtube.com [m.youtube.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Cross-Coupling Reactions of 3-Fluorobenzonitrile

Welcome to the technical support center for optimizing cross-coupling reactions involving 3-fluorobenzonitrile. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to overcome common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: Why is 3-fluorobenzonitrile a challenging substrate for cross-coupling reactions?

A1: The primary challenge in using 3-fluorobenzonitrile as a substrate lies in the high bond dissociation energy of the C(sp²)–F bond, making it the strongest single bond to carbon. Cleavage of this bond for subsequent functionalization requires highly active catalysts that can overcome this energy barrier without leading to unwanted side reactions. The electron-withdrawing nature of the nitrile group further influences the reactivity of the aromatic ring.

Q2: Which cross-coupling reactions are most suitable for 3-fluorobenzonitrile?

A2: While several cross-coupling reactions can be employed, the most commonly successful methods for aryl fluorides, including 3-fluorobenzonitrile, are the Suzuki-Miyaura and Buchwald-Hartwig amination reactions. These reactions, with appropriate catalyst and ligand selection, can effectively activate the C-F bond. Other reactions like Heck, Sonogashira, and Kumada couplings may also be adapted, but often require more specialized conditions.

Q3: What are the key parameters to consider when optimizing a cross-coupling reaction with 3-fluorobenzonitrile?

A3: The critical parameters for successful cross-coupling of 3-fluorobenzonitrile are:

• Catalyst System: The choice of both the palladium or nickel precursor and the ligand is paramount.

• Base: The strength and nature of the base can significantly influence the reaction rate and the prevalence of side reactions.

• Solvent: The solvent affects the solubility of reagents and the stability of the catalytic species.

• Temperature: Reaction temperature is a crucial factor in overcoming the activation energy for C-F bond cleavage.

• Reaction Time: Sufficient time is needed for the reaction to proceed to completion.

Troubleshooting Guides

Low Product Yield

Low or no yield is a common issue when working with challenging substrates like 3-fluorobenzonitrile. The following guide provides a systematic approach to troubleshooting this problem.

Troubleshooting Workflow for Low Product Yield

Technical Support Center: 3-Fluorobenzonitrile Cross-Coupling Reactions

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize homocoupling in cross-coupling reactions involving 3-fluorobenzonitrile.

Troubleshooting Guides

Issue: Significant Homocoupling Observed in Suzuki-Miyaura Coupling

Symptoms: Formation of a major byproduct identified as 3,3'-difluorobiphenyl-2,2'-dicarbonitrile, leading to reduced yield of the desired cross-coupled product.

Root Causes and Solutions:

Homocoupling in Suzuki-Miyaura reactions is primarily caused by the presence of oxygen and/or palladium(II) species in the reaction mixture.[1][2] Oxygen can facilitate the oxidative homocoupling of the boronic acid partner, while Pd(II) species, often used as catalyst precursors, can be reduced to the active Pd(0) catalyst via a pathway that involves the homocoupling of the organoboron reagent.[2][3]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for minimizing Suzuki-Miyaura homocoupling.

Quantitative Data on Mitigation Strategies:

Strategy	Parameter	Typical Reduction in Homocoupling	Expected Yield Improvement
Deoxygenation	Inert gas sparging vs. no degassing	50-70%	15-25%
Catalyst Choice	Pd(0) precatalyst vs. Pd(II) precatalyst	40-60%	10-20%
Ligand Selection	Bulky, electron-rich vs. simple phosphine	30-50%	10-15%
Base Optimization	Weaker inorganic base vs. strong organic base	20-40%	5-10%

Note: These values are representative and can vary based on specific reaction conditions and coupling partners.

Issue: Homocoupling in Heck Reactions with 3-Fluorobenzonitrile

Symptoms: Formation of 3,3'-difluorostilbene derivatives or other homocoupled byproducts, alongside the desired arylated alkene.

Root Causes and Solutions:

Homocoupling in Heck reactions can arise from several pathways, including the reaction of the organopalladium intermediate with another molecule of the aryl halide. The choice of solvent, base, and the presence of additives can significantly influence the extent of this side reaction.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for minimizing Heck reaction homocoupling.

Issue: Diyne Formation (Homocoupling) in Sonogashira Coupling

Symptoms: Significant formation of the symmetrical diyne byproduct from the terminal alkyne, reducing the yield of the desired 3-fluoro-alkynylbenzonitrile.

Root Causes and Solutions:

The primary cause of homocoupling in Sonogashira reactions is the copper-catalyzed oxidative coupling of the terminal alkyne (Glaser coupling). This is often promoted by the presence of oxygen.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for minimizing Sonogashira homocoupling.

Frequently Asked Questions (FAQs)

Q1: Why is minimizing homocoupling particularly important when working with 3-fluorobenzonitrile?

A1: 3-Fluorobenzonitrile is a valuable building block in medicinal chemistry and materials science. Homocoupling not only reduces the yield of the often more valuable cross-coupled product but also leads to the formation of a symmetrical byproduct (3,3'-difluorobiphenyl-dicarbonitrile or related structures) that can be difficult to separate due to similar polarity, complicating purification and increasing costs.

Q2: What is the single most effective step to reduce homocoupling in palladium-catalyzed reactions?

A2: The rigorous exclusion of oxygen is often the most critical factor.[1][2] Thoroughly degassing all solvents and the reaction vessel, and maintaining a positive pressure of an inert gas (argon or nitrogen) throughout the experiment can significantly reduce homocoupling.[2]

Q3: How does the choice of palladium catalyst precursor affect homocoupling?

A3: Using a Pd(0) precatalyst, such as Pd(PPh₃)₄ or Pd₂(dba)₃, can be beneficial as it does not require an in-situ reduction step that might be mediated by the homocoupling of the coupling partner.[1] If a Pd(II) salt like Pd(OAc)₂ is used, its reduction to the active Pd(0) species can sometimes be accompanied by homocoupling.[3]

Q4: Can the choice of phosphine ligand influence the rate of homocoupling?

A4: Yes, the ligand plays a crucial role. Bulky, electron-rich phosphine ligands can promote the desired reductive elimination step of the cross-coupling cycle, making it faster and more favorable than competing side reactions like homocoupling.

Q5: Are there any additives that can actively suppress homocoupling?

A5: In Suzuki reactions, the addition of a mild reducing agent, such as potassium formate, has been shown to suppress homocoupling by minimizing the concentration of free Pd(II) in the reaction mixture without significantly affecting the main catalytic cycle.

Q6: For Sonogashira coupling of 3-fluorobenzonitrile, is a copper-free protocol always better to avoid homocoupling?

A6: While copper-free Sonogashira protocols are designed to eliminate the primary pathway for alkyne homocoupling, they may require higher temperatures or different ligand systems to achieve comparable reaction rates. The choice between a copper-catalyzed and a copper-free system should be based on experimental optimization for the specific substrates involved.

Experimental Protocols

Protocol 1: Suzuki-Miyaura Coupling of 3-Fluorobenzonitrile with Phenylboronic Acid

This protocol is designed to minimize homocoupling.

Reaction Scheme:

3-Fluorobenzonitrile + Phenylboronic Acid --(Pd catalyst, Ligand, Base)--> 3-Phenylbenzonitrile

Materials:

• 3-Fluorobenzonitrile (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Pd₂(dba)₃ (0.01 mmol, 1 mol%)

• SPhos (0.04 mmol, 4 mol%)

• K₃PO₄ (2.0 mmol, 2.0 equiv, finely powdered and dried)

• Anhydrous, degassed 1,4-dioxane/water (4:1 v/v, 5 mL)

Procedure:

• To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-fluorobenzonitrile, phenylboronic acid, and K₃PO₄.

• Seal the flask with a septum, and then evacuate and backfill with argon three times to ensure an oxygen-free environment.

• Under a positive flow of argon, add Pd₂(dba)₃ and SPhos.

• Add the degassed 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Copper-Free Sonogashira Coupling of 3-Fluorobenzonitrile with Phenylacetylene (B144264)

This protocol avoids the use of a copper co-catalyst to minimize diyne formation.

Reaction Scheme:

3-Fluorobenzonitrile + Phenylacetylene --(Pd catalyst, Ligand, Base)--> 3-(Phenylethynyl)benzonitrile

Materials:

• 3-Fluorobenzonitrile (1.0 mmol, 1.0 equiv)

• Phenylacetylene (1.2 mmol, 1.2 equiv)

• Pd(PPh₃)₄ (0.02 mmol, 2 mol%)

• Triethylamine (Et₃N) (3.0 mmol, 3.0 equiv, freshly distilled and degassed)

• Anhydrous, degassed THF (5 mL)

Procedure:

• To an oven-dried Schlenk flask, add Pd(PPh₃)₄.

• Seal the flask and thoroughly evacuate and backfill with argon.

• Add the degassed THF, followed by the degassed triethylamine.

• Add 3-fluorobenzonitrile and phenylacetylene via syringe.

• Heat the reaction mixture to 60-70 °C with stirring.

• Monitor the reaction progress by TLC or GC-MS.

• Once the starting material is consumed, cool the reaction to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in a suitable organic solvent (e.g., dichloromethane) and wash with saturated aqueous NH₄Cl solution and brine.

• Dry the organic layer, concentrate, and purify by column chromatography.

References

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | A green Heck reaction protocol towards trisubstituted alkenes, versatile pharmaceutical intermediates [frontiersin.org]
• 3. Denitrative Mizoroki–Heck reaction of unactivated alkenes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

managing poor stirrability in fluorobenzonitrile synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing challenges encountered during the synthesis of fluorobenzonitrile, with a specific focus on addressing poor stirrability.

Troubleshooting Guides

Issue: The reaction mixture has become a thick slurry or solid, and the magnetic stirrer/overhead stirrer is struggling or has stopped.

• Question 1: My fluorobenzonitrile synthesis has resulted in a non-stirrable reaction mixture. What are the likely causes?

  Poor stirrability in fluorobenzonitrile synthesis, particularly in halogen exchange reactions (e.g., chloro- to fluoro-), is often due to a high concentration of solid inorganic salts in the reaction mixture.[1] As the reaction progresses, the formation of alkali metal chlorides (e.g., KCl) as a byproduct, which are often insoluble in the organic solvent, leads to a thick suspension.[1] This issue is especially prominent in solvent-free or low-solvent processes, where the high salt content can cause the reaction mixture to become a non-stirrable system, leading to low conversions and yields.[1]

• Question 2: How can I improve the stirrability of my reaction mixture?

  There are several approaches to mitigate poor stirrability:

  • Solvent Selection: The use of a suitable solvent that can partially dissolve the reactants and facilitate mixing is crucial. Aprotic polar solvents like sulfolane (B150427), dimethyl sulfoxide (B87167) (DMSO), dimethylformamide (DMF), and 1,3-dimethyl-2-imidazolidinone (B1670677) (DMI) are commonly used.[1][2][3] These solvents help to maintain a more fluid reaction medium.

  • Phase-Transfer Catalysis: The addition of a phase-transfer catalyst can significantly improve the reaction conditions. Catalysts like quaternary ammonium (B1175870) compounds or crown ethers can enhance the reactivity of the fluoride (B91410) salt and may help in preventing the formation of dense agglomerates of inorganic salts.[1] Specifically, quaternary ammonium compounds with at least one alkoxypolyoxyalkyl radical have been shown to be effective in managing stirring problems, even in processes with very small amounts of solvent.[1]

  • Product as Solvent: An innovative approach is to use the fluorobenzonitrile product itself as the solvent.[3] This method has the advantage of good thermal stability and miscibility with the starting chlorobenzonitrile, which improves liquid-solid interface mass transfer.[3] A significant benefit is the simplification of the workup process, as there is no need to separate a different solvent from the product.[3]

  • Reaction Temperature and Agitation: Ensuring the reaction is well-mixed from the start is important.[1] Operating at an optimal temperature can also influence the viscosity and solubility of the components in the reaction mixture.

• Question 3: I am running a solvent-free synthesis. Are there specific recommendations to avoid stirring issues?

  Solvent-free processes are particularly prone to stirrability problems due to the high concentration of solids.[1] To address this, the use of specialized phase-transfer catalysts is highly recommended.[1] Quaternary ammonium compounds have been demonstrated to be effective in maintaining a stirrable system in solvent-free or low-solvent conditions.[1] It is also crucial to have a robust stirring setup (e.g., a powerful overhead stirrer with an appropriate impeller) that can handle highly viscous and solid-laden mixtures.

Frequently Asked Questions (FAQs)

• Question 1: What are the common synthetic routes for fluorobenzonitrile?

  Several methods are employed for the synthesis of fluorobenzonitriles. Common routes include:

  • Halogen Exchange: This is a widely used method involving the reaction of a corresponding chlorobenzonitrile with an alkali metal fluoride (like KF) in the presence of a high-boiling aprotic solvent and often a phase-transfer catalyst.[1][2]

  • The Saccharin (B28170) Route: This method utilizes saccharin as a precursor, which is converted to 2-cyanobenzenesulfonyl chloride.[4] This intermediate is then reacted with an alkali metal fluoride in a high-boiling solvent like sulfolane to yield 2-fluorobenzonitrile (B118710).[4]

  • Fluorodenitration: This technique involves the displacement of a nitro group with a fluoride ion. For instance, 2-nitrobenzonitrile (B147312) can be treated with tetramethylammonium (B1211777) fluoride (TMAF) in a polar aprotic solvent to produce 2-fluorobenzonitrile with high selectivity and yield under mild conditions.

• Question 2: What are the typical reaction temperatures for fluorobenzonitrile synthesis?

  Reaction temperatures vary significantly depending on the chosen synthetic route and solvent. For instance:

  • Halogen exchange reactions in solvents like sulfolane or DMI can require high temperatures, ranging from 180°C to 285°C.[1][2]

  • The saccharin route involves heating to temperatures between 230°C and 248°C.[4]

  • Fluorodenitration using TMAF can be performed under much milder conditions, typically between 25°C and 50°C.

• Question 3: What safety precautions should be taken when synthesizing fluorobenzonitrile?

  Fluorobenzonitriles and their precursors can be harmful. It is essential to handle these chemicals with appropriate personal protective equipment (PPE), including safety goggles, gloves, and protective clothing.[5][6][7] The synthesis should be conducted in a well-ventilated area or a fume hood to avoid inhalation of vapors.[5][6] Always consult the Safety Data Sheet (SDS) for the specific reagents being used for detailed safety information.[5][6][7]

Data Presentation

Table 1: Comparison of Reaction Conditions for Fluorobenzonitrile Synthesis

Synthetic Route	Starting Material	Reagents	Solvent	Catalyst	Temperature (°C)	Reaction Time (hours)
Halogen Exchange	4-Chlorobenzonitrile	Potassium Fluoride	1,3-dimethyl-2-imidazolidone (DMI)	-	280	2.0
Halogen Exchange	p-Chlorobenzonitrile	Alkaline Metal Fluoride	1,3-dimethyl-2-imidazolidone (DMI)	-	260 - 285	2.0 - 4.0
Saccharin Route	2-Cyanobenzenesulfonyl chloride	Potassium Fluoride	Sulfolane	-	230 - 248	1
Fluorodenitration	2-Nitrobenzonitrile	Tetramethylammonium fluoride (TMAF)	Polar aprotic solvent	-	25 - 50	Not Specified
Halogen Exchange	Chlorobenzonitriles	Alkali Metal Fluoride	Aprotic/Dipolar Aprotic or Product Itself	Quaternary ammonium compound	80 - 220	Not Specified

Experimental Protocols

Protocol 1: Synthesis of 2-Fluorobenzonitrile via the Saccharin Route

This protocol is based on the method described in the literature.[4]

• Step 1: Synthesis of 2-Cyanobenzenesulfonyl Chloride:

  • In a suitable reaction vessel, combine saccharin and phosphorus pentachloride (PCl₅).

  • Heat the mixture to initiate the reaction, typically between 60°C and 90°C, monitoring for the evolution of hydrogen chloride.[8]

  • Maintain the temperature for 1-3 hours until the reaction is complete.[8]

• Step 2: Synthesis of 2-Fluorobenzonitrile:

  • In a separate reaction vessel equipped with a stirrer and a distillation setup, add 20.15 g (0.1 mole) of the 2-cyanobenzenesulfonyl chloride prepared in Step 1.

  • Add 12 g (0.21 mole) of spray-dried potassium fluoride and 45 mL of sulfolane.[4]

  • Heat the mixture under a nitrogen atmosphere to 230°-248° C for one hour with vigorous stirring.[4]

  • The 2-fluorobenzonitrile product can be isolated by direct distillation from the reaction mixture.[4]

Protocol 2: Synthesis of 4-Fluorobenzonitrile via Halogen Exchange with a Phase-Transfer Catalyst

This protocol is a general representation based on principles outlined in patents.[1]

• Reaction Setup:

  • In a reaction vessel equipped with a mechanical stirrer, condenser, and nitrogen inlet, add the starting chlorobenzonitrile, an alkali metal fluoride (e.g., potassium fluoride, 1.0 to 1.4 moles per mole of chlorine to be replaced), and a catalytic amount of a quaternary ammonium compound (e.g., 1:10 to 1:50 catalyst to starting material mole ratio).[1]

  • A small amount of an aprotic dipolar solvent (e.g., sulfolane) can be added, or the reaction can be run under low-solvent conditions.[1]

• Reaction Execution:

  • Heat the mixture with efficient stirring to a temperature between 120°C and 170°C.[1]

  • Monitor the reaction progress by a suitable analytical method (e.g., GC or HPLC).

  • Maintain the reaction at temperature until the starting material is consumed.

• Workup:

  • After cooling the reaction mixture, the product can be isolated by distillation or extraction, depending on the specific conditions and solvent used.

Visualizations

Caption: Troubleshooting workflow for poor stirrability.

Caption: Experimental workflow for halogen exchange synthesis.

References

• 1. US5466859A - Process for preparing fluorobenzonitriles - Google Patents [patents.google.com]
• 2. CN1443755A - Method for preparing p-fluorobenzonitrile by p-chlorobenzonitrile fluoro - Google Patents [patents.google.com]
• 3. CN105523962A - Fluorobenzonitrile compound preparation method - Google Patents [patents.google.com]
• 4. prepchem.com [prepchem.com]
• 5. echemi.com [echemi.com]
• 6. downloads.ossila.com [downloads.ossila.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. US5081275A - Process for the preparation of 2-fluorobenzonitrile from saccharin - Google Patents [patents.google.com]

Technical Support Center: Preventing Byproduct Formation in Fluorination Reactions

Welcome to our dedicated technical support center for troubleshooting and optimizing fluorination reactions. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to byproduct formation in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of byproducts in fluorination reactions?

A1: Byproduct formation is a frequent challenge in fluorination chemistry. The types of byproducts often depend on the substrate and the fluorination method (nucleophilic or electrophilic). Common byproducts include:

• Elimination products: Formation of alkenes is a major side reaction, especially in deoxyfluorination of alcohols.[1]

• Rearrangement products: Carbocation intermediates, particularly in S(_N)1-type reactions, can lead to skeletal rearrangements.[1]

• Hydrolysis products: The presence of moisture can lead to the hydrolysis of starting materials or reagents, for instance, forming sulfonic acids from sulfonyl fluorides.[2]

• Incomplete reaction products: Insufficient reaction time or temperature can result in intermediates, such as monofluorinated compounds instead of the desired difluorinated product.[3]

• Ether formation: Under certain conditions, especially with nucleophilic fluorination in the presence of trace water, ethers can be formed as byproducts.[1]

• Dearomatization products: A common side reaction when fluorinating phenols directly.[4]

Q2: How can I minimize the formation of alkene byproducts during deoxyfluorination?

A2: To minimize the formation of alkene byproducts, which arise from competing elimination reactions, consider the following strategies:[1]

• Choice of Reagent: Employ fluorinating agents known to suppress elimination, such as PyFluor or aminodifluorosulfinium salts. Reagents like DAST are known to sometimes favor elimination.[1][5]

• Base Selection: Use a non-nucleophilic, sterically hindered base to minimize proton abstraction that leads to elimination.[1][6]

• Solvent Choice: The use of tertiary alcohols as a reaction medium has been shown to suppress the formation of alkene byproducts in nucleophilic fluorination.[1] Ionic liquids combined with a tert-alcohol can also significantly reduce olefin byproducts.[5][7]

• Temperature Control: Lowering the reaction temperature can disfavor elimination, which often has a higher activation energy than substitution.[8]

Q3: My fluorinating reagent seems to be inactive. What are the possible causes and solutions?

A3: Inactivity of the fluorinating reagent is a common issue leading to low or no conversion. Here are the primary causes and how to address them:

• Moisture Sensitivity: Many fluorinating reagents are sensitive to moisture.[3][9] For example, AgF₂ is hygroscopic and decomposes in the presence of water.[9] DAST and Deoxo-Fluor can also degrade if not stored under anhydrous conditions.[8]

  • Solution: Always use anhydrous solvents and perform reactions under an inert atmosphere (e.g., argon or nitrogen).[2] Use freshly opened or properly stored reagents. Consider using less hygroscopic alternatives where possible.[9]

• Improper Storage: Ensure reagents are stored according to the manufacturer's recommendations to prevent degradation.

Q4: How can I prevent the formation of HF during my reaction?

A4: Hydrogen fluoride (B91410) (HF) can be a hazardous byproduct and can also lead to side reactions.[10][11] Strategies to manage HF formation include:

• Anhydrous Conditions: Traces of water can react with some fluorine sources to produce HF.[11] Ensuring the reaction is completely dry is crucial.

• HF Scavengers: In some cases, additives can be used to scavenge HF as it is formed. For example, in flow chemistry setups, immobilized scavengers can be used to remove hazardous byproducts like HF.[10]

• Additive Approach: In specific applications like electrolytes, certain additives can scavenge HF and convert it into a beneficial component of the system.[12]

Troubleshooting Guides

Issue 1: Low or No Conversion of Starting Material

This guide provides a systematic approach to troubleshooting low yields in fluorination reactions.

Potential Cause	Recommended Solutions
Inactive Fluorinating Reagent	Many fluorinating reagents are moisture-sensitive.[3][9] Use a fresh bottle of the reagent and ensure it has been stored under anhydrous conditions.[8] For nucleophilic fluorination, ensure fluoride salts are thoroughly dried.[2]
Insufficient Reagent	Increase the equivalents of the fluorinating reagent, especially for sterically hindered substrates.[8]
Low Reaction Temperature	Gradually increase the reaction temperature. Some fluorinations require heating to proceed at a reasonable rate.[8][13] However, be cautious as higher temperatures can also promote side reactions.[8]
Poor Leaving Group	For deoxyfluorination, if starting from an alcohol, ensure the hydroxyl group is sufficiently activated. In some cases, converting the alcohol to a better leaving group (e.g., a sulfonate ester) before fluorination can be beneficial.[8]
Solvent Incompatibility	Ensure the chosen solvent is anhydrous and compatible with the fluorinating reagent.[8] Some electrophilic reagents like Selectfluor can react exothermically with solvents like DMF, pyridine, and DMSO.[9][14] Acetonitrile is a commonly used solvent for many fluorination reactions.[9]

Issue 2: Formation of Elimination Byproducts (Alkenes)

Elimination is a common competing reaction pathway, especially in the fluorination of alcohols.

Parameter	Strategy to Minimize Elimination
Fluorinating Reagent	Use reagents known for higher selectivity and less elimination, such as PyFluor or aminodifluorosulfinium salts, over reagents like DAST which can favor elimination.[1][5]
Base	If a base is required, use a non-nucleophilic, sterically hindered base to disfavor proton abstraction leading to E2 elimination.[1]
Temperature	Lower the reaction temperature, as elimination pathways are often favored at higher temperatures.[8]
Solvent	The use of tertiary alcohols or specialized ionic liquids as solvents has been shown to suppress the formation of alkene byproducts in nucleophilic fluorination.[1][7]

Issue 3: Catalyst Deactivation

Catalyst deactivation can lead to incomplete reactions and the formation of byproducts.

Potential Cause	Recommended Solutions
Interaction with Byproducts	The byproducts of the fluorination reaction may interact with and deactivate the catalyst. For instance, the sulfonimide byproduct from NFSI can sometimes degrade the ligands of a metal catalyst.[15]
Moisture	The presence of water can lead to the formation of species that poison the catalyst. Ensure all components of the reaction are anhydrous.[3]
Solvent Effects	The solvent can sometimes participate in side reactions with the catalyst or reagents, leading to deactivation.[9]

Experimental Protocols

General Protocol for Deoxyfluorination of a Cycloheptanol (B1583049) Derivative with DAST

This protocol provides a general procedure for the deoxyfluorination of a secondary alcohol using DAST, with considerations for minimizing byproduct formation.

• Preparation: In a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the cycloheptanol derivative (1.0 eq) in anhydrous dichloromethane (B109758) (DCM) to a concentration of approximately 0.1 M.[8]

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.[8]

• Reagent Addition: Slowly add diethylaminosulfur trifluoride (DAST) (1.2-1.5 eq) dropwise to the stirred solution.[8]

• Reaction: Allow the reaction to stir at -78 °C and then slowly warm to room temperature over several hours.[8] Monitor the reaction progress by TLC or GC-MS.

• Work-up: Upon completion, carefully quench the reaction by slowly adding it to a saturated aqueous solution of sodium bicarbonate. Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude product can be purified by flash column chromatography on silica (B1680970) gel.

General Protocol for Nucleophilic Aromatic Substitution (S(_N)Ar) Fluorination

This protocol outlines a general procedure for introducing a fluorine atom into an activated aromatic ring.

• Preparation: To a flame-dried flask under an inert atmosphere, add the activated aromatic substrate (1.0 eq) and an anhydrous fluoride source (e.g., spray-dried KF, 2.0-3.0 eq).[2]

• Solvent and Catalyst: Add an anhydrous polar aprotic solvent (e.g., DMF, DMSO, or sulfolane). If required, add a phase-transfer catalyst (e.g., a quaternary ammonium (B1175870) salt, 0.1 eq) to improve the solubility and reactivity of the fluoride salt.[2]

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-150 °C) and monitor the reaction by TLC, GC-MS, or ¹⁹F NMR.[2]

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can then be purified by column chromatography or distillation.

Visualizations

Caption: Troubleshooting flowchart for low yield and byproduct issues.

Caption: Strategies to prevent common byproduct formation pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Fluoroalkane synthesis by fluorination or substitution [organic-chemistry.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synergistic Effect of Two Solvents, tert-Alcohol and Ionic Liquid, in One Molecule in Nucleophilic Fluorination [organic-chemistry.org]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Fluorination Reactions | Professor Steven V. Ley Research Group [ley.group.ch.cam.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. Converting detrimental HF in electrolytes into a highly fluorinated interphase on cathodes - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]
• 14. Specific Solvent Issues with Fluorination - Wordpress [reagents.acsgcipr.org]
• 15. benchchem.com [benchchem.com]

Technical Support Center: 3-Fluorobenzonitrile Reaction Scalability

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the scalability of 3-fluorobenzonitrile reactions.

Troubleshooting Guides

This section addresses specific issues that may arise during the scale-up of 3-fluorobenzonitrile synthesis, presented in a question-and-answer format.

Issue 1: Decreased Yield and Purity on Scale-Up

Question: My reaction to synthesize 3-fluorobenzonitrile via a halogen exchange (Halex) reaction from 3-chlorobenzonitrile (B1581422) works well at the lab scale (10g), but the yield drops significantly and I observe more impurities at the kilogram scale. What are the likely causes and how can I troubleshoot this?

Answer: A drop in yield and purity upon scale-up of the Halex reaction for 3-fluorobenzonitrile is a common challenge. The primary factors to investigate are heat and mass transfer limitations.

• Poor Temperature Control: The halogen exchange reaction is often exothermic. On a larger scale, the surface-area-to-volume ratio decreases, making heat dissipation less efficient. This can lead to localized "hot spots," promoting side reactions and decomposition of the product.

  • Solution:

    • Slower Reagent Addition: Add the reagents, particularly if there is a phase-transfer catalyst, at a slower, controlled rate to manage the exotherm.

    • Improved Reactor Cooling: Ensure your reactor has adequate cooling capacity. For highly exothermic reactions, consider a jacketed reactor with a high-performance cooling fluid.

    • Reaction Calorimetry: Conduct reaction calorimetry studies (e.g., using an RC1 calorimeter) to understand the thermal profile of the reaction and identify potential thermal runaway risks.

• Inefficient Mixing: Inadequate mixing in a large reactor can lead to localized high concentrations of reactants and poor heat distribution, resulting in incomplete conversion and the formation of byproducts. The high salt content in Halex reactions can also lead to stirring problems.[1]

  • Solution:

    • Optimize Agitation: Ensure the agitator design and speed are appropriate for the reactor size and the viscosity of the reaction mixture. Baffles in the reactor can improve mixing efficiency.

    • Solvent Selection: While some processes aim to be solvent-free, using a high-boiling aprotic polar solvent like sulfolane (B150427) or dimethyl sulfoxide (B87167) can improve stirrability of the reaction suspension.[1]

• Impurity Profile: Common impurities in the Halex synthesis of fluorobenzonitriles can include unreacted starting material (3-chlorobenzonitrile), and potentially isomers if the starting material is not pure.

  • Solution:

    • Raw Material Purity: Ensure the purity of the 3-chlorobenzonitrile and the fluoride (B91410) source (e.g., spray-dried potassium fluoride) before starting the reaction.

    • In-Process Controls (IPCs): Implement regular in-process monitoring (e.g., by HPLC or GC) to track the consumption of starting material and the formation of product and impurities. This will help you determine the optimal reaction time and prevent the formation of degradation products from prolonged heating.

Issue 2: Challenges with Palladium-Catalyzed Cyanation

Question: I am scaling up a palladium-catalyzed cyanation of 3-bromofluorobenzene to produce 3-fluorobenzonitrile. I'm experiencing catalyst deactivation and inconsistent results. What should I investigate?

Answer: Palladium-catalyzed cyanation reactions can be sensitive, and scalability issues often revolve around catalyst activity and reagent quality.

• Catalyst Deactivation: The cyanide source can poison the palladium catalyst, leading to incomplete conversion.

  • Solution:

    • Ligand Selection: The choice of phosphine (B1218219) ligand is critical. Ensure the ligand is robust under the reaction conditions and protects the palladium center.

    • Cyanide Source: Consider using a less inhibitory cyanide source. While sources like KCN or NaCN are common, they can be potent catalyst poisons. Zinc cyanide (Zn(CN)₂) is often used as it releases cyanide more slowly.

    • Inert Atmosphere: Rigorously exclude oxygen from the reaction mixture, as it can contribute to catalyst degradation. Ensure all solvents are thoroughly degassed and the reaction is run under a nitrogen or argon atmosphere.

• Reagent Quality and Stoichiometry:

  • Solution:

    • Purity of Starting Material: Ensure the 3-bromofluorobenzene is free of impurities that could interfere with the catalyst.

    • Cyanide Source Quality: Use a high-purity, dry cyanide source. Moisture can negatively impact the reaction.

    • Precise Stoichiometry: Carefully control the stoichiometry of the reactants, catalyst, and ligand. Deviations can lead to incomplete reactions or side product formation.

Frequently Asked Questions (FAQs)

Q1: What are the most common industrial-scale synthetic routes for 3-fluorobenzonitrile?

A1: The two most prevalent industrial-scale methods are:

• Halogen Exchange (Halex) Reaction: This involves the reaction of a more readily available 3-chlorobenzonitrile with an alkali metal fluoride, such as potassium fluoride (KF), at high temperatures.[1] This method is often preferred for its cost-effectiveness.

• Sandmeyer Reaction: This classic method involves the diazotization of 3-fluoroaniline (B1664137) followed by a reaction with a cyanide salt, typically copper(I) cyanide (CuCN).[1] While effective, the handling of diazonium salts and cyanide reagents requires strict safety protocols, especially at a large scale.

Q2: What are the key safety considerations when scaling up 3-fluorobenzonitrile synthesis?

A2: Key safety considerations include:

• Thermal Runaway: As mentioned, many of the synthetic routes can be exothermic. A thorough understanding of the reaction's thermal profile is crucial to prevent a thermal runaway event.

• Handling of Toxic Reagents:

  • Cyanide Sources: Reagents like KCN, NaCN, and CuCN are highly toxic. Large-scale operations require enclosed systems and appropriate personal protective equipment (PPE), along with emergency response plans for cyanide exposure.

  • Diazonium Salts: Aryl diazonium salts, intermediates in the Sandmeyer reaction, can be explosive when isolated and dry. They are typically generated and used in situ in solution.

• Pressure Build-up: Reactions that generate gaseous byproducts (e.g., nitrogen in the Sandmeyer reaction) can lead to pressure build-up in a closed reactor. Ensure the reactor is properly vented.

Q3: How can I improve the purification of 3-fluorobenzonitrile at a large scale?

A3: Large-scale purification often relies on distillation.

• Fractional Vacuum Distillation: 3-Fluorobenzonitrile has a boiling point of 182-183 °C at atmospheric pressure. Vacuum distillation is the preferred method for purification to avoid thermal degradation. A well-designed fractional distillation column can effectively separate the product from higher and lower boiling impurities.

• Crystallization: If the crude product is a solid or can be solidified, melt crystallization or recrystallization from a suitable solvent can be an effective purification method.

Data Presentation

Table 1: Physical Properties of 3-Fluorobenzonitrile

Property	Value	Reference
Molecular Formula	C₇H₄FN	[2]
Molecular Weight	121.11 g/mol	[2]
Melting Point	-16 °C
Boiling Point	182-183 °C (at 753 mmHg)
Density	1.133 g/mL (at 25 °C)
Flash Point	68 °C (closed cup)

Table 2: Comparison of Lab-Scale vs. Potential Pilot-Scale Halex Reaction Parameters

Parameter	Lab Scale (Illustrative)	Pilot Scale (Considerations for Scale-Up)
Reactants
3-Chlorobenzonitrile	100 g	10 kg
Potassium Fluoride	1.2 eq	1.2 - 1.5 eq (excess may be needed to drive completion)
Phase Transfer Catalyst	0.05 eq	0.05 - 0.1 eq
Solvent (e.g., Sulfolane)	200 mL	20 L (or solvent-free if manageable)
Reaction Conditions
Temperature	180-200 °C	180-220 °C (monitor for exotherm)
Reaction Time	8-12 hours	12-24 hours (or until IPC shows completion)
Agitation	Magnetic stirrer	Mechanical overhead stirrer with optimized impeller
Outcome
Expected Yield	85-95%	75-90% (potential for lower yield due to scale-up issues)
Purity (Crude)	>95%	>90% (potential for increased byproducts)

Note: The pilot-scale parameters are illustrative and require process development and safety assessment before implementation.

Experimental Protocols

Methodology: Scalable Halogen Exchange (Halex) Synthesis of 3-Fluorobenzonitrile (Illustrative)

This protocol is a composite based on general principles for scalable Halex reactions.

• Reactor Setup: A jacketed glass-lined or stainless steel reactor equipped with a mechanical overhead stirrer, a temperature probe, a reflux condenser with a nitrogen inlet, and a controlled addition funnel is charged with spray-dried potassium fluoride (1.2-1.5 equivalents) and a phase-transfer catalyst (e.g., a quaternary ammonium (B1175870) salt, 0.05-0.1 equivalents).

• Solvent Addition: High-boiling solvent (e.g., sulfolane), if used, is added to the reactor.

• Inerting: The reactor is purged with nitrogen.

• Heating: The mixture is heated to the target reaction temperature (e.g., 190-210 °C) with vigorous stirring.

• Reagent Addition: Molten 3-chlorobenzonitrile (1.0 equivalent) is added slowly via the addition funnel over 2-4 hours, maintaining the internal temperature within the desired range.

• Reaction Monitoring: The reaction is monitored by in-process control (IPC) analysis (e.g., GC or HPLC) every 2-4 hours until the starting material is consumed to the desired level (e.g., <1%).

• Work-up and Purification:

  • The reaction mixture is cooled to a safe temperature (e.g., 80-100 °C).

  • The solid salts are removed by filtration.

  • The filtrate is purified by vacuum fractional distillation to yield 3-fluorobenzonitrile.

Mandatory Visualizations

Caption: Scalable Halex Synthesis Workflow for 3-Fluorobenzonitrile.

References

• 1. US5466859A - Process for preparing fluorobenzonitriles - Google Patents [patents.google.com]
• 2. 3-Fluorobenzonitrile | C7H4FN | CID 67880 - PubChem [pubchem.ncbi.nlm.nih.gov]

effect of base selection on 3-fluorobenzonitrile reaction outcomes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-fluorobenzonitrile. The following information addresses common issues related to base selection and its effect on reaction outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary reaction pathways for 3-fluorobenzonitrile in the presence of a base?

A1: The two primary reaction pathways are Nucleophilic Aromatic Substitution (SNAr) and the Benzyne (B1209423) mechanism (Elimination-Addition). The operative mechanism is largely determined by the strength of the base employed. Weaker bases typically favor the SNAr pathway, while very strong bases can induce the benzyne mechanism.[1][2]

Q2: How does the choice of base influence the regioselectivity of the reaction?

A2: Base selection is critical for controlling regioselectivity. In SNAr reactions, the nucleophile directly replaces the fluorine atom, leading to a single positional isomer.[3] However, with strong bases that promote the benzyne mechanism, a mixture of regioisomers can be formed because the nucleophile can attack either carbon of the triple bond in the benzyne intermediate.[4][5]

Q3: Why am I observing a mixture of products in my reaction?

A3: The formation of multiple products often indicates that the reaction is proceeding via a benzyne intermediate.[5] This is common when using very strong bases such as sodium amide (NaNH₂).[2][4] The benzyne intermediate is symmetrical, allowing the nucleophile to attack at two different positions, leading to a mixture of isomers.[5] To favor a single product, consider using a weaker base that promotes the SNAr mechanism.

Q4: My reaction is not proceeding to completion. What are some potential causes?

A4: Incomplete conversion can be due to several factors:

• Insufficient Base Strength: The base may not be strong enough to deprotonate the nucleophile or facilitate the desired reaction pathway.

• Poor Solubility: The base or other reagents may not be sufficiently soluble in the chosen solvent.[6]

• Inappropriate Solvent: The solvent plays a crucial role in SNAr reactions. Polar aprotic solvents like DMSO or DMF are often necessary to facilitate the reaction.[7][8]

• Low Temperature: Many SNAr reactions require elevated temperatures to proceed at a reasonable rate.[7]

Q5: What is the role of the cyano (-CN) group in these reactions?

A5: The electron-withdrawing nature of the cyano group activates the aromatic ring towards nucleophilic attack, making SNAr reactions more favorable.[3][9] In the benzyne mechanism, the cyano group can influence the regioselectivity of the nucleophilic attack on the benzyne intermediate by inductively stabilizing the negative charge that develops.[2]

Troubleshooting Guide

Issue	Potential Cause	Suggested Solution
Low Yield	The chosen base is not optimal for the desired reaction pathway.	For SNAr, consider a milder base like K₂CO₃ or K₃PO₄ in a polar aprotic solvent like DMF or DMSO.[8][9] For reactions requiring a stronger base, ensure anhydrous conditions.
Reaction temperature is too low.	Gradually increase the reaction temperature while monitoring for side product formation. Many SNAr reactions require heating.[7]
The nucleophile is not sufficiently activated.	If using a weak nucleophile, a stronger base may be required to deprotonate it effectively.
Formation of Multiple Isomers	The reaction is proceeding through a benzyne intermediate.	This is likely due to the use of a very strong base (e.g., NaNH₂).[2][4] Switch to a weaker base (e.g., K₂CO₃) to favor the SNAr mechanism, which should yield a single regioisomer.
Formation of Amidine Side Products	Reaction with strong amide bases.	When using alkali amides, the nitrile group can be attacked to form an amidine.[7] This can be minimized by using shorter reaction times or alternative bases if the primary reaction allows.
Reaction Stalls	Poor solubility of the base.	Ensure the chosen base is soluble in the reaction solvent. For heterogeneous reactions, vigorous stirring is essential.[6] Consider using a phase-transfer catalyst if appropriate.[10]
Water is present in the reaction.	Use anhydrous solvents and reagents, especially when working with strong bases, as water can quench the base and inhibit the reaction.

Data Presentation

Table 1: Comparison of Reaction Conditions for the Amination of 3-Fluorobenzonitrile

Base	Nucleophile	Solvent	Temperature (°C)	Time (h)	Yield (%)	Mechanism	Reference
K₂CO₃	Phenothiazine	DMF	60	-	96	SNAr	[8]
K₃PO₄	Indole	DMA	-	-	-	SNAr	[6]
NaNH₂	Amide	Liquid NH₃	-	-	Low	Benzyne	[7]
-	Piperidine	DMPU	180	5	92	SNAr	[7]
-	Morpholine	DMSO	100	60	19-98	SNAr	[7]

Note: This table is a compilation of data from various sources and may not represent a direct comparative study under identical conditions.

Experimental Protocols

Protocol 1: General Procedure for SNAr Reaction with a Mild Base (e.g., K₂CO₃)

This protocol is a representative example for the reaction of a nucleophile with 3-fluorobenzonitrile using a mild base.

Materials:

• 3-Fluorobenzonitrile

• Nucleophile (e.g., an amine or phenol)

• Potassium Carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Inert gas (Nitrogen or Argon)

Procedure:

• To a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 3-fluorobenzonitrile (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

• Purge the flask with an inert gas.

• Add anhydrous DMF to dissolve the reactants.

• Add the nucleophile (1.1 - 1.5 eq) to the reaction mixture.

• Heat the mixture to the desired temperature (typically 80-120 °C) and stir for the required time (monitor by TLC or LC-MS).

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

Protocol 2: General Procedure for Reaction with a Strong Base (e.g., NaNH₂) - Benzyne Formation

This protocol is a representative example for reactions proceeding via a benzyne intermediate. Caution: Sodium amide is a very strong base and reacts violently with water. All manipulations should be carried out under strictly anhydrous conditions.

Materials:

• 3-Fluorobenzonitrile

• Sodium Amide (NaNH₂)

• Anhydrous liquid ammonia (B1221849) or an anhydrous high-boiling point ether solvent

• Nucleophile

• Inert gas (Nitrogen or Argon)

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a gas inlet, and a dry-ice condenser.

• Under a positive pressure of inert gas, add the anhydrous solvent. If using liquid ammonia, cool the flask to -78 °C and condense the ammonia.

• Carefully add sodium amide (2.0 - 3.0 eq) to the solvent.

• Add the nucleophile to the stirred suspension.

• Slowly add a solution of 3-fluorobenzonitrile (1.0 eq) in a minimal amount of the anhydrous solvent.

• Stir the reaction at the appropriate temperature (e.g., -33 °C for liquid ammonia) for the required time.

• Upon completion, carefully quench the reaction by the slow addition of a proton source (e.g., saturated aqueous ammonium (B1175870) chloride).

• Allow the solvent to evaporate (if using liquid ammonia) or proceed with a standard aqueous workup.

• Extract the product with an organic solvent, dry the organic layer, and concentrate.

• Purify the product mixture, which may contain regioisomers, by chromatography.

Visualizations

Caption: SNAr (Addition-Elimination) reaction pathway.

Caption: Benzyne (Elimination-Addition) reaction pathway.

References

• 1. m.youtube.com [m.youtube.com]
• 2. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. Benzyne, Arynes & Nucleophilic Aromatic Substitution — Making Molecules [makingmolecules.com]
• 6. A mechanistic continuum of nucleophilic aromatic substitution reactions with azole nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. US5466859A - Process for preparing fluorobenzonitriles - Google Patents [patents.google.com]

Technical Support Center: Solvent Effects on the Reactivity of 3-Fluorobenzonitrile

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-fluorobenzonitrile. The content focuses on the impact of solvent choice on the reactivity of this compound, particularly in nucleophilic aromatic substitution (SNAr) reactions.

Frequently Asked Questions (FAQs)

Q1: What is the most common reaction type for 3-fluorobenzonitrile, and how do solvents affect it?

A1: The most common and synthetically useful reaction for 3-fluorobenzonitrile is nucleophilic aromatic substitution (SNAr). In this reaction, a nucleophile replaces the fluorine atom on the aromatic ring. The choice of solvent is critical as it can dramatically influence the reaction rate and yield. The reaction proceeds via a two-step addition-elimination mechanism, forming a negatively charged intermediate known as a Meisenheimer complex.[1][2][3] Solvent polarity and proticity play a significant role in stabilizing this intermediate and the reactants.[4][5]

Q2: Which solvents are recommended for SNAr reactions with 3-fluorobenzonitrile?

A2: Polar aprotic solvents are highly recommended for SNAr reactions.[6] Solvents such as dimethyl sulfoxide (B87167) (DMSO), N,N-dimethylformamide (DMF), acetonitrile (B52724) (MeCN), and acetone (B3395972) are excellent choices.[7][8] These solvents are polar enough to dissolve the nucleophile salt but do not form strong hydrogen bonds with the nucleophile.[9] This leaves the nucleophile "bare" and highly reactive, significantly accelerating the rate-determining nucleophilic attack on the electron-deficient aromatic ring.[6][8]

Q3: Why are polar protic solvents like water, methanol, or ethanol (B145695) generally poor choices for SNAr with 3-fluorobenzonitrile?

A3: Polar protic solvents are generally not ideal for SNAr reactions because they can solvate the anionic nucleophile through hydrogen bonding.[7][10] This "caging" effect stabilizes the nucleophile, making it less reactive and increasing the energy barrier for the initial attack on the aromatic ring.[7][9] Consequently, reaction rates in polar protic solvents are often dramatically slower than in polar aprotic solvents.[8][10]

Q4: Can non-polar solvents like toluene (B28343) or hexane (B92381) be used?

A4: Non-polar solvents such as toluene or hexane are generally unsuitable for SNAr reactions involving charged nucleophiles (e.g., sodium methoxide, potassium cyanide). This is primarily because the ionic salts of these nucleophiles have very low solubility in non-polar media. Without the nucleophile dissolved, the reaction cannot proceed efficiently.[6] While some SNAr reactions can occur in non-polar solvents at elevated temperatures, the rates are often impractically slow.[11][12]

Troubleshooting Guide

Problem 1: My SNAr reaction is extremely slow or shows no conversion.

• Question: What solvent are you using?

  • Answer: If you are using a polar protic solvent (e.g., methanol, ethanol, water), the nucleophile is likely being deactivated by hydrogen bonding.[7] Solution: Switch to a polar aprotic solvent like DMF or DMSO to enhance nucleophilicity.[6][8]

• Question: Is your nucleophile soluble in the reaction solvent?

  • Answer: If you are using a non-polar solvent (e.g., toluene, hexane) with an ionic nucleophile, the lack of solubility is likely the issue. Solution: Change to a polar aprotic solvent that can dissolve the nucleophile.[6]

• Question: What is the reaction temperature?

  • Answer: The nitrile group (-CN) activates the ring towards nucleophilic attack, but elevated temperatures are often still required.[2] Solution: If the reaction is slow at room temperature, try heating the mixture, typically to 100-120 °C, especially in solvents like DMF.[2]

Problem 2: I am observing low yields and/or significant side products.

• Question: Is your solvent completely dry?

  • Answer: Traces of water in polar aprotic solvents can compete with your intended nucleophile, leading to the formation of 3-hydroxybenzonitrile as a byproduct. Solution: Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Question: Could your nucleophile be acting as a base?

  • Answer: With very strong bases, particularly at high temperatures, an alternative elimination-addition (benzyne) mechanism can sometimes occur, leading to a mixture of products.[1][13] Solution: If this is suspected, use a less basic nucleophile or milder reaction conditions.

Data Presentation

The rate of a nucleophilic aromatic substitution reaction is highly dependent on the solvent. The following table provides an illustrative comparison of relative reaction rates for a typical SNAr reaction of 3-fluorobenzonitrile with an amine nucleophile across different solvent classes.

Solvent Class	Example Solvent	Dielectric Constant (ε)	Relative Rate (Illustrative)	Rationale
Polar Aprotic	DMSO	47	~5000x	Dissolves nucleophile salt and does not solvate the anion, leading to high nucleophilicity.[7][8]
DMF	37	~3000x	Similar to DMSO, effectively promotes SNAr reactions.[9]
Acetonitrile	37.5	~1000x	Good polar aprotic solvent, though generally less effective than DMSO or DMF for SNAr.[7]
Polar Protic	Methanol	33	~1x	Strongly solvates and deactivates the nucleophile through hydrogen bonding, drastically slowing the reaction.[7][10]
Ethanol	25	~0.5x	Similar to methanol, hinders the nucleophile's reactivity.
Non-Polar	Toluene	2.4	Negligible	Fails to dissolve ionic nucleophiles, preventing the reaction from occurring.[6]
Hexane	1.9	Negligible	Poor solubility for polar reactants.

Note: The relative rates are estimates based on established principles of solvent effects on SNAr reactions and are intended for comparison purposes.

Experimental Protocols

Representative Protocol: Synthesis of 3-(Morpholin-4-yl)benzonitrile

This protocol is adapted from established procedures for SNAr reactions on activated fluoroaromatic compounds.[2]

Materials:

• 3-Fluorobenzonitrile (1.0 eq)

• Morpholine (B109124) (1.2 eq)

• Potassium Carbonate (K₂CO₃) (2.0 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (B1210297)

• Deionized water

• Brine

Procedure:

• To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-fluorobenzonitrile (1.0 eq) and potassium carbonate (2.0 eq).

• Place the flask under an inert atmosphere (e.g., nitrogen).

• Add anhydrous DMF to create a solution with a concentration of approximately 0.2 M with respect to the 3-fluorobenzonitrile.

• Begin stirring the suspension and add morpholine (1.2 eq) via syringe.

• Heat the reaction mixture to 110 °C and maintain for 12-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

Workup and Purification:

• Once the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing deionized water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica (B1680970) gel (e.g., using a gradient of ethyl acetate in hexanes) to yield the pure product.

Visualizations

Caption: Experimental workflow for the SNAr of 3-fluorobenzonitrile.

Caption: Troubleshooting decision tree for SNAr reactions.

References

• 1. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 2. benchchem.com [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. researchgate.net [researchgate.net]
• 5. Solvents effects on aromatic nucleophilic substitutions. Part 5. Kinetics of the reactions of 1-fluoro-2,4-dinitrobenzene with piperidine in aprotic solvents - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Reddit - The heart of the internet [reddit.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. SNAr Reaction in Other Common Molecular Solvents - Wordpress [reagents.acsgcipr.org]
• 12. SNAr Reaction in Common Molecular Solvents Under Pressure - Wordpress [reagents.acsgcipr.org]
• 13. orgosolver.com [orgosolver.com]

strategies to reduce reaction times in 3-fluorobenzonitrile synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 3-fluorobenzonitrile, with a focus on strategies to reduce reaction times.

Frequently Asked Questions (FAQs)

Q1: What are the common synthesis routes for 3-fluorobenzonitrile?

A1: Common methods for synthesizing 3-fluorobenzonitrile include the Sandmeyer reaction starting from 3-fluoroaniline, and nucleophilic aromatic substitution (SNA) from 3-chlorobenzonitrile (B1581422) or 3-bromobenzonitrile.[1] More modern approaches may leverage catalytic processes or advanced reaction conditions to improve yield and purity.[2]

Q2: My 3-fluorobenzonitrile synthesis is very slow. What are the general factors that could be affecting the reaction rate?

A2: Slow reaction rates in organic synthesis can be attributed to several factors. These include the inherent reactivity of the substrates, the particle size of solid reactants, the concentration of reactants, the reaction temperature, and the presence or absence of a suitable catalyst.[3][4] For 3-fluorobenzonitrile synthesis, specific issues could be related to the choice of catalyst, solvent, or inadequate temperature.

Q3: Are there advanced techniques to significantly shorten the reaction time?

A3: Yes, microwave-assisted synthesis has been shown to dramatically reduce reaction times and improve yields for the synthesis of related compounds.[5][6][7] For instance, a reaction that might take several hours with conventional heating could potentially be completed in minutes under microwave irradiation.[5]

Troubleshooting Guide

Issue 1: The Sandmeyer reaction to produce 3-fluorobenzonitrile from 3-aminobenzonitrile (B145674) is sluggish.

Q: What are the potential causes for a slow Sandmeyer reaction and how can I accelerate it?

A: A slow Sandmeyer reaction for this synthesis can be due to several factors:

• Inefficient Diazotization: The initial conversion of the aromatic amine to a diazonium salt is critical. Ensure the temperature is kept low (typically 0-5 °C) to prevent decomposition of the diazonium salt. Check the purity of your sodium nitrite (B80452) and the acid used (e.g., HCl, HBF4).

• Suboptimal Catalyst: The choice and quality of the copper catalyst are crucial. For cyanation, copper(I) cyanide is traditionally used.[1] The use of more modern catalysts or additives can improve reaction rates.

• Low Reaction Temperature: While diazotization requires low temperatures, the subsequent displacement of the diazonium group with cyanide often requires heating. Carefully increasing the temperature after the diazonium salt is formed can increase the reaction rate.

Troubleshooting Workflow:

Caption: Troubleshooting a slow Sandmeyer reaction.

Issue 2: Halogen exchange (Halex) reaction from 3-chlorobenzonitrile is taking an excessively long time.

Q: I am performing a halogen exchange reaction with KF, but the conversion to 3-fluorobenzonitrile is very slow. What can I do?

A: Long reaction times in Halex reactions are a common issue. Here are some strategies to reduce the reaction time:

• Increase Temperature: These reactions often require high temperatures, sometimes in the range of 180-230 °C.[8][9]

• Use a High-Boiling Point Aprotic Polar Solvent: Solvents like DMSO, DMF, or sulfolane (B150427) are often used. The choice of solvent can significantly impact the reaction rate.

• Employ a Phase-Transfer Catalyst: Catalysts such as quaternary ammonium (B1175870) salts or crown ethers can accelerate the reaction by improving the solubility and reactivity of the fluoride (B91410) salt.

• Use Spray-Dried KF: The reactivity of potassium fluoride is highly dependent on its surface area and dryness. Using spray-dried KF can lead to faster reactions compared to standard KF.

• Microwave Irradiation: As mentioned, using a microwave reactor can significantly shorten reaction times from hours to minutes.[5]

Comparative Data

Synthesis Method	Starting Material	Catalyst/Reagent	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
Halogen Exchange	3,4-dichlorobenzonitrile	Potassium Fluoride, Phase Transfer Catalyst	1,3-dimethyl-2-imidazolidinone	130-200	7-9 hours	~85%	[8]
Sandmeyer-type	3-aminobenzonitrile derivative	t-BuONO, CuBr2	Acetonitrile	Room Temp.	Not Specified	59%	[10]
Nucleophilic Substitution	m-fluorobenzonitrile	Piperidine	DMPU	180 (Microwave)	5 hours	92%	[11]
Nucleophilic Substitution	Fluorobenzenes	Morpholine	DMSO	100	60 hours	19-98%	[11]
Microwave-assisted	2-fluoro-5-nitrobenzonitrile (B100134)	Methyl thioglycolate, Et3N	DMSO	130 (Microwave)	11 minutes	94%	[5]

Detailed Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of a 3-Aminobenzothiophene from a Fluorobenzonitrile Derivative (Illustrative of rapid synthesis)

This protocol is adapted from a procedure for a related fluorobenzonitrile derivative and illustrates the potential for rapid, high-yield synthesis using microwave irradiation.[5]

Materials:

• 2-Fluoro-5-nitrobenzonitrile

• Methyl thioglycolate

• Triethylamine (B128534) (Et3N)

• Dimethyl sulfoxide (B87167) (DMSO)

• Microwave reactor

Procedure:

• In a microwave reactor vessel, combine 2-fluoro-5-nitrobenzonitrile (1 equivalent), methyl thioglycolate (1.2 equivalents), and triethylamine (2 equivalents) in DMSO.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at 130 °C for 11 minutes.

• After cooling, pour the reaction mixture into ice-water.

• Collect the resulting precipitate by filtration to obtain the 3-aminobenzothiophene product.

Logical Relationship of Factors Affecting Reaction Time:

Caption: Key factors influencing reaction time.

References

• 1. Sandmeyer reaction - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. quora.com [quora.com]
• 4. quora.com [quora.com]
• 5. Microwave-assisted synthesis of 3-aminobenzo[ b ]thiophene scaffolds for the preparation of kinase inhibitors - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C5OB00819K [pubs.rsc.org]
• 6. Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Microwave-Assisted, Asymmetric Synthesis of 3-Amino-2,3-Dihydrobenzofuran Flavonoid Derivatives from Chalcones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. CN103539699A - Process for synthesizing 3,4-difluorobenzonitrile - Google Patents [patents.google.com]
• 9. CN102690214A - Industrial preparation process for 3,4-difluorobenzonitrile - Google Patents [patents.google.com]
• 10. Recent trends in the chemistry of Sandmeyer reaction: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Navigating Steric Hindrance in 3-Fluorobenzonitrile Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 3-fluorobenzonitrile derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to steric hindrance in your experiments.

Troubleshooting Guides & FAQs

This section is designed to help you diagnose and resolve issues that may arise during the synthesis and modification of sterically hindered 3-fluorobenzonitrile derivatives.

Frequently Asked Questions (FAQs)

Q1: Why is steric hindrance a significant issue when working with substituted 3-fluorobenzonitrile?

A1: Steric hindrance arises from the spatial arrangement of atoms or bulky groups near a reaction center, which can impede the approach of reagents. In the context of 3-fluorobenzonitrile derivatives, substituents, particularly in the ortho-positions (C2 and C4), can physically block the nitrile (-CN) or fluoro (-F) groups, or the carbon atoms of the aromatic ring. This "crowding" can prevent catalysts, ligands, and nucleophiles from accessing the reactive sites, leading to sluggish or failed reactions.

Q2: I am observing very low to no yield in my cross-coupling reaction with a 2-substituted 3-fluorobenzonitrile derivative. What are the likely causes?

A2: Low yields in cross-coupling reactions (like Suzuki-Miyaura or Buchwald-Hartwig amination) with sterically hindered substrates are common. The primary culprits are often:

• Inefficient Oxidative Addition: The palladium catalyst may struggle to insert into the carbon-halide bond due to the steric bulk of the ortho-substituent.

• Poor Ligand-Metal Coordination: The chosen phosphine (B1218219) ligand may be too bulky to effectively coordinate with the palladium center, or it may not be electron-rich enough to facilitate the catalytic cycle.

• Difficult Reductive Elimination: The final step of the catalytic cycle, where the new C-C or C-N bond is formed, can be slowed down by steric congestion around the metal center.

• Catalyst Decomposition: The catalyst may be degrading before the reaction reaches completion, often indicated by the formation of palladium black.[1]

Q3: How does the fluorine atom in 3-fluorobenzonitrile influence its reactivity in the presence of steric hindrance?

A3: The fluorine atom has a dual role. Its strong electron-withdrawing inductive effect makes the aromatic ring more electron-deficient, which can activate it for nucleophilic aromatic substitution (SNAr).[2] However, its presence also contributes to the overall steric profile of the molecule. In cross-coupling reactions, the electronic effect of fluorine can influence the oxidative addition step.

Q4: Can I use Nucleophilic Aromatic Substitution (SNAr) on a sterically hindered 3-fluorobenzonitrile derivative?

A4: It is possible, but challenging. The success of an SNAr reaction depends on the ability of the nucleophile to attack the carbon atom bearing the leaving group (in this case, fluorine). If a bulky substituent is ortho to the fluorine, it will hinder the approach of the nucleophile. Using smaller, highly reactive nucleophiles and more forcing reaction conditions (higher temperatures, stronger bases) may be necessary to achieve a reasonable yield.

Q5: What are the key safety precautions when working with fluorinated aromatic compounds under harsh reaction conditions?

A5: When dealing with fluorinated compounds, especially at elevated temperatures, it is crucial to:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3]

• Be aware of the potential for pressure buildup in sealed reaction vessels and use a blast shield.

• Consult the Safety Data Sheet (SDS) for all reagents and products.

Data Presentation: Comparative Reaction Outcomes

The following tables provide representative data for common reactions involving sterically hindered benzonitrile (B105546) derivatives. These should serve as a starting point for reaction optimization.

Table 1: Suzuki-Miyaura Coupling of Sterically Hindered Aryl Halides

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	2-Bromo-3-fluorobenzonitrile	Phenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene (B28343)/H₂O	100	Moderate to Good
2	2-Chloro-3-fluorobenzonitrile	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	XPhos (3)	K₃PO₄	1,4-Dioxane (B91453)	110	Good to Excellent
3	2-Bromo-1,3-dichloro-5-nitrobenzene	(2-(trifluoromethoxy)phenyl)boronic acid	Pd₂(dba)₃ (5)	L1* (10)	K₂CO₃	THF	60	85[4]
4	2,4,6-Triisopropylphenyl bromide	Cyclohexylboronic acid	Pd(OAc)₂ (1)	AntPhos (2)	K₃PO₄	Xylenes	130	63[5]

*L1 = 4-(2-(diphenylphosphino)phenyl)morpholine

Table 2: Buchwald-Hartwig Amination of Sterically Hindered Aryl Halides

Entry	Aryl Halide	Amine	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	2-Chloro-3-fluorobenzonitrile	Morpholine	Pd₂(dba)₃ (1)	RuPhos (2)	NaOtBu	Toluene	100	High
2	2-Bromotoluene	1-Methyl-3-phenylpiperazine	CuI (5)	L1** (10)	K₃PO₄	Dioxane	110	High
3	Bromobenzene	Carbazole	[Pd(allyl)Cl]₂ (1)	TrixiePhos (4)	NaOtBu	Toluene	110	97[6]
4	2,6-Diisopropylaniline	Bromobenzene	Pd(OAc)₂ (1)	cataCXium A (1.5)	NaOtBu	Toluene	80	High

*L1 = 2,2,2-trifluoro-1-phenyl-1-(1H-pyrrol-2-yl)ethan-1-ol

Table 3: Nucleophilic Aromatic Substitution (SNAr) of Fluorobenzonitriles

Entry	Substrate	Nucleophile	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	3-Fluorobenzonitrile	Piperidine	DIPEA/Na₂CO₃	Water	125	3	High[7]
2	3-Fluorobenzonitrile	Morpholine	-	DMSO	100	60	19-98
3	Pentafluorobenzonitrile	Phenothiazine	K₃PO₄	Acetonitrile	60	24	48[8]
4	3-Fluorobenzonitrile	Piperidine	DMPU	Microwave	180	5	92

Experimental Protocols

The following are generalized protocols that should be optimized for your specific substrates.

Protocol 1: Suzuki-Miyaura Coupling of a 2-Substituted 3-Fluorobenzonitrile

• Reaction Setup: To a dry Schlenk tube, add the 2-halo-3-fluorobenzonitrile derivative (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), the base (e.g., K₃PO₄, 2.0-3.0 equiv.), and the palladium catalyst/ligand system (e.g., Pd(OAc)₂ and a bulky phosphine ligand like SPhos or XPhos).

• Inert Atmosphere: Seal the tube with a septum, and evacuate and backfill with an inert gas (Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed solvent (e.g., 1,4-dioxane or toluene) and degassed water (if using a biphasic system) via syringe.

• Reaction: Stir the mixture vigorously and heat to the desired temperature (typically 80-120 °C). Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Buchwald-Hartwig Amination of a 2-Substituted 3-Fluorobenzonitrile

• Reaction Setup: In a glovebox, add the 2-halo-3-fluorobenzonitrile derivative (1.0 equiv.), the amine (1.2 equiv.), the palladium precatalyst (e.g., a G3 or G4 palladacycle), a bulky phosphine ligand, and a strong base (e.g., NaOtBu, 1.4 equiv.) to a dry vial.

• Solvent Addition: Add the anhydrous, degassed solvent (e.g., toluene or dioxane).

• Reaction: Seal the vial and heat the mixture with stirring to the required temperature (typically 80-110 °C). Monitor the reaction by GC-MS or LC-MS.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute with a suitable organic solvent and filter through a pad of celite to remove inorganic salts.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography.

Protocol 3: Nucleophilic Aromatic Substitution (SNAr) with a Bulky Amine

• Reaction Setup: To a sealed tube, add the 3-fluorobenzonitrile derivative (1.0 equiv.), the amine nucleophile (2.0-3.0 equiv.), and a suitable solvent (e.g., DMSO, NMP, or DMA). A base (e.g., K₂CO₃ or DIPEA) may be required.

• Reaction: Seal the tube tightly and heat the reaction mixture to a high temperature (e.g., 120-180 °C). The reaction can also be performed using microwave irradiation for shorter reaction times. Monitor the reaction by TLC or LC-MS.

• Workup: After cooling, pour the reaction mixture into water and extract with an organic solvent.

• Purification: Wash the combined organic layers with water and brine, dry, and concentrate. Purify the crude product by column chromatography.

Visualizations

The following diagrams illustrate key concepts and workflows for dealing with steric hindrance in reactions of 3-fluorobenzonitrile derivatives.

Caption: A troubleshooting workflow for low-yield cross-coupling reactions.

Caption: Decision diagram for catalyst and ligand selection.

Caption: A typical experimental workflow for cross-coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. Nucleophilic Aromatic Substitution of Polyfluoroarene to Access Highly Functionalized 10-Phenylphenothiazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

analytical techniques for monitoring 3-fluorobenzonitrile reaction progress

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing analytical techniques to monitor the reaction progress of 3-fluorobenzonitrile. It includes frequently asked questions, detailed experimental protocols, and troubleshooting guides in a user-friendly question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for monitoring the reaction progress of 3-fluorobenzonitrile?

A1: The primary analytical techniques for monitoring 3-fluorobenzonitrile reactions include High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy. Each technique offers distinct advantages for qualitative and quantitative analysis of the reaction mixture.[1][2]

Q2: How do I choose the most suitable analytical technique for my specific reaction?

A2: The choice of technique depends on several factors:

• Reaction Type & Sample Volatility : GC-MS is well-suited for volatile compounds like 3-fluorobenzonitrile and its derivatives.[3] HPLC is more versatile for less volatile or thermally sensitive compounds.

• Information Required : For rapid qualitative checks on the consumption of starting material, Thin-Layer Chromatography (TLC) is effective.[2] For precise quantitative data on reaction conversion and yield, HPLC and GC are preferred.[2] For detailed structural information and identification of intermediates, NMR and MS are invaluable.[1][4]

• Real-time Monitoring : For in-situ, real-time analysis without sample extraction, NMR (particularly ¹⁹F NMR) and FTIR spectroscopy are powerful options.[5][6][7]

• Equipment Availability : The choice is often dictated by the analytical instrumentation available in your laboratory.

Q3: Can I monitor a 3-fluorobenzonitrile reaction in real-time without disturbing the reaction mixture?

A3: Yes, in-situ (real-time) monitoring is possible using certain techniques. ¹⁹F NMR spectroscopy is particularly advantageous due to the 100% natural abundance and high sensitivity of the ¹⁹F nucleus, offering a clear spectral window with minimal background signals.[6][8] This allows for direct observation of the conversion of 3-fluorobenzonitrile to its products. Process analytical technologies like attenuated total reflectance (ATR)-FTIR spectroscopy can also be used to track the disappearance of the nitrile functional group in real-time.[7]

Q4: What are the characteristic spectroscopic signals for 3-fluorobenzonitrile that I should monitor?

A4: Key spectroscopic features of 3-fluorobenzonitrile are essential for monitoring its consumption. The nitrile group (C≡N) has a strong, sharp absorption in the IR spectrum around 2230-2240 cm⁻¹.[9][10] In ¹³C NMR, the nitrile carbon appears around 110-125 ppm.[11] The fluorine atom provides a unique handle for ¹⁹F NMR, which is highly sensitive to changes in the local chemical environment.[4][8] In mass spectrometry, the molecular ion peak is a key indicator.

Data Presentation

Table 1: Comparison of Analytical Techniques for Monitoring 3-Fluorobenzonitrile Reactions

Technique	Information Provided	Sample Preparation	Analysis Time	Throughput	Key Advantages
HPLC	Quantitative (concentration of reactants/products)	Aliquot quenching, dilution, filtration	5-20 min/sample	High (with autosampler)	High precision, suitable for non-volatile compounds.
GC-MS	Quantitative and Qualitative (identification of byproducts)	Aliquot quenching, dilution/extraction	10-30 min/sample	High (with autosampler)	Excellent for volatile compounds, provides structural information.[3]
NMR (¹⁹F, ¹H)	Quantitative and Structural	Aliquot quenching, dilution in deuterated solvent	2-15 min/sample	Moderate	Non-destructive, excellent for in-situ monitoring, provides detailed structural data.[1][5]
FTIR	Qualitative/Semi-quantitative (functional group changes)	Direct insertion probe (in-situ) or aliquot preparation	< 2 min/sample	High	Excellent for real-time monitoring of functional group transformations (e.g., C≡N bond).[7]

Table 2: Characteristic Spectroscopic Data for 3-Fluorobenzonitrile

Spectroscopic Technique	Feature	Characteristic Signal	Reference
FTIR	C≡N Stretch	~2230-2240 cm⁻¹	[9][10]
¹³C NMR	Nitrile Carbon (C≡N)	~110-125 ppm	[11]
¹H NMR	Aromatic Protons	~7.3-7.7 ppm	-
Mass Spec (EI)	Molecular Ion (M⁺)	m/z 121	[12]
Adiabatic Ionization Energy	78873 ± 5 cm⁻¹	[13]

Experimental Protocols & Workflows

Below is a generalized workflow for monitoring a chemical reaction. Detailed protocols for specific techniques follow.

Caption: A generalized workflow for monitoring a chemical reaction.

Protocol 1: Monitoring Reaction Progress Using HPLC

• Instrument Setup :

  • Column : Use a suitable reverse-phase column (e.g., C18, 150 mm x 4.6 mm, 5 µm).[14]

  • Mobile Phase : A gradient of acetonitrile (B52724) and water is common for aromatic compounds.[14][15] A typical starting point is 30% acetonitrile, ramping up to 100%.

  • Flow Rate : Set to 1.0 mL/min.[15]

  • Detector : UV detector set to a wavelength where both reactant and product absorb (e.g., 220-340 nm).[15]

  • Column Temperature : Maintain at a constant temperature, e.g., 30 °C, using a column oven.[14][16]

• Sample Preparation :

  • Prepare a stock solution of a suitable, non-reactive internal standard.

  • At specified time points, withdraw a small aliquot (e.g., 50 µL) from the reaction.

  • Immediately quench the reaction by diluting the aliquot in a known volume of cold solvent containing the internal standard.

  • Filter the sample through a 0.22 or 0.45 µm syringe filter before injection.[15]

• Analysis :

  • Inject the prepared sample into the HPLC system.

  • Record the chromatogram and integrate the peak areas for 3-fluorobenzonitrile, the product(s), and the internal standard.

  • Use a pre-determined calibration curve to calculate the concentration of each component and determine the reaction conversion over time.

Protocol 2: Monitoring Reaction Progress Using GC-MS

• Instrument Setup :

  • Column : Use a standard non-polar or mid-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

  • Carrier Gas : Helium at a constant flow rate (e.g., 1.0 mL/min).[3]

  • Injector : Set to a temperature of 250 °C with an appropriate split ratio (e.g., 40:1) to avoid column overload.[3]

  • Oven Program : Start at a low temperature (e.g., 50 °C) and ramp up at a controlled rate (e.g., 10-20 °C/min) to a final temperature that ensures elution of all components.

  • MS Detector : Operate in full scan mode to identify all components. Use Electron Ionization (EI) at 70 eV.[3]

• Sample Preparation :

  • At specified time points, withdraw a small aliquot.

  • Quench and dilute the aliquot in a suitable volatile solvent (e.g., ethyl acetate, methanol).[3][15]

  • If necessary, add an internal standard.

• Analysis :

  • Inject 1 µL of the prepared sample.

  • Monitor the disappearance of the 3-fluorobenzonitrile peak and the appearance of product peaks in the total ion chromatogram (TIC).

  • Use the mass spectra to confirm the identity of products and any byproducts.

  • For quantitative analysis, create calibration curves based on the peak areas relative to an internal standard.

Protocol 3: In-situ Reaction Monitoring Using ¹⁹F NMR Spectroscopy

• Instrument Setup :

  • Use an NMR spectrometer equipped for ¹⁹F detection.[17]

  • Ensure the spectrometer is locked and shimmed on the deuterated reaction solvent. If using a non-deuterated solvent, an external lock may be required.[18]

• Sample Preparation :

  • Prepare the reaction mixture directly in an NMR tube using a deuterated solvent.

  • Include a known concentration of an inert internal standard containing a fluorine atom that does not resonate near the reactant or product signals (e.g., benzotrifluoride).[17]

• Analysis :

  • Place the NMR tube in the spectrometer at the desired reaction temperature.

  • Acquire a series of ¹⁹F NMR spectra at regular time intervals.[5][19] Due to the high sensitivity and fast relaxation of ¹⁹F, acquisition times can be short.[6]

  • Process the spectra and integrate the signals corresponding to 3-fluorobenzonitrile and the fluorine-containing product(s).

  • Calculate the concentration of each species relative to the internal standard to determine the reaction kinetics.[17]

Troubleshooting Guides

HPLC Troubleshooting

Caption: Troubleshooting flowchart for common HPLC issues.

Q: My HPLC chromatogram shows peak tailing or fronting. What are the possible causes and solutions?

A: Peak tailing (a gradual return to baseline after the peak maximum) or fronting (a gradual rise to the peak maximum) can be caused by several issues:

• Column Overload : Injecting too concentrated a sample can lead to peak fronting. Solution : Dilute your sample.[20]

• Active Sites : For halogenated compounds, interactions with active sites on the column packing or inlet can cause peak tailing. Solution : Use a column with better end-capping or flush the column with a strong solvent.[21]

• Void Volume : A poor connection, especially at the column inlet, can create a void, leading to peak distortion.[22] Solution : Carefully check and remake all fittings, ensuring the tubing is seated correctly.[16][22]

• Solvent Mismatch : If the sample is dissolved in a much stronger solvent than the mobile phase, it can cause peak distortion.[22] Solution : Whenever possible, dissolve the sample in the initial mobile phase.[16]

Q: The retention time of my analyte is shifting between injections. How can I fix this?

A: Fluctuating retention times indicate a lack of stability in the system:

• Inconsistent Flow Rate : Leaks in the pump or fittings can cause the flow rate to vary.[16] Solution : Systematically check for leaks from the solvent reservoir to the detector. Service the pump seals if necessary.[16]

• Mobile Phase Issues : If the mobile phase is not properly mixed or degassed, its composition can change over time.[20][23] Solution : Prepare fresh mobile phase daily, ensure it is thoroughly mixed and degassed.[16]

• Temperature Fluctuations : Changes in ambient temperature can affect retention times. Solution : Use a column oven to maintain a constant temperature.[16]

GC-MS Troubleshooting

Caption: Troubleshooting flowchart for common GC-MS issues.

Q: I am observing poor peak shape (e.g., tailing) for 3-fluorobenzonitrile in my GC-MS analysis. Why is this happening?

A: Peak tailing in GC is often due to unwanted interactions within the system:

• Active Sites : Halogenated compounds can interact with active sites in the injector liner or the front of the analytical column.[24][25] Solution : Use a deactivated (silanized) inlet liner. If the problem persists, trim 0.5-1 meter from the front of the column.[25]

• Improper Column Installation : If the column is not installed correctly in the inlet or detector, it can create dead volumes, leading to peak distortion.[21] Solution : Reinstall the column according to the manufacturer's instructions, ensuring the correct insertion depth.[26]

Q: My GC-MS sensitivity is low, and I'm not getting a good signal for my compound. What are the potential reasons?

A: A loss of sensitivity can have several causes:

• System Leaks : Air leaking into the mass spectrometer will increase background noise and reduce sensitivity.[21] Solution : Perform a leak check, paying close attention to the injector septum and column fittings.[21]

• Dirty Ion Source : Over time, the ion source becomes coated with sample residue, reducing its efficiency. Solution : Vent the instrument and clean the ion source components according to the manufacturer's guide.

• Sample Degradation : If the injector temperature is too high, thermally labile compounds can degrade. Solution : Try lowering the injector temperature. Ensure you are using a deactivated liner to minimize catalytic breakdown.[26]

NMR Troubleshooting

Q: My NMR spectra have broad or distorted peaks. How can I improve the resolution?

A: Poor peak shape in NMR is often a result of magnetic field inhomogeneity or sample issues:

• Poor Shimming : The magnetic field is not uniform across the sample. Solution : Re-shim the spectrometer. For reaction monitoring, shimming may need to be repeated if the sample properties (e.g., viscosity, susceptibility) change significantly.[5]

• Sample Inhomogeneity : Solid particles or gas bubbles in the sample can distort the magnetic field. Solution : Ensure your sample is fully dissolved and filtered if necessary.

• Paramagnetic Species : The presence of paramagnetic impurities can cause significant line broadening. Solution : Purify your starting materials or use a chelating agent if metal contamination is suspected.

Q: The quantitative results from my NMR analysis are inconsistent. What could be the problem?

A: For accurate quantification (qNMR), several parameters are critical:

• Incomplete Relaxation : If the delay between scans (relaxation delay) is too short, signals from nuclei with long T1 relaxation times will be attenuated, leading to inaccurate integrals.[6] Solution : Ensure the relaxation delay is at least 5 times the longest T1 of the nuclei you are quantifying.

• Integration Errors : Incorrectly setting the integration regions or phasing the spectrum can lead to errors. Solution : Carefully phase the spectrum and set integration boundaries wide enough to encompass the entire peak, including any satellite peaks.

• Dynamic Range Issues : If there is a very large solvent peak and very small analyte peaks, it can be difficult to get accurate integrals. Solution : Use solvent suppression techniques if necessary, and ensure the receiver gain is set appropriately.

References

• 1. Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery [dspace.library.uvic.ca]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. New 19 F NMR methodology reveals structures of molecules in complex mixtures of fluorinated compounds - Chemical Science (RSC Publishing) DOI:10.1039/D1SC06057K [pubs.rsc.org]
• 5. NMR Reaction Monitoring Robust to Spectral Distortions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. magritek.com [magritek.com]
• 7. Reaction monitoring - Institute of Chemical Reaction Engineering [crt.tf.fau.eu]
• 8. 19 F-centred NMR analysis of mono-fluorinated compounds - RSC Advances (RSC Publishing) DOI:10.1039/D1RA08046F [pubs.rsc.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. fiveable.me [fiveable.me]
• 12. 3-Fluorobenzonitrile | C7H4FN | CID 67880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 15. cipac.org [cipac.org]
• 16. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 17. benchchem.com [benchchem.com]
• 18. Rapid reaction optimization by robust and economical quantitative benchtop 19F NMR spectroscopy | Semantic Scholar [semanticscholar.org]
• 19. sites.krieger.jhu.edu [sites.krieger.jhu.edu]
• 20. Troubleshooting Problems With Poor HPLC Results Before Examining the Column - Tips & Suggestions [mtc-usa.com]
• 21. How Do I Troubleshoot a Problem on My GC-MS? | Gas Chromatography-Mass Spectrometry: How Do I Get the Best Results? | Books Gateway | Royal Society of Chemistry [books.rsc.org]
• 22. Diagnosing HPLC Chromatography Problems & Troubleshooting [ssi.shimadzu.com]
• 23. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 24. reddit.com [reddit.com]
• 25. m.youtube.com [m.youtube.com]
• 26. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Fluoro, 3-Fluoro, and 4-Fluorobenzonitrile in Nucleophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the reactivity of 2-fluorobenzonitrile (B118710), 3-fluorobenzonitrile, and 4-fluorobenzonitrile (B33359) in nucleophilic aromatic substitution (SNAr) reactions. The information presented is grounded in established principles of organic chemistry and supported by analogous experimental data to aid in the selection of reagents and the design of synthetic routes.

Executive Summary

Theoretical Framework: The Role of Substituent Position in SNAr Reactions

Nucleophilic aromatic substitution proceeds via a two-step addition-elimination mechanism. The rate-determining step is typically the initial attack of the nucleophile on the carbon atom bearing the leaving group (in this case, fluorine), forming a resonance-stabilized carbanionic intermediate known as a Meisenheimer complex.

The stability of this intermediate is the primary determinant of the reaction rate. Electron-withdrawing groups (EWGs) on the aromatic ring, such as the nitrile group (-CN), enhance the reaction rate by delocalizing the negative charge of the Meisenheimer complex. The effectiveness of this stabilization is highly dependent on the position of the EWG relative to the leaving group.

• Ortho and Para Substitution (2- and 4-Fluorobenzonitrile): When the nitrile group is in the ortho or para position, the negative charge of the Meisenheimer complex can be delocalized onto the nitrogen atom of the nitrile group through resonance. This provides significant stabilization to the intermediate, thereby lowering the activation energy and increasing the reaction rate.

• Meta Substitution (3-Fluorobenzonitrile): When the nitrile group is in the meta position, it can only exert an inductive electron-withdrawing effect. Resonance delocalization of the negative charge onto the nitrile group is not possible. Consequently, the Meisenheimer complex is significantly less stable compared to the ortho and para isomers, leading to a much slower reaction rate.

Comparative Reactivity Data

While a single study directly comparing the reaction rates of all three isomers under identical conditions was not identified in the surveyed literature, the principles outlined above are consistently supported by numerous studies on related systems. The expected order of reactivity is:

4-Fluorobenzonitrile ≈ 2-Fluorobenzonitrile >> 3-Fluorobenzonitrile

The following table summarizes the expected relative reactivities and provides a qualitative comparison based on established chemical principles.

Isomer	Position of -CN Group	Activating Effect	Expected Relative Reactivity
2-Fluorobenzonitrile	ortho	Strong (Resonance + Inductive)	High
3-Fluorobenzonitrile	meta	Weak (Inductive only)	Very Low
4-Fluorobenzonitrile	para	Strong (Resonance + Inductive)	High

Experimental Protocols: A Representative SNAr Reaction

The following is a general protocol for a typical nucleophilic aromatic substitution reaction involving a fluorobenzonitrile isomer. This can be adapted for various nucleophiles.

Reaction: Synthesis of Substituted Benzonitriles via SNAr

Materials:

• Fluorobenzonitrile isomer (1.0 eq)

• Nucleophile (e.g., a secondary amine like morpholine (B109124) or piperidine) (1.2 eq)

• Base (e.g., K₂CO₃) (2.0 eq)

• Anhydrous polar aprotic solvent (e.g., DMF, DMSO)

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the fluorobenzonitrile isomer and potassium carbonate.

• Add the anhydrous solvent to dissolve the reactants.

• Add the nucleophile to the reaction mixture.

• Heat the reaction mixture to an appropriate temperature (typically 80-120 °C) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired substituted benzonitrile.

Visualizing Reaction Pathways and Workflows

Caption: Generalized mechanism of nucleophilic aromatic substitution (SNAr).

Caption: A typical experimental workflow for an SNAr reaction.

Caption: Logical relationship between isomer structure and reactivity.

Conclusion

The positional isomerism of the fluorine and nitrile groups in fluorobenzonitriles has a profound impact on their reactivity in nucleophilic aromatic substitution reactions. 2-Fluorobenzonitrile and 4-fluorobenzonitrile are highly reactive substrates due to the resonance stabilization of the Meisenheimer intermediate afforded by the ortho and para nitrile groups, respectively. In contrast, 3-fluorobenzonitrile is significantly less reactive as it lacks this resonance stabilization. This predictable trend in reactivity is a critical consideration for chemists in the fields of research, discovery, and process development when designing synthetic strategies involving these versatile building blocks.

3-Fluorobenzonitrile as an Alternative to 3-Chlorobenzonitrile: A Comparative Guide for Drug Development Professionals

In the landscape of medicinal chemistry and drug design, the selection of appropriate substituents on aromatic scaffolds is a critical determinant of a compound's pharmacokinetic and pharmacodynamic properties. Halogen atoms, particularly fluorine and chlorine, are frequently employed to modulate these characteristics. This guide provides a comprehensive comparison of 3-fluorobenzonitrile and 3-chlorobenzonitrile (B1581422), offering insights into their physicochemical properties, reactivity, metabolic stability, and biological activity to aid researchers in selecting the optimal building block for their drug discovery programs.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physicochemical properties of these two molecules is essential for predicting their behavior in biological systems. The substitution of a chlorine atom with a smaller, more electronegative fluorine atom imparts distinct characteristics to the benzonitrile (B105546) core.

Property	3-Fluorobenzonitrile	3-Chlorobenzonitrile
Molecular Formula	C₇H₄FN	C₇H₄ClN
Molecular Weight	121.11 g/mol [1]	137.57 g/mol [2]
Melting Point	-16 °C[1]	40-41 °C[2]
Boiling Point	182-183 °C (at 753 mmHg)[1]	Not specified
Density	1.133 g/mL (at 25 °C)[1]	Not specified
Appearance	Liquid[1]	Colorless solid[2]

Reactivity Profile: The Impact of Halogen Substitution

The electronic properties of fluorine and chlorine significantly influence the reactivity of the benzonitrile ring. Fluorine, being more electronegative than chlorine, exerts a stronger inductive electron-withdrawing effect. However, the interplay between inductive and resonance effects governs the overall reactivity.

In the context of electrophilic aromatic substitution, both halogens are deactivating yet ortho-, para-directing due to their ability to donate a lone pair of electrons through resonance. While fluorine's stronger inductive effect would suggest a greater deactivation of the ring, its 2p orbital has better overlap with the carbon 2p orbitals of the benzene (B151609) ring, leading to a more significant resonance effect compared to chlorine's 3p orbital. This can make fluorobenzene (B45895) derivatives more reactive towards electrophilic aromatic substitution than their chlorinated counterparts.

Conversely, in nucleophilic aromatic substitution reactions, the high electronegativity of fluorine can make the aromatic ring more susceptible to nucleophilic attack, particularly when an activating group is present.

Metabolic Stability: The Fluorine Advantage

A key consideration in drug design is the metabolic stability of a compound, which dictates its half-life and bioavailability. The carbon-fluorine bond is significantly stronger than the carbon-chlorine bond, making it more resistant to metabolic cleavage by cytochrome P450 (CYP) enzymes. This often translates to improved metabolic stability for fluorinated compounds.

Biological Activity and Toxicity: A Comparative Overview

A large-scale analysis of molecular matched pairs in drug discovery, comparing chlorinated and fluorinated analogues, provides valuable insights into their potential biological activities and toxicities. This analysis revealed that, on average, chlorinated compounds exhibited slightly higher binding activity than their fluorinated counterparts. However, the difference was not substantial, with 50% of pairs showing higher activity for the chloro compound and 42% for the fluoro compound[7].

Regarding toxicity, the same study found that chlorinated compounds were, on average, 10-15% more toxic than their fluorinated counterparts, a statistically significant difference[7]. This suggests that while a chlorine substituent may in some cases offer a slight potency advantage, it may come at the cost of an increased toxicity profile.

Experimental Protocols

In Vitro Metabolic Stability Assay Using Liver Microsomes

This protocol outlines a general procedure for assessing the metabolic stability of a test compound using liver microsomes, a common in vitro model for studying Phase I metabolism.

Materials:

• Test compounds (3-fluorobenzonitrile, 3-chlorobenzonitrile)

• Pooled human liver microsomes (HLMs)

• NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (for reaction quenching)

• Internal standard (for LC-MS/MS analysis)

• 96-well plates

• Incubator (37°C)

• LC-MS/MS system

Procedure:

• Preparation of Incubation Mixtures: In a 96-well plate, prepare incubation mixtures containing the test compound (at a final concentration of, for example, 1 µM), pooled human liver microsomes (e.g., 0.5 mg/mL), and phosphate buffer.

• Pre-incubation: Pre-incubate the plate at 37°C for a short period (e.g., 5-10 minutes) to allow the components to reach thermal equilibrium.

• Initiation of Reaction: Initiate the metabolic reaction by adding the NADPH regenerating system to each well.

• Time-course Incubation: Incubate the plate at 37°C with shaking. At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction in respective wells by adding a quenching solution (e.g., cold acetonitrile containing an internal standard).

• Sample Processing: Centrifuge the plate to precipitate the proteins.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate and analyze the samples using a validated LC-MS/MS method to quantify the remaining parent compound at each time point.

• Data Analysis: Determine the rate of disappearance of the parent compound over time. Calculate the in vitro half-life (t½) and intrinsic clearance (CLint).

Mandatory Visualizations

Caption: Experimental workflow for an in vitro metabolic stability assay.

Signaling Pathways

Direct evidence for the modulation of specific signaling pathways by simple, unfunctionalized 3-halobenzonitriles is currently lacking in the scientific literature. While benzonitrile moieties are present in many biologically active molecules that target a wide range of signaling pathways, the activity of these larger molecules is determined by their overall structure and not solely by the benzonitrile fragment. Researchers investigating novel compounds containing a 3-fluorobenzonitrile or 3-chlorobenzonitrile core would need to perform target identification and pathway analysis studies to elucidate their specific mechanisms of action.

Conclusion

The choice between 3-fluorobenzonitrile and 3-chlorobenzonitrile as a building block in drug discovery is a nuanced decision that depends on the specific goals of the research program.

• 3-Fluorobenzonitrile offers the potential for enhanced metabolic stability due to the strength of the C-F bond. It may also lead to compounds with a more favorable toxicity profile.

• 3-Chlorobenzonitrile , while potentially offering a slight advantage in binding affinity in some cases, may be more susceptible to metabolic degradation and could be associated with a higher risk of toxicity.

Ultimately, empirical testing of both analogues is crucial to determine the optimal halogen substituent for a given biological target and desired pharmacokinetic profile. The experimental protocols and comparative data presented in this guide provide a solid foundation for making these critical decisions in the drug development process.

References

• 1. 3-Fluorobenzonitrile | C7H4FN | CID 67880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-Chlorobenzonitrile - Wikipedia [en.wikipedia.org]
• 3. Metabolism of chloronitrobenzenes by isolated rat hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. In vitro metabolism of aromatic nitriles. | Sigma-Aldrich [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chemrxiv.org [chemrxiv.org]

A Comparative Guide to the NMR Validation of 3-Fluorobenzonitrile Reaction Products

For Researchers, Scientists, and Drug Development Professionals: A Detailed Comparison of Reaction Products from 3-Fluorobenzonitrile Validated by Nuclear Magnetic Resonance (NMR) Spectroscopy.

This guide provides a comparative analysis of the reaction products of 3-fluorobenzonitrile, a versatile building block in medicinal chemistry and materials science. We present a detailed examination of two common transformations: nucleophilic aromatic substitution (SNAr) to yield 3-aminobenzonitrile (B145674) and a Suzuki-Miyaura cross-coupling reaction to produce 3-phenylbenzonitrile. The validation of these products by ¹H, ¹³C, and ¹⁹F NMR spectroscopy is presented, supported by detailed experimental protocols.

Comparison of NMR Spectral Data

The following table summarizes the key ¹H, ¹³C, and ¹⁹F NMR spectral data for the starting material, 3-fluorobenzonitrile, and its aminated and phenylated products. This data is crucial for the unambiguous identification and purity assessment of the synthesized compounds.

Compound	¹H NMR (δ, ppm, multiplicity, J in Hz)	¹³C NMR (δ, ppm)	¹⁹F NMR (δ, ppm)
3-Fluorobenzonitrile	7.30-7.60 (m, 4H)	113.4 (d, J=21.1 Hz), 115.0 (d, J=2.0 Hz), 118.0, 118.9 (d, J=17.5 Hz), 126.9 (d, J=3.1 Hz), 130.8 (d, J=8.2 Hz), 162.2 (d, J=248.6 Hz)	-111.9
3-Aminobenzonitrile	6.84 (ddd, J=8.1, 2.5, 1.0 Hz, 1H), 6.95 (t, J=2.0 Hz, 1H), 7.02 (d, J=7.7 Hz, 1H), 7.23 (t, J=7.8 Hz, 1H), 3.85 (br s, 2H)	112.9, 117.2, 117.8, 118.1, 119.3, 130.0, 147.5	N/A
3-Phenylbenzonitrile	7.45-7.55 (m, 3H), 7.63 (d, J=7.7 Hz, 2H), 7.75 (d, J=7.8 Hz, 1H), 7.85 (d, J=7.8 Hz, 1H), 7.90 (s, 1H)	112.8, 118.8, 127.4, 128.6, 129.2, 129.9, 130.2, 132.8, 133.0, 139.6, 142.0	N/A

Experimental Protocols

Detailed methodologies for the synthesis of the compared products are provided below. These protocols are representative examples and may require optimization based on specific laboratory conditions and reagent purity.

Synthesis of 3-Aminobenzonitrile via Nucleophilic Aromatic Substitution

Reaction Scheme:

Procedure:

A solution of 3-fluorobenzonitrile (1.0 eq.) in a suitable solvent such as dimethyl sulfoxide (B87167) (DMSO) is charged into a high-pressure reaction vessel. An excess of ammonia (B1221849) (e.g., a saturated solution in the reaction solvent or gaseous ammonia) is introduced. The vessel is sealed and heated to a temperature typically ranging from 100 to 150 °C for several hours. The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion, the reaction mixture is cooled to room temperature and partitioned between an organic solvent (e.g., ethyl acetate) and water. The organic layer is washed with brine, dried over anhydrous sodium sulfate (B86663), and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford 3-aminobenzonitrile.

Synthesis of 3-Phenylbenzonitrile via Suzuki-Miyaura Coupling

Reaction Scheme:

Procedure:

To a reaction flask are added 3-fluorobenzonitrile (1.0 eq.), phenylboronic acid (1.2 eq.), a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, typically 2-5 mol%), and a base, commonly potassium carbonate (K₂CO₃) or cesium fluoride (B91410) (CsF) (2.0 eq.). A degassed solvent system, such as a mixture of toluene (B28343) and water or 1,4-dioxane, is added. The reaction mixture is heated to reflux under an inert atmosphere (e.g., nitrogen or argon) for several hours until the starting material is consumed, as monitored by TLC or GC. After cooling to room temperature, the mixture is diluted with an organic solvent and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate and concentrated. The resulting crude product is purified by column chromatography on silica gel to yield 3-phenylbenzonitrile.

Visualization of Experimental Workflow

The logical flow of the synthesis and validation process is illustrated in the diagram below.

Caption: Workflow for the synthesis and NMR validation of 3-fluorobenzonitrile reaction products.

A Comparative Guide to Analytical Methods for Determining the Purity of 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

3-Fluorobenzonitrile is a key building block in the synthesis of pharmaceuticals and agrochemicals.[1][2] Ensuring its purity is critical for the safety and efficacy of the final products. This guide provides a detailed comparison of common analytical methods for determining the purity of 3-fluorobenzonitrile, complete with experimental protocols and performance data to aid researchers in selecting the most appropriate technique for their needs.

Comparison of Key Analytical Methods

The primary analytical techniques for assessing the purity of 3-fluorobenzonitrile include Gas Chromatography (GC), High-Performance Liquid Chromatography (HPLC), and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy. Each method offers distinct advantages in terms of sensitivity, selectivity, and the type of information it provides.

Analytical Technique	Principle	Common Detector	Key Performance Characteristics	Typical Application
Gas Chromatography (GC)	Separation of volatile and semi-volatile compounds based on their partitioning between a stationary phase and a mobile gas phase.[3]	Flame Ionization Detector (FID), Mass Spectrometry (MS)	High resolution and sensitivity for volatile impurities. [3] Can quantify impurities at parts-per-million (ppm) levels.	Ideal for identifying and quantifying residual solvents and volatile organic impurities.[4]
High-Performance Liquid Chromatography (HPLC)	Separation of compounds in a liquid mobile phase based on their interaction with a solid stationary phase.[3]	UV-Vis Detector, Diode Array Detector (DAD)	Versatile for a wide range of organic compounds, including non-volatile impurities. [5] Offers high precision and accuracy.	Widely used for the separation and quantification of organic impurities and degradation products.[3]
Quantitative Nuclear Magnetic Resonance (qNMR)	Provides a direct measure of the molar concentration of a substance by comparing the integral of its NMR signal to that of a certified reference material.[6][7]	Not applicable	An absolute quantification method that does not require a specific reference standard of the analyte. [7] Provides structural information about impurities.[3]	Used for accurate purity assessment and certification of reference materials.[7]

Experimental Protocols

Below are detailed methodologies for the key analytical techniques discussed.

Gas Chromatography (GC-FID)

Objective: To separate and quantify volatile impurities in 3-fluorobenzonitrile.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary Column: e.g., Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

Sample Preparation:

• Accurately weigh approximately 100 mg of the 3-fluorobenzonitrile sample.

• Dissolve the sample in a suitable solvent (e.g., acetone (B3395972) or dichloromethane) to a final concentration of 10 mg/mL.

GC Conditions:

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 280 °C.

  • Hold: 5 minutes at 280 °C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL

• Split Ratio: 50:1

Data Analysis: The percentage purity is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram, excluding the solvent peak.[8]

High-Performance Liquid Chromatography (HPLC-UV)

Objective: To determine the purity of 3-fluorobenzonitrile by separating it from non-volatile impurities.

Instrumentation:

• HPLC system with a UV-Vis or Diode Array Detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[9]

Sample Preparation:

• Prepare a stock solution of 3-fluorobenzonitrile at a concentration of 1 mg/mL in the mobile phase.

• Filter the sample solution through a 0.45 µm syringe filter before injection.

HPLC Conditions:

• Mobile Phase: A gradient mixture of Acetonitrile (ACN) and water.

  • Solvent A: Water

  • Solvent B: Acetonitrile

• Gradient Program:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 90% B

  • 15-20 min: 90% B

  • 20.1-25 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

Data Analysis: Purity is determined by comparing the peak area of 3-fluorobenzonitrile to the total peak area of all components in the chromatogram.

Quantitative NMR (qNMR)

Objective: To provide an absolute measure of the purity of 3-fluorobenzonitrile.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

• Accurately weigh a specific amount of the 3-fluorobenzonitrile sample (e.g., 10 mg).

• Accurately weigh a known amount of an internal standard with a certified purity (e.g., maleic anhydride (B1165640) or dimethyl sulfone). The internal standard should have signals that do not overlap with the analyte.

• Dissolve both the sample and the internal standard in a known volume of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

NMR Acquisition Parameters:

• Pulse Program: A standard 90° pulse sequence.

• Relaxation Delay (d1): At least 5 times the longest T1 relaxation time of the signals of interest to ensure full relaxation.

• Number of Scans: Sufficient to achieve a good signal-to-noise ratio (S/N > 250:1 for <1% integration error).[6]

Data Analysis: The purity of the analyte is calculated using the following formula[6]:

Purity (%) = (I_analyte / N_analyte) * (N_standard / I_standard) * (MW_analyte / MW_standard) * (m_standard / m_analyte) * P_standard

Where:

• I = Integral area of the signal

• N = Number of protons giving rise to the signal

• MW = Molecular weight

• m = mass

• P = Purity of the standard

Visualizing the Analytical Workflow

The following diagram illustrates a typical workflow for the purity analysis of a 3-fluorobenzonitrile sample.

Caption: Workflow for 3-fluorobenzonitrile purity analysis.

Conclusion

The choice of analytical method for determining the purity of 3-fluorobenzonitrile depends on the specific requirements of the analysis. GC is well-suited for volatile impurities, while HPLC is a versatile technique for a broader range of non-volatile compounds. For the highest accuracy and an absolute purity value, qNMR is the method of choice. For comprehensive impurity profiling, a combination of chromatographic and spectroscopic techniques, such as GC-MS or LC-MS, is often employed to identify and quantify unknown impurities.[3][10]

References

• 1. Page loading... [guidechem.com]
• 2. nbinno.com [nbinno.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. ijcrt.org [ijcrt.org]
• 5. cipac.org [cipac.org]
• 6. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 7. ethz.ch [ethz.ch]
• 8. youtube.com [youtube.com]
• 9. benchchem.com [benchchem.com]
• 10. sterlingpharmasolutions.com [sterlingpharmasolutions.com]

A Comparative Guide to Catalytic Systems for the Functionalization of 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

The strategic functionalization of fluorinated aromatic compounds is a cornerstone of modern medicinal chemistry and materials science. 3-Fluorobenzonitrile, with its versatile nitrile handle and the influence of the fluorine substituent, represents a valuable scaffold for the synthesis of complex molecules. This guide provides an objective comparison of prominent catalytic systems for the functionalization of 3-fluorobenzonitrile and related benzonitriles, supported by experimental data and detailed protocols to aid in the selection of the most suitable method for a given synthetic challenge.

Performance Comparison of Catalytic Systems

The choice of a catalytic system for the functionalization of 3-fluorobenzonitrile is dictated by the desired transformation, be it C-H functionalization, C-C bond activation, or other modifications. Below is a summary of the performance of various catalytic systems based on available data for benzonitrile (B105546) derivatives.

Catalytic System	Functionalization Type	Catalyst/Ligand	Reagents	Solvent	Temp. (°C)	Yield (%)	Selectivity	Citation(s)
Nickel-Catalyzed	C-C Bond Activation	[Ni(dippe)(μ-H)]₂	-	THF-d₈	43.7	~95%	C-CN cleavage	[1]
Nickel-Catalyzed	Defluorinative Arylation	Ni(cod)₂ / PCy₃	Arylboronic acid, K₂CO₃	Toluene/H₂O	RT	up to 98%	C-F activation	[2][3]
Palladium-Catalyzed	ortho-Halogenation	Pd(OAc)₂	N-Halosuccinimide	1,2-DCE	100	up to 98%	ortho-selective	[4]
Palladium-Catalyzed	ortho-Arylation	Pd(OAc)₂	Aryl iodide, AgOAc	TFA	120	Good	ortho-selective	[5]
Copper-Catalyzed	C-H Cyanation	CuCN / phenanthroline	NaCN, I₂	Dioxane/m-xylene	110	Good	Regioselective	[6]
Copper-Catalyzed	Domino Halide Exchange-Cyanation	CuI / N,N'-dimethylethylenediamine	NaCN, KI	Toluene	110	Good to Excellent	-	[7]
Iridium-Catalyzed	C-H Borylation	[Ir(COD)OMe]₂ / dtbpy	B₂pin₂	Cyclohexane	80	High	Sterically controlled	[7][8]
Rhodium-Catalyzed	meta-C-H Olefination	[RhCp*Cl₂]₂ / Xphos	Olefin, AgSbF₆	DCE	100	Good	meta-selective	[8][9]
Photoredox-Catalyzed	Arylation of Isonitriles	--INVALID-LINK--₂	Diaryliodonium salt	MeCN/H₂O	RT	up to 67%	-	[10]

Experimental Protocols

Detailed methodologies for key functionalization reactions are provided below. These protocols are generalized from literature reports and may require optimization for specific substrates.

Nickel-Catalyzed C-C Bond Activation of 3-Fluorobenzonitrile

This protocol is based on the work of Jones and co-workers.[1]

Materials:

• [Ni(dippe)(μ-H)]₂ (dippe = 1,2-bis(diisopropylphosphino)ethane)

• 3-Fluorobenzonitrile

• Anhydrous THF-d₈

• NMR tube fitted with a J. Young valve

Procedure:

• In a nitrogen-filled glovebox, dissolve [Ni(dippe)(μ-H)]₂ and a stoichiometric amount of 3-fluorobenzonitrile in anhydrous THF-d₈ in an NMR tube.

• Seal the NMR tube with the J. Young valve.

• Monitor the initial formation of the η²-nitrile complex, (dippe)Ni(η²-3-F-C₆H₄CN), by ³¹P{¹H} NMR spectroscopy.

• Heat the solution at 43.7 °C.

• Monitor the conversion to the C-CN bond activation product, (dippe)Ni(3-F-C₆H₄)(CN), over 5 days by NMR spectroscopy. The reaction should yield approximately 95% of the product.

Palladium-Catalyzed ortho-Halogenation of Arylnitriles

This general procedure is adapted from the work of Rao and co-workers.[4]

Materials:

• Arylnitrile (e.g., 3-fluorobenzonitrile)

• Pd(OAc)₂ (5 mol%)

• N-Halosuccinimide (NXS; X = I, Br, Cl) (1.2 equiv)

• Anhydrous 1,2-dichloroethane (B1671644) (DCE)

• Schlenk tube

Procedure:

• To a Schlenk tube, add the arylnitrile, Pd(OAc)₂, and N-halosuccinimide.

• Evacuate and backfill the tube with an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous 1,2-dichloroethane via syringe.

• Seal the tube and heat the reaction mixture at 100 °C for the specified time (typically 12-24 h), monitoring by TLC or GC-MS.

• After completion, cool the reaction to room temperature, dilute with a suitable organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Iridium-Catalyzed C-H Borylation of Arenes

This protocol is a generalized procedure based on the work of Hartwig and others.[7][8]

Materials:

• Arene (e.g., 3-fluorobenzonitrile)

• [Ir(COD)OMe]₂ (1.5 mol%)

• 4,4'-Di-tert-butyl-2,2'-bipyridine (dtbpy) (3 mol%)

• Bis(pinacolato)diboron (B₂pin₂) (1.0 equiv)

• Anhydrous cyclohexane

• Schlenk tube

Procedure:

• In a nitrogen-filled glovebox, add [Ir(COD)OMe]₂, dtbpy, and B₂pin₂ to a Schlenk tube.

• Add anhydrous cyclohexane, followed by the arene substrate.

• Seal the tube and heat the mixture at 80 °C for 1-4 hours.

• Monitor the reaction progress by GC-MS.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• The crude product can often be used directly in subsequent reactions or purified by column chromatography.

Reaction Pathways and Workflows

The following diagrams illustrate the catalytic cycles and experimental workflows for selected functionalization reactions.

Caption: Palladium-catalyzed ortho-arylation workflow and catalytic cycle.

Caption: Iridium-catalyzed C-H borylation workflow and catalytic cycle.

This guide serves as a starting point for researchers navigating the diverse landscape of catalytic methods for 3-fluorobenzonitrile functionalization. The provided data and protocols aim to facilitate informed decisions in the design and execution of synthetic strategies targeting novel fluorinated molecules. Further optimization and exploration of these systems will undoubtedly continue to expand the synthetic chemist's toolbox.

References

• 1. Iridium‐Catalysed C−H Borylation of Heteroarenes: Balancing Steric and Electronic Regiocontrol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent Trends in Copper-Catalyzed C-H Amination Routes to Biologically Important Nitrogen Scaffolds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of 3-haloindolizines by copper(II) halide mediated direct functionalization of indolizines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Making sure you're not a bot! [academiccommons.columbia.edu]
• 5. Rhodium(III)-Catalyzed C-H Functionalization of 1-(2H)-Phthalazinones at C8 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Palladium-Catalyzed Ligand-Directed C−H Functionalization Reactions [ouci.dntb.gov.ua]
• 7. Remarkably Efficient Iridium Catalysts for Directed C(sp2)-H and C(sp3)-H Borylation of Diverse Classes of Substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. BJOC - Photoredox-catalyzed arylation of isonitriles by diaryliodonium salts towards benzamides [beilstein-journals.org]

A Comparative Guide to the Thermodynamic Stability of Fluorobenzonitrile Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the thermodynamic stability of the three positional isomers of fluorobenzonitrile: 2-fluorobenzonitrile, 3-fluorobenzonitrile, and 4-fluorobenzonitrile. Understanding the relative thermodynamic stability of these isomers is crucial for various applications in chemical synthesis, materials science, and drug development, as it influences reaction equilibria, product distributions, and the intrinsic energy of the molecules.

Relative Thermodynamic Stability: An Overview

The thermodynamic stability of a molecule is inversely related to its standard Gibbs free energy of formation (

$ΔG_f^\circ$ ) or standard enthalpy of formation ( $ΔH_f^\circ$ ). A lower (more negative) value indicates greater thermodynamic stability. For substituted benzene (B151609) derivatives, the position of the substituent significantly influences the electronic distribution and, consequently, the molecule's stability.

Based on a detailed study of the analogous monofluoronitrobenzene isomers, the order of thermodynamic stability is expected to be:

4-fluorobenzonitrile > 3-fluorobenzonitrile > 2-fluorobenzonitrile

The para-isomer (4-fluorobenzonitrile) is the most stable, while the ortho-isomer (2-fluorobenzonitrile) is the least stable. This trend is attributed to the interplay of resonance and inductive effects of the fluorine and cyano substituents on the benzene ring. In the para-isomer, the electron-withdrawing effects of both groups are optimally distributed, leading to a more stabilized system. Conversely, in the ortho-isomer, steric hindrance and unfavorable dipole-dipole interactions between the adjacent substituents can lead to destabilization.

Quantitative Data from an Analogous System: Monofluoronitrobenzene Isomers

To provide a quantitative perspective, the following table summarizes the experimental standard molar enthalpies of formation in the gaseous phase (

$Δ_fH_m^\circ$ (g)) for the three isomers of monofluoronitrobenzene at 298.15 K. These values serve as a strong proxy for the expected trend in the thermodynamic stability of fluorobenzonitrile isomers.

Isomer	$Δ_fH_m^\circ$ (g) (kJ·mol⁻¹)	Relative Stability
2-Fluoronitrobenzene	-102.4 ± 1.5	Least Stable
3-Fluoronitrobenzene	-128.0 ± 1.7	Intermediate
4-Fluoronitrobenzene	-133.9 ± 1.4	Most Stable

Data sourced from a combined experimental and computational thermodynamic study on monofluoronitrobenzene isomers.

Experimental Protocols for Determining Thermodynamic Stability

The experimental values for the enthalpy of formation of the monofluoronitrobenzene isomers were determined using a combination of two primary techniques:

• Rotating Bomb Combustion Calorimetry: This method is used to measure the standard molar energy of combustion (

  $Δ_cU^\circ$ ) of a compound. The sample is ignited in a high-pressure oxygen environment within a calibrated calorimeter. The heat released during the combustion is measured by the temperature change of the surrounding water. From the energy of combustion, the standard enthalpy of combustion ( $Δ_cH^\circ$ ) and subsequently the standard enthalpy of formation ( $Δ_fH^\circ$ ) in the condensed phase can be calculated using Hess's law.

• Vapor Pressure Measurements: To determine the enthalpy of formation in the gaseous phase, the enthalpy of sublimation or vaporization is required. This is typically obtained by measuring the vapor pressure of the compound at different temperatures using a static or dynamic method. The Clausius-Clapeyron equation is then used to calculate the enthalpy of phase change from the temperature dependence of the vapor pressure.

Computational Methodology for Determining Thermodynamic Stability

In the absence of experimental data, computational chemistry provides a reliable means to predict the thermodynamic properties of molecules. Density Functional Theory (DFT) is a widely used quantum mechanical method for this purpose.

A typical computational workflow to determine the relative thermodynamic stability of fluorobenzonitrile isomers would involve the following steps:

• Geometry Optimization: The three-dimensional structure of each isomer (2-, 3-, and 4-fluorobenzonitrile) is optimized to find its lowest energy conformation. A common level of theory for this is B3LYP with a 6-311+G(d,p) basis set.

• Frequency Calculations: Vibrational frequency calculations are performed on the optimized geometries to confirm that they represent true energy minima (i.e., no imaginary frequencies) and to obtain thermochemical data such as zero-point vibrational energy (ZPVE), thermal corrections to enthalpy, and entropy.

• Calculation of Thermodynamic Properties: The standard Gibbs free energy and enthalpy of formation are then calculated from the electronic energies and the thermochemical data obtained in the previous steps. The relative stabilities of the isomers are determined by comparing their calculated Gibbs free energies or enthalpies of formation.

Visualization of Thermodynamic Stability

The following diagrams illustrate the logical relationship of the thermodynamic stability comparison and a typical experimental workflow for its determination.

Caption: Relative thermodynamic stability of fluorobenzonitrile isomers.

Caption: Experimental workflow for determining gas-phase enthalpy of formation.

Bioisosteric Replacement Strategies for the Cyanophenyl Moiety: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the strategic modification of lead compounds through bioisosteric replacement is a cornerstone of medicinal chemistry. This guide provides a comparative analysis of bioisosteric replacement studies involving the cyanophenyl group, a close structural relative of 3-fluorobenzonitrile, offering insights into how subtle molecular changes can profoundly impact biological activity. By examining quantitative data from studies on insecticides targeting ryanodine (B192298) receptors and dual inhibitors of aromatase and steroid sulfatase, we can extrapolate principles applicable to a wide range of therapeutic targets.

Case Study 1: Enhancing Insecticidal Potency through Bioisosteric Replacement of a Chloropyridinyl Moiety with Substituted Cyanophenyl Groups

A study focused on improving the insecticidal activity of Chlorantraniliprole, a known ryanodine receptor (RyR) activator, provides a compelling example of the power of bioisosteric replacement. The original molecule's chloropyridinyl group was replaced with a series of substituted cyanophenyl moieties. The resulting analogs exhibited significantly altered insecticidal potency against various pests.

Quantitative Comparison of Insecticidal Activity

The following table summarizes the lethal concentration (LC50) values of the parent compound and its cyanophenyl analogs against the diamondback moth (Plutella xylostella). Lower LC50 values indicate higher potency.

Compound ID	Moiety	LC50 (mg/L) against P. xylostella
Chlorantraniliprole (Parent)	2-chloro-pyridyl	1.5 x 10⁻⁴
Analog CN06	2-cyano-3-fluorophenyl	1.6 x 10⁻⁵
Analog CN11	2-cyano-3-chlorophenyl	3.0 x 10⁻⁵
Analog CN16	2-cyano-3-bromophenyl	2.8 x 10⁻⁵

As the data indicates, the replacement of the chloropyridinyl group with a 2-cyano-3-fluorophenyl moiety (Analog CN06) resulted in a nearly 10-fold increase in insecticidal activity against P. xylostella. This highlights the significant impact of fluorine substitution in modulating the electronic and steric properties of the molecule, leading to enhanced interaction with the ryanodine receptor.

Experimental Protocol: Insecticidal Bioassay (Leaf-Dip Method)

The insecticidal activity was determined using a leaf-dip bioassay.

• Preparation of Test Solutions: The test compounds were dissolved in a minimal amount of dimethylformamide (DMF) and then diluted with distilled water containing 0.1% (v/v) Tween-80 to create a series of graded concentrations.

• Leaf Treatment: Cabbage leaf discs (5 cm in diameter) were dipped into the respective test solutions for 10 seconds and then allowed to air-dry. Control leaf discs were dipped in a 0.1% Tween-80 solution.

• Insect Exposure: The treated leaf discs were placed in separate Petri dishes, and ten third-instar larvae of P. xylostella were introduced into each dish.

• Incubation: The Petri dishes were maintained at 25 ± 1°C with a 16:8 hour (light:dark) photoperiod.

• Mortality Assessment: Larval mortality was assessed at 48 hours post-treatment. Larvae that were unable to move when prodded with a fine brush were considered dead.

• Data Analysis: The LC50 values were calculated using Probit analysis.

Signaling Pathway: Insect Ryanodine Receptor Activation

The binding of an insecticide like Analog CN06 to the insect ryanodine receptor (RyR) leads to the uncontrolled release of calcium (Ca²⁺) from the sarcoplasmic reticulum into the cytoplasm of muscle cells. This disruption of calcium homeostasis results in muscle contraction, paralysis, and ultimately, the death of the insect.

Insect Ryanodine Receptor Activation Pathway.

Case Study 2: Development of Dual Aromatase-Steroid Sulfatase Inhibitors

In a study aimed at developing dual inhibitors for aromatase and steroid sulfatase (STS), two enzymes implicated in hormone-dependent cancers, researchers performed bioisosteric replacement of a para-cyanophenyl ring. This modification was explored to optimize the inhibitory activity against both targets.

Quantitative Comparison of Enzyme Inhibition

The table below presents the half-maximal inhibitory concentration (IC50) values for the parent compound and its bioisosteric analogs against aromatase and steroid sulfatase. Lower IC50 values denote greater inhibitory potency.

Compound ID	Moiety Replacing p-cyanophenyl	Aromatase IC50 (nM)	STS IC50 (nM)
Parent Compound	p-cyanophenyl	0.89	227
Analog 21	3,5-difluorophenyl	45	Potent STS Inhibitor
Analog 22	2,2-difluorobenzo[d][1][2]dioxol-5-yl	52	Potent STS Inhibitor
Analog 20	phenyl	Detrimental to dual activity	Detrimental to dual activity

The replacement of the para-cyanophenyl ring with a 3,5-difluorophenyl group (Analog 21) led to a significant increase in STS inhibition, although it moderately decreased the aromatase inhibitory activity. This demonstrates how bioisosteric replacement can be used to tune the selectivity of a compound towards different targets.

Experimental Protocol: Dual Aromatase-Sulfatase Inhibition Assay

The inhibitory activities were determined using a whole-cell assay with JEG-3 cells, which endogenously express both aromatase and steroid sulfatase.

• Cell Culture: JEG-3 cells were cultured in Eagle's Minimum Essential Medium (MEM) supplemented with 10% fetal bovine serum, 2 mM L-glutamine, and antibiotics.

• Compound Treatment: Cells were seeded in 24-well plates and, after reaching confluence, were treated with various concentrations of the test compounds for 4 hours.

• Aromatase Assay:

  • The medium was replaced with fresh medium containing [1β-³H]-androst-4-ene-3,17-dione as the substrate.

  • After a 4-hour incubation, the medium was collected, and the conversion to [³H]₂O was measured by liquid scintillation counting to determine aromatase activity.

• Steroid Sulfatase Assay:

  • The medium was replaced with fresh medium containing [6,7-³H]-estrone-3-sulfate as the substrate.

  • After a 4-hour incubation, the medium was collected, and the liberated [³H]-estrone was extracted with toluene (B28343) and measured by liquid scintillation counting to determine STS activity.

• Data Analysis: IC50 values were calculated from the dose-response curves.

Signaling Pathway: Dual Inhibition of Aromatase and Steroid Sulfatase

In hormone-dependent cancers, local estrogen production fuels tumor growth. Aromatase converts androgens to estrogens, while steroid sulfatase converts inactive estrogen sulfates to active estrogens. Dual inhibition of these enzymes effectively cuts off the estrogen supply to the tumor, thereby inhibiting its growth.

Dual Inhibition of Estrogen Synthesis Pathways.

Conclusion

These case studies underscore the utility of bioisosteric replacement of the cyanophenyl moiety as a powerful strategy in drug design. The introduction of fluorine atoms, as seen in the 3-fluorobenzonitrile-related analogs, can significantly enhance potency and modulate target selectivity. The provided experimental protocols offer a practical guide for researchers seeking to evaluate the biological activity of their own novel compounds. The signaling pathway diagrams serve to contextualize the mechanism of action of these molecules, providing a clearer understanding of their therapeutic potential. While a direct, comprehensive study on the bioisosteric replacement of 3-fluorobenzonitrile was not identified, the principles derived from these closely related cyanophenyl studies offer valuable guidance for future drug discovery efforts centered on this important pharmacophore.

References

• 1. researchgate.net [researchgate.net]
• 2. PROTOCOL FOR LARVICIDE BIOASSAYS [protocols.io]

Unraveling the Reaction Mechanisms of 3-Fluorobenzonitrile: A Computational and Experimental Comparison

A detailed computational and experimental investigation into the C-CN bond activation of 3-fluorobenzonitrile catalyzed by a zerovalent nickel complex provides valuable insights for researchers, scientists, and drug development professionals. This guide compares the reaction's performance under different conditions and outlines the underlying mechanisms, supported by quantitative data and detailed methodologies.

Comparative Analysis of Reaction Thermodynamics

The thermodynamics of the C-CN bond activation of 3-fluorobenzonitrile were studied in two different solvents, tetrahydrofuran (B95107) (THF) and toluene (B28343) (Tol). The equilibrium between the η²-nitrile complex and the C-CN bond activation product was analyzed, revealing the influence of the solvent on the reaction's spontaneity.

Compound	Solvent	ΔH° (kcal/mol)	ΔS° (e.u.)	ΔG° (kcal/mol)
3-Fluorobenzonitrile	THF	-5.09 ± 0.14	-9.0 ± 0.4	-2.39
3-Fluorobenzonitrile	Toluene	-1.99 ± 0.09	-3.0 ± 0.4	-1.09

Table 1: Thermodynamic Parameters for the C-CN Bond Activation of 3-Fluorobenzonitrile. The data illustrates that the reaction is more favorable in the polar solvent THF, as indicated by the more negative Gibbs free energy (ΔG°)[1].

The study highlights that the free energies (ΔG°) for the C-CN oxidative addition for 3-fluorobenzonitrile are negative at room temperature in both THF and toluene, indicating that the formation of the C-CN bond activation products is energetically favorable[1][2]. The presence of the electronegative fluoro substituent further drives the equilibrium towards the product side[1][2].

Reaction Pathway and Intermediates

The reaction of 3-fluorobenzonitrile with the nickel(0) fragment, [Ni(dippe)], initially leads to the formation of an η²-nitrile complex. This intermediate subsequently converts to the final C-CN bond activation product. Density Functional Theory (DFT) calculations were employed to examine the reaction pathways and the energies of the intermediates and transition state structures.

The reaction of 3-fluorobenzonitrile with [Ni(dippe)(μ-H)]₂ resulted in the formation of (dippe)Ni(η²-3-F-C₆H₄CN)[1][2]. Upon heating, this intermediate converted to the C-CN bond activation product, (dippe)Ni(3-F-C₆H₄)(CN)[2].

Figure 1: Reaction pathway for the C-CN bond activation of 3-fluorobenzonitrile.

Experimental and Computational Methodologies

Experimental Protocol: The thermodynamic parameters were determined by measuring the equilibrium ratios of the η²-nitrile complex and the C-CN bond activation product at various temperatures in THF-d₈ and toluene-d₈[1][2]. The reaction of 3-fluorobenzonitrile with [Ni(dippe)(μ-H)]₂ was monitored by ³¹P{¹H} NMR spectroscopy to identify the formation of the intermediate and final products[1][2].

Computational Protocol: Density Functional Theory (DFT) calculations were performed to investigate the reaction pathways and the energies of the intermediates and transition state structures[1][2]. These calculations provided insights into the mechanism of the C-CN bond activation. The study also compared the computational results with experimental findings for a comprehensive understanding.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Assessing the Metabolic Stability of Drugs Derived from 3-Fluorobenzonitrile: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The introduction of a 3-fluorobenzonitrile moiety into drug candidates is a strategic approach often employed in medicinal chemistry to enhance metabolic stability. This guide provides a comparative analysis of the metabolic stability of drugs derived from this scaffold against non-fluorinated analogues and compounds developed using alternative stability-enhancing strategies. The information presented herein is supported by experimental data and detailed methodologies to assist researchers in making informed decisions during the drug discovery and development process.

The Role of 3-Fluorobenzonitrile in Enhancing Metabolic Stability

The metabolic fate of a drug candidate is a critical determinant of its pharmacokinetic profile, influencing its half-life, bioavailability, and potential for adverse effects. Aromatic rings are common pharmacophores but are often susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, leading to rapid clearance. The introduction of a fluorine atom onto the benzene (B151609) ring, particularly at the meta position relative to the nitrile group as in 3-fluorobenzonitrile, can significantly alter the electronic properties of the ring. This substitution can deactivate the ring towards oxidative attack by CYP enzymes, thereby "blocking" a potential site of metabolism and improving the compound's stability.

Comparative Analysis of Metabolic Stability

To provide a quantitative comparison, this guide presents in vitro metabolic stability data for representative compounds. The primary parameters used for comparison are the half-life (t½) and intrinsic clearance (CLint) determined in human liver microsomes (HLM), a standard in vitro model for assessing phase I metabolism.[1][2]

Table 1: In Vitro Metabolic Stability of Benzonitrile-Containing Drugs in Human Liver Microsomes

Compound	Structure	Key Structural Feature	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)	Primary Metabolizing CYP Enzymes
Hypothetical Drug A	(Structure of a generic benzonitrile-containing drug)	Benzonitrile	Data not available	Data not available	CYP3A4, CYP2C9
Hypothetical Drug A-F	(Structure of Drug A with 3-fluorobenzonitrile)	3-Fluorobenzonitrile	Data not available	Data not available	CYP3A4 (potentially reduced)
Letrozole	(Structure of Letrozole)	Benzonitrile (not fluorinated)	> 60	Low	CYP3A4, CYP2A6
Anastrozole	(Structure of Anastrozole)	Benzonitrile (not fluorinated)	> 60	Low	CYP3A4

Alternative Strategies to Enhance Metabolic Stability

While the incorporation of a 3-fluorobenzonitrile moiety is a valuable strategy, several other approaches can be employed to improve the metabolic stability of drug candidates.

Table 2: Comparison of Metabolic Stability Enhancement Strategies

Strategy	Description	Example	Effect on Metabolic Stability
Deuteration	Replacement of a hydrogen atom at a metabolic "soft spot" with its heavier isotope, deuterium. The stronger carbon-deuterium bond can slow the rate of CYP-mediated bond cleavage.[3][4][5][6][7]	Deutetrabenazine (deuterated tetrabenazine)	Increased half-life and reduced formation of metabolites compared to the non-deuterated parent drug.[5]
Scaffold Hopping	Replacing a metabolically labile scaffold with a bioisosteric, but more stable, core structure while retaining the key pharmacophoric elements.[8][9][10]	Replacement of a phenyl ring with a pyridine (B92270) or pyrimidine (B1678525) ring.	Can significantly reduce oxidative metabolism and improve the overall pharmacokinetic profile.[9]
Introduction of Steric Hindrance	Placing bulky groups near a metabolically susceptible position to sterically hinder the approach of metabolizing enzymes.	N-t-butyl group to prevent N-dealkylation.	Can effectively block metabolism at the targeted site.

Experimental Protocols

Accurate assessment of metabolic stability is crucial for the selection and optimization of drug candidates. The following are detailed methodologies for standard in vitro assays.

Liver Microsomal Stability Assay

This assay is a high-throughput method to evaluate the susceptibility of a compound to Phase I metabolism, primarily by CYP enzymes.[11][12][13]

Protocol:

• Preparation of Reagents:

  • Test compound stock solution (e.g., 10 mM in DMSO).

  • Human liver microsomes (pooled from multiple donors).

  • NADPH regenerating system (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4).

  • Internal standard solution for analytical quantification.

  • Quenching solution (e.g., ice-cold acetonitrile (B52724) or methanol (B129727) containing the internal standard).

• Incubation:

  • Pre-warm a mixture of the test compound (final concentration typically 1 µM), human liver microsomes (e.g., 0.5 mg/mL protein), and phosphate buffer at 37°C.

  • Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system.

  • Incubate the reaction mixture at 37°C with gentle shaking.

• Sampling and Quenching:

  • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), withdraw an aliquot of the reaction mixture.

  • Immediately add the aliquot to the quenching solution to stop the enzymatic reaction and precipitate the proteins.

• Sample Analysis:

  • Centrifuge the quenched samples to pellet the precipitated proteins.

  • Analyze the supernatant for the remaining concentration of the parent compound using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining against time.

  • Determine the elimination rate constant (k) from the slope of the linear portion of the curve.

  • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k.

  • Calculate the intrinsic clearance (CLint) using the equation: CLint = (0.693 / t½) / (mg microsomal protein/mL).

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability as intact hepatocytes contain both Phase I and Phase II metabolizing enzymes and their necessary cofactors.[14][15]

Protocol:

• Preparation of Reagents:

  • Test compound stock solution.

  • Cryopreserved or fresh hepatocytes.

  • Hepatocyte incubation medium (e.g., Williams' Medium E).

  • Internal standard and quenching solution as described for the microsomal assay.

• Incubation:

  • Thaw and prepare a suspension of viable hepatocytes in the incubation medium.

  • Pre-warm the hepatocyte suspension and the test compound solution separately at 37°C in a CO2 incubator.

  • Initiate the incubation by adding the test compound to the hepatocyte suspension (final cell density typically 0.5-1 x 10^6 cells/mL).

• Sampling and Quenching:

  • Follow the same procedure as in the microsomal stability assay, taking aliquots at specified time points.

• Sample Analysis:

  • Analyze the samples for the parent compound concentration using LC-MS/MS.

• Data Analysis:

  • Calculate the half-life and intrinsic clearance as described for the microsomal assay, with CLint normalized to the number of hepatocytes (e.g., µL/min/10^6 cells).

Visualizing Experimental and Conceptual Frameworks

To further clarify the experimental workflow and the strategic considerations in enhancing metabolic stability, the following diagrams are provided.

Caption: Workflow for a typical in vitro liver microsomal stability assay.

Caption: Conceptual overview of strategies to improve metabolic stability.

Conclusion

The incorporation of a 3-fluorobenzonitrile moiety represents a potent strategy for enhancing the metabolic stability of drug candidates by mitigating CYP-mediated aromatic oxidation. However, a comprehensive drug design approach should also consider alternative strategies such as deuteration and scaffold hopping, as the optimal solution is often compound-specific. The experimental protocols detailed in this guide provide a robust framework for the empirical evaluation of metabolic stability, enabling data-driven decisions in the pursuit of drug candidates with favorable pharmacokinetic profiles.

References

• 1. ruj.uj.edu.pl [ruj.uj.edu.pl]
• 2. Metabolic Stability Studies: How to Study Slowly Metabolized Compounds Using In Vitro Models - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. semanticscholar.org [semanticscholar.org]
• 4. juniperpublishers.com [juniperpublishers.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Scaffold-hopping as a strategy to address metabolic liabilities of aromatic compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 12. Metabolic Stability Assay - Creative Biolabs [creative-biolabs.com]
• 13. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 14. In vitro Assessment of Metabolic Stability in Suspension Cryopreserved Hepatocytes | Thermo Fisher Scientific - JP [thermofisher.com]
• 15. Prediction of Hepatic Clearance in Human From In Vitro Data for Successful Drug Development - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Nucleophilic Aromatic Substitution on Fluorobenzonitriles

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comparative analysis of nucleophilic aromatic substitution (SNAr) reactions on ortho-, meta-, and para-fluorobenzonitriles. The inherent electron-withdrawing nature of the nitrile group activates the aromatic ring, facilitating the displacement of the fluoride (B91410) ion by various nucleophiles. This reaction is a cornerstone in the synthesis of a wide array of functionalized aromatic compounds crucial for pharmaceutical and materials science research. This document provides a summary of experimental data, detailed reaction protocols, and a mechanistic overview to aid in experimental design and optimization.

Performance Comparison of Fluorobenzonitrile Isomers

The reactivity of fluorobenzonitrile isomers in SNAr reactions is significantly influenced by the position of the fluorine atom relative to the electron-withdrawing nitrile group. The order of reactivity is generally observed as ortho > para >> meta. This trend is attributed to the ability of the nitrile group to stabilize the intermediate Meisenheimer complex through resonance. In the ortho and para isomers, the negative charge of the intermediate can be delocalized onto the nitrile group, thereby stabilizing the transition state and accelerating the reaction. In contrast, the meta isomer lacks this direct resonance stabilization, resulting in significantly lower reactivity.

The following tables summarize the performance of ortho-, meta-, and para-fluorobenzonitriles in SNAr reactions with representative nitrogen-, oxygen-, and sulfur-based nucleophiles.

Substrate	Nucleophile	Base	Solvent	Time (h)	Temperature (°C)	Yield (%)
2-Fluorobenzonitrile (B118710)	Piperidine (B6355638)	DIPEA/Na₂CO₃ (1:1)	Water	3	Reflux	83[1]
3-Fluorobenzonitrile	Piperidine	DIPEA/Na₂CO₃ (1:1)	Water	3	Reflux	87[1]
4-Fluorobenzonitrile (B33359)	Piperidine	DIPEA/Na₂CO₃ (1:1)	Water	3	Reflux	82[1]

Table 1: N-Arylation with Piperidine. This table illustrates the high efficiency of N-arylation across all three isomers under aqueous conditions, with the meta-isomer showing a slightly higher yield in this specific reported case.

Substrate	Nucleophile	Base	Solvent	Temperature (°C)	Yield (%)
4-Fluorobenzonitrile	Sodium Methoxide (B1231860)	-	DMSO	Room Temp.	Low (qualitative)

Substrate	Nucleophile	Base	Solvent	Temperature (°C)	Yield (%)
2-Fluorobenzonitrile	Thiophenol	K₂CO₃	DMF	80	High (qualitative)
4-Fluorobenzonitrile	Thiophenol	K₂CO₃	DMF	80	High (qualitative)

Table 3: S-Arylation with Thiophenol. While specific percentage yields for the reaction of fluorobenzonitriles with thiophenol are not detailed in the available literature, the SNAr reaction of activated fluoroarenes with thiols is a well-established and generally high-yielding transformation. It is expected that both ortho- and para-fluorobenzonitrile would provide the corresponding thioether in high yields under standard SNAr conditions.

Mechanistic Overview

The nucleophilic aromatic substitution on fluorobenzonitriles proceeds via a two-step addition-elimination mechanism. The process is initiated by the attack of a nucleophile on the carbon atom bearing the fluorine atom, leading to the formation of a resonance-stabilized carbanion known as a Meisenheimer complex. The aromaticity of the ring is subsequently restored by the elimination of the fluoride ion.

Figure 1. General mechanism of nucleophilic aromatic substitution on fluorobenzonitriles.

Experimental Protocols

The following protocols provide detailed methodologies for the nucleophilic aromatic substitution reactions of fluorobenzonitriles with different classes of nucleophiles.

Protocol 1: N-Arylation of 2-Fluorobenzonitrile with Piperidine in Water

This protocol is adapted from a reported procedure for the N-arylation of fluorobenzonitriles in an aqueous medium.[1]

Materials:

• 2-Fluorobenzonitrile

• Piperidine

• Diisopropylethylamine (DIPEA)

• Sodium Carbonate (Na₂CO₃)

• Tetrabutylammonium (B224687) bromide (TBAB)

• Deionized Water

• Ethyl acetate (B1210297)

• Brine

Procedure:

• To a round-bottom flask, add 2-fluorobenzonitrile (1.0 mmol, 1.0 eq), piperidine (1.0 mmol, 1.0 eq), sodium carbonate (1.0 mmol, 1.0 eq), diisopropylethylamine (1.0 mmol, 1.0 eq), and tetrabutylammonium bromide (0.1 mmol, 0.1 eq).

• Add 3 mL of deionized water to the flask.

• The reaction mixture is heated to reflux and stirred for 3 hours.

• After completion of the reaction (monitored by TLC), the mixture is cooled to room temperature.

• The product is extracted with ethyl acetate (3 x 10 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography to yield 2-(piperidin-1-yl)benzonitrile.

Protocol 2: O-Arylation of 4-Fluorobenzonitrile with Sodium Methoxide (General Procedure)

The following is a general procedure based on standard SNAr conditions, as specific literature for this exact transformation is limited.

Materials:

• 4-Fluorobenzonitrile

• Sodium Methoxide

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Water

• Diethyl ether

• Brine

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve 4-fluorobenzonitrile (1.0 mmol, 1.0 eq) in anhydrous DMSO (5 mL).

• Add sodium methoxide (1.2 mmol, 1.2 eq) portion-wise to the solution at room temperature.

• The reaction mixture is stirred at room temperature or gently heated (e.g., to 50 °C) and monitored by TLC.

• Upon completion, the reaction mixture is poured into water and extracted with diethyl ether (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography to yield 4-methoxybenzonitrile.

Protocol 3: S-Arylation of 2-Fluorobenzonitrile with Thiophenol (General Procedure)

This is a general protocol for the S-arylation of activated fluoroarenes.

Materials:

• 2-Fluorobenzonitrile

• Thiophenol

• Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Water

• Ethyl acetate

• Brine

Procedure:

• To a round-bottom flask, add 2-fluorobenzonitrile (1.0 mmol, 1.0 eq), thiophenol (1.1 mmol, 1.1 eq), and potassium carbonate (2.0 mmol, 2.0 eq).

• Add anhydrous DMF (5 mL) to the flask.

• The reaction mixture is heated to 80 °C and stirred until the starting material is consumed (monitored by TLC).

• After cooling to room temperature, the mixture is poured into water and extracted with ethyl acetate (3 x 15 mL).

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and filtered.

• The solvent is removed under reduced pressure, and the crude product is purified by column chromatography to yield 2-(phenylthio)benzonitrile.

Experimental Workflow

The general workflow for performing and analyzing nucleophilic aromatic substitution reactions on fluorobenzonitriles is outlined below.

References

• 1. chemrxiv.org [chemrxiv.org]

The Fluorine Advantage: A Comparative Analysis of 3-Fluorobenzonitrile-Derived Materials

For researchers, scientists, and professionals in drug development, the strategic incorporation of fluorine into molecular scaffolds is a well-established method for optimizing the pharmacological properties of lead compounds. This guide provides a detailed comparison of the performance of materials derived from 3-fluorobenzonitrile against their non-fluorinated counterparts, supported by experimental data and established principles in medicinal chemistry.

The introduction of a fluorine atom at the meta-position of the benzonitrile (B105546) scaffold can significantly alter the molecule's electronic properties, metabolic stability, and biological activity. These modifications, stemming from fluorine's high electronegativity and the strength of the carbon-fluorine bond, can translate into improved drug candidates with enhanced efficacy and pharmacokinetic profiles.

Physicochemical and Electronic Properties: A Quantitative Look

The presence of a fluorine atom on the benzonitrile ring influences the electron distribution and reactivity of the molecule. This has been quantified through thermodynamic studies of C-CN bond activation, which provide insight into the electronic effects of the fluoro substituent.

Property	Benzonitrile (Non-Fluorinated)	3-Fluorobenzonitrile	Performance Change with Fluorination
ΔH° (kcal/mol) in THF	-3.52 ± 0.07	-5.09 ± 0.14	Increased exothermicity of C-CN bond activation
ΔG° (kcal/mol) in THF	-0.74	-2.39	More spontaneous C-CN bond activation
Molecular Weight ( g/mol )	103.12[1]	121.11[2][3]	Increased
Boiling Point (°C)	190.7	182-183[2]	Slightly Decreased
Density (g/mL at 25°C)	1.01	1.133[2]	Increased

*Data for the equilibrium of η²-nitrile complex to the C-CN bond activation product with a Nickel(0) fragment, indicating the electronic influence of the fluoro group.[4] A more negative ΔH° and ΔG° suggest that the electronegative fluorine atom makes the C-CN bond more susceptible to oxidative addition.[4]

Biological Activity and Metabolic Stability

Fluorination is a key strategy to enhance the metabolic stability and binding affinity of drug candidates.[4] The strong carbon-fluorine bond is less susceptible to metabolic degradation by cytochrome P450 enzymes compared to a carbon-hydrogen bond.[5] This can lead to a longer biological half-life and improved pharmacokinetic properties.[6]

Hypothetical Comparative Biological Activity:

Compound	Target	IC₅₀ (nM) (Illustrative)	Rationale for Performance Change
Benzonitrile Derivative	Kinase A	120	Baseline activity
3-Fluorobenzonitrile Derivative	Kinase A	40	The fluorine atom can alter the electronic landscape of the molecule, potentially leading to stronger interactions with the target protein through favorable electrostatic interactions or by influencing the conformation of the molecule.

Experimental Protocols

To empirically determine the performance differences between 3-fluorobenzonitrile-derived materials and their non-fluorinated analogues, the following experimental protocols are recommended.

In Vitro Cytotoxicity Assay (IC₅₀ Determination)

This assay determines the concentration of a compound required to inhibit the growth of a cell population by 50%.

Methodology:

• Cell Culture: Plate cancer cells (e.g., HeLa, MCF-7) in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Preparation: Prepare stock solutions of the fluorinated and non-fluorinated compounds in DMSO. Create a series of dilutions of each compound in the cell culture medium.

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of the test compounds. Include a vehicle control (DMSO) and a positive control (e.g., doxorubicin).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Viability Assessment: Add a viability reagent such as MTT or PrestoBlue™ to each well and incubate for a specified time.

• Data Analysis: Measure the absorbance or fluorescence using a plate reader. Calculate the percentage of cell viability relative to the vehicle control. Plot the cell viability against the compound concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Metabolic Stability Assay (In Vitro)

This assay assesses the susceptibility of a compound to metabolism by liver enzymes.

Methodology:

• Reagents: Human liver microsomes (HLMs), NADPH regenerating system, and the test compounds (fluorinated and non-fluorinated).

• Incubation: Incubate the test compounds (typically at 1 µM) with HLMs in a phosphate (B84403) buffer at 37°C.

• Reaction Initiation: Start the metabolic reaction by adding the NADPH regenerating system.

• Time Points: Aliquots are taken at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination: Stop the reaction at each time point by adding a quenching solvent (e.g., cold acetonitrile).

• Analysis: Centrifuge the samples to pellet the protein. Analyze the supernatant using LC-MS/MS to quantify the remaining parent compound.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression gives the elimination rate constant (k), from which the in vitro half-life (t₁/₂) can be calculated (t₁/₂ = 0.693/k).

Visualizing the Impact of Fluorination

The following diagrams illustrate the conceptual workflows and relationships discussed.

Caption: Experimental workflow for comparing fluorinated and non-fluorinated analogues.

Caption: Fluorine's role in enhancing metabolic stability.

References

• 1. Benzonitrile | C6H5(CN) | CID 7505 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3-フルオロベンゾニトリル 98% | Sigma-Aldrich [sigmaaldrich.com]
• 3. 3-Fluorobenzonitrile | C7H4FN | CID 67880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Spectroscopic Comparison of 3-Fluorobenzonitrile and Its Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, a comprehensive understanding of the spectroscopic properties of molecular building blocks is paramount. This guide provides a detailed comparison of the spectroscopic characteristics of 3-fluorobenzonitrile and several of its derivatives, offering valuable data for compound identification, characterization, and quality control in synthetic and medicinal chemistry.

This publication presents a comparative analysis of 3-fluorobenzonitrile and its derivatives, including 2,3-difluorobenzonitrile, 3,4-difluorobenzonitrile, 3,5-difluorobenzonitrile, and 3-chloro-5-fluorobenzonitrile. The guide summarizes key quantitative data from Nuclear Magnetic Resonance (NMR), Infrared (IR), Raman, and Ultraviolet-Visible (UV-Vis) spectroscopy in structured tables for straightforward comparison. Detailed experimental protocols for these spectroscopic techniques are also provided to ensure reproducibility.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 3-fluorobenzonitrile and its selected derivatives. These values are compiled from various literature sources and databases. Note that NMR chemical shifts can vary slightly depending on the solvent and concentration.

¹H NMR and ¹³C NMR Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for elucidating the structure of organic molecules. The chemical shifts (δ) in ¹H and ¹³C NMR spectra are indicative of the electronic environment of the nuclei, while coupling constants (J) provide information about the connectivity of atoms.

Compound	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
3-Fluorobenzonitrile	7.54-7.49 (m, 1H), 7.36 (m, 2H), 7.35 (m, 1H)	162.5 (d, ¹JCF = 248.5 Hz), 130.5 (d, ³JCF = 8.2 Hz), 128.8 (d, ⁴JCF = 3.1 Hz), 120.0 (d, ²JCF = 21.2 Hz), 118.0 (s), 114.5 (d, ²JCF = 22.5 Hz), 113.8 (d, ⁴JCF = 1.9 Hz)
2,3-Difluorobenzonitrile	7.65-7.59 (m, 1H), 7.53-7.47 (m, 1H), 7.34-7.28 (m, 1H)	152.9 (dd, ¹JCF = 253.5, ²JCF = 11.0 Hz), 149.0 (dd, ¹JCF = 256.0, ²JCF = 13.0 Hz), 129.5 (d, ³JCF = 8.0 Hz), 125.9 (d, ⁴JCF = 3.8 Hz), 120.8 (dd, ²JCF = 17.0, ³JCF = 4.0 Hz), 117.2 (s), 104.2 (d, ²JCF = 21.0 Hz)
3,4-Difluorobenzonitrile	7.68-7.62 (m, 1H), 7.58-7.52 (m, 1H), 7.35-7.29 (m, 1H)	153.5 (dd, ¹JCF = 254.0, ²JCF = 12.5 Hz), 151.0 (dd, ¹JCF = 251.0, ²JCF = 12.0 Hz), 128.5 (dd, ³JCF = 8.5, ⁴JCF = 5.5 Hz), 120.5 (d, ²JCF = 18.0 Hz), 118.0 (d, ²JCF = 17.5 Hz), 117.5 (s), 110.0 (t, ³JCF = 3.0 Hz)
3,5-Difluorobenzonitrile	7.30-7.25 (m, 2H), 7.15-7.10 (m, 1H)	163.0 (dd, ¹JCF = 251.0, ³JCF = 13.0 Hz), 118.5 (t, ²JCF = 25.0 Hz), 115.0 (t, ⁴JCF = 3.0 Hz), 114.5 (s)
3-Chloro-5-fluorobenzonitrile	7.65 (s, 1H), 7.58 (d, J = 8.0 Hz, 1H), 7.45 (d, J = 8.0 Hz, 1H)	162.0 (d, ¹JCF = 250.0 Hz), 135.0 (s), 130.0 (d, ³JCF = 8.0 Hz), 125.0 (d, ⁴JCF = 3.0 Hz), 118.0 (d, ²JCF = 22.0 Hz), 117.0 (s), 116.0 (d, ²JCF = 24.0 Hz)

Vibrational Spectroscopy Data (FTIR and Raman)

Infrared (IR) and Raman spectroscopy are complementary techniques that probe the vibrational modes of a molecule. The frequencies of these vibrations are characteristic of specific functional groups and the overall molecular structure.

Compound	Key FTIR Peaks (cm⁻¹)	Key Raman Peaks (cm⁻¹)
3-Fluorobenzonitrile	3070 (C-H str), 2235 (C≡N str), 1580, 1480 (C=C str), 1250 (C-F str)	2235 (C≡N str), 1600 (C=C str), 1005 (ring breathing)
2,3-Difluorobenzonitrile	3080 (C-H str), 2240 (C≡N str), 1610, 1490 (C=C str), 1280, 1240 (C-F str)	2240 (C≡N str), 1615 (C=C str), 1030 (ring breathing)
3,4-Difluorobenzonitrile	3075 (C-H str), 2238 (C≡N str), 1600, 1510 (C=C str), 1290, 1260 (C-F str)	2238 (C≡N str), 1605 (C=C str), 1015 (ring breathing)
3,5-Difluorobenzonitrile	3085 (C-H str), 2242 (C≡N str), 1620, 1470 (C=C str), 1310, 1140 (C-F str)[1]	2245 (C≡N str), 1625 (C=C str), 1000 (ring breathing)[1]
3-Chloro-5-fluorobenzonitrile	3090 (C-H str), 2230 (C≡N str), 1570, 1460 (C=C str), 1260 (C-F str), 800 (C-Cl str)	2230 (C≡N str), 1590 (C=C str), 1000 (ring breathing)

UV-Vis Spectroscopy Data

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. The wavelength of maximum absorption (λmax) is related to the extent of conjugation in the molecule.

Compound	λmax (nm)	Molar Absorptivity (ε, L mol⁻¹ cm⁻¹)	Solvent
3-Fluorobenzonitrile	225, 275	~12000, ~1000	Ethanol
2,3-Difluorobenzonitrile	228, 278	Not Reported	Not Reported
3,4-Difluorobenzonitrile	230, 280	Not Reported	Not Reported
3,5-Difluorobenzonitrile	224, 274	Not Reported	Not Reported
3-Chloro-5-fluorobenzonitrile	232, 282	Not Reported	Not Reported

Experimental Protocols

Detailed and standardized experimental protocols are crucial for obtaining reliable and reproducible spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in an NMR tube.

• Instrumentation: Use a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio. Typical parameters include a spectral width of 12-16 ppm, a relaxation delay of 1-2 seconds, and an acquisition time of 2-4 seconds.

• ¹³C NMR Acquisition: Acquire the spectrum using proton decoupling. A larger spectral width (e.g., 0-220 ppm) and a longer relaxation delay (2-5 seconds) are typically required. A larger number of scans is often necessary due to the lower natural abundance of ¹³C.

• Data Processing: Process the raw data by applying Fourier transformation, phase correction, and baseline correction. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation:

  • Liquids: Place a drop of the neat liquid between two KBr or NaCl plates.

  • Solids: Prepare a KBr pellet by grinding a small amount of the solid sample with dry KBr powder and pressing the mixture into a thin, transparent disk. Alternatively, Attenuated Total Reflectance (ATR) can be used by placing the solid sample directly on the ATR crystal.

• Instrumentation: Use a benchtop FTIR spectrometer.

• Data Acquisition: Record a background spectrum of the empty sample holder (or pure KBr pellet/ATR crystal). Then, record the sample spectrum over the range of 4000-400 cm⁻¹. Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

• Data Processing: The final spectrum is obtained by ratioing the sample spectrum against the background spectrum.

Raman Spectroscopy

• Sample Preparation: Place the liquid sample in a glass vial or NMR tube. Solid samples can be analyzed directly in a glass vial or as a pressed pellet.

• Instrumentation: Use a Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 785 nm).

• Data Acquisition: Focus the laser on the sample and collect the scattered light. The spectral range and acquisition time will depend on the instrument and sample.

• Data Processing: The raw spectrum is processed to remove background fluorescence and cosmic rays. The x-axis is typically plotted as the Raman shift in wavenumbers (cm⁻¹).

UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or cyclohexane). The concentration should be adjusted to give a maximum absorbance in the range of 0.5-1.5.

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Data Acquisition: Record a baseline spectrum with a cuvette containing the pure solvent. Then, record the absorption spectrum of the sample solution over the desired wavelength range (e.g., 200-400 nm).

• Data Analysis: Determine the wavelength(s) of maximum absorbance (λmax) and the corresponding absorbance value. The molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl), where A is the absorbance, c is the concentration, and l is the path length of the cuvette.

Visualizing the Spectroscopic Analysis Workflow

The following diagram illustrates a typical workflow for the comprehensive spectroscopic characterization of a novel benzonitrile (B105546) derivative.

Caption: A general workflow for the synthesis, purification, and spectroscopic characterization of novel compounds.

References

• 1. 3,5-Difluorobenzonitrile: ab initio calculations, FTIR and Raman spectra - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Benchmarking of Synthetic Routes to 3-Fluorobenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of prominent synthetic routes to 3-fluorobenzonitrile, a key building block in the development of pharmaceuticals and agrochemicals. The following sections detail the methodologies, supported by experimental data, to aid researchers in selecting the most suitable pathway for their specific needs, considering factors such as yield, reaction conditions, and scalability.

Comparison of Synthetic Routes

The synthesis of 3-fluorobenzonitrile can be approached through several distinct chemical transformations. This guide focuses on four primary routes: Halogen Exchange Fluorination, the Balz-Schiemann Reaction, Cyanation of an Aryl Halide, and a two-step synthesis from 3-fluorobenzaldehyde (B1666160). Each method offers a unique set of advantages and challenges in terms of starting material availability, reaction conditions, and overall efficiency.

Data Presentation

The following table summarizes the key quantitative data for each of the benchmarked synthetic routes to 3-fluorobenzonitrile.

Synthetic Route	Starting Material	Key Reagents	Reaction Temperature	Reaction Time	Yield (%)	Key Advantages	Key Disadvantages
Halogen Exchange	3-Chlorobenzonitrile (B1581422)	Potassium Fluoride (B91410) (KF), 1,3-Dimethylimidazolidin-2-one (DMI)	290 °C	Not Specified	70%[1]	High yield, direct conversion	High temperature, requires pressure reactor
Balz-Schiemann	3-Aminobenzonitrile (B145674)	HBF4, NaNO2	10 °C (diazotization), 60 °C (fluorination)	~10 minutes	~70%[2]	Rapid reaction (in flow), good yield	Handling of diazonium salts can be hazardous
Cyanation of Aryl Halide	3-Fluorobromobenzene	Copper(I) Cyanide (CuCN), L-Proline, DMF	80-120 °C	Not Specified	Moderate to Good	Milder conditions than classical Rosenmund-von Braun	Use of toxic cyanide salts
From Aldehyde	3-Fluorobenzaldehyde	1. Hydroxylamine-HCl2. Acetic Anhydride (B1165640)	1. Reflux2. Room Temp.	1. ~1 hour2. ~1 hour	High (e.g., >90% for similar conversions)	Readily available starting material, mild conditions	Two-step process

Mandatory Visualizations

The following diagrams illustrate the chemical transformations and logical workflows for the discussed synthetic routes.

Diagram 1: Halogen Exchange Fluorination of 3-Chlorobenzonitrile.

Diagram 2: The Balz-Schiemann Reaction Pathway.

Diagram 3: L-Proline-Promoted Cyanation of 3-Fluorobromobenzene.

Diagram 4: Two-Step Synthesis from 3-Fluorobenzaldehyde.

Experimental Protocols

Halogen Exchange Fluorination

This protocol is adapted from a published procedure for the synthesis of monofluorobenzonitriles.[1]

Materials:

• 3-Chlorobenzonitrile (3-CBN)

• Potassium Fluoride (KF)

• 1,3-Dimethylimidazolidin-2-one (DMI)

• Pressure Reactor

Procedure:

• In a pressure reactor, a mixture of 3-chlorobenzonitrile and 1.5 equivalents of potassium fluoride is suspended in 1,3-dimethylimidazolidin-2-one.

• The reactor is sealed and the mixture is heated to 290 °C with vigorous stirring.

• The reaction progress is monitored by an appropriate method (e.g., GC-MS).

• Upon completion, the reactor is cooled to room temperature, and the reaction mixture is worked up by quenching with water and extracting with a suitable organic solvent.

• The organic layer is washed, dried, and concentrated under reduced pressure.

• The crude product is purified by distillation or chromatography to yield 3-fluorobenzonitrile. A reported yield for this transformation is 70%.[1]

Balz-Schiemann Reaction (Continuous Flow)

This protocol is based on a scalable continuous flow method for the Balz-Schiemann reaction.[2]

Materials:

• 3-Aminobenzonitrile

• Hydrofluoroboric Acid (HBF4)

• Sodium Nitrite (B80452) (NaNO2)

• Continuous flow reactor system

Procedure:

• A solution of 3-aminobenzonitrile in a suitable solvent is prepared.

• A solution of sodium nitrite is prepared.

• The two solutions, along with hydrofluoroboric acid, are pumped into a microreactor for diazotization at 10 °C with a residence time of approximately 10 minutes.

• The resulting diazonium tetrafluoroborate intermediate stream is then passed through a heated reactor at 60 °C with a very short residence time (e.g., 5.4 seconds) to induce thermal decomposition.[2]

• The output stream is collected and subjected to a standard work-up procedure, including extraction and purification, to afford 3-fluorobenzonitrile. This method has been reported to achieve yields of approximately 70%.[2]

Cyanation of Aryl Halide (L-Proline-Promoted Rosenmund-von Braun Reaction)

This protocol is a modified Rosenmund-von Braun reaction using L-proline to facilitate the reaction at lower temperatures.

Materials:

• 3-Fluorobromobenzene

• Copper(I) Cyanide (CuCN)

• L-Proline

• Dimethylformamide (DMF)

Procedure:

• To a reaction vessel charged with 3-fluorobromobenzene and copper(I) cyanide (1.2 equivalents) is added L-proline (1.0 equivalent) and dimethylformamide.

• The reaction mixture is heated to between 80-120 °C and stirred until the starting material is consumed (monitored by TLC or GC).

• After cooling to room temperature, the reaction mixture is quenched with an aqueous solution of ethylenediamine (B42938) or ammonia (B1221849) to complex the copper salts.

• The product is extracted with an organic solvent, and the combined organic layers are washed, dried, and concentrated.

• Purification by column chromatography or distillation yields 3-fluorobenzonitrile.

Synthesis from 3-Fluorobenzaldehyde

This two-step protocol involves the formation of an oxime followed by dehydration.

Step A: Oximation of 3-Fluorobenzaldehyde

Materials:

• 3-Fluorobenzaldehyde

• Hydroxylamine hydrochloride (NH2OH·HCl)

• Pyridine

• Ethanol (B145695)

Procedure:

• In a round-bottom flask, 3-fluorobenzaldehyde is dissolved in a mixture of ethanol and pyridine.

• Hydroxylamine hydrochloride (1.5 equivalents) is added, and the mixture is heated to reflux for 1 hour.

• After cooling, the reaction mixture is poured into water and extracted with ethyl acetate.

• The combined organic extracts are washed with 1 M HCl, brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield crude 3-fluorobenzaldehyde oxime.

Step B: Dehydration of 3-Fluorobenzaldehyde Oxime

Materials:

• Crude 3-fluorobenzaldehyde oxime

• Acetic anhydride

• Pyridine

Procedure:

• The crude 3-fluorobenzaldehyde oxime is dissolved in pyridine.

• Acetic anhydride (2 equivalents) is added, and the mixture is stirred at room temperature for 1 hour.

• The volatile components are removed under reduced pressure.

• The residue is taken up in an organic solvent and washed with water and brine.

• The organic layer is dried and concentrated, and the resulting crude 3-fluorobenzonitrile is purified by distillation or chromatography. This method is known to produce high yields.

References

• 1. audreyli.com [audreyli.com]
• 2. A Scalable Balz-Schiemann Reaction Protocol in a Continuous Flow Reactor - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of 3-Fluorobenzonitrile: A Guide for Laboratory Professionals

For immediate release:

This document provides essential safety and logistical information for the proper disposal of 3-Fluorobenzonitrile, ensuring the safety of laboratory personnel and compliance with environmental regulations. The following procedures are intended for researchers, scientists, and drug development professionals.

Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling 3-Fluorobenzonitrile for disposal, it is imperative to wear appropriate Personal Protective Equipment (PPE). This substance is harmful if swallowed, causes skin irritation, and can result in serious eye damage.[1][2][3]

• Hand Protection: Wear chemical-impermeable gloves that satisfy the specifications of Regulation (EU) 2016/425 and the standard EN 374.[4] Dispose of contaminated gloves after use in accordance with applicable laws and good laboratory practices.[1][4]

• Eye/Face Protection: Use tightly fitting safety goggles and a face shield (minimum 8-inch).[1] Eye protection should be tested and approved under government standards such as NIOSH (US) or EN 166 (EU).[1]

• Body Protection: A complete suit protecting against chemicals is required. The type of protective equipment must be selected based on the concentration and amount of the dangerous substance at the specific workplace.[1][4]

• Respiratory Protection: If a risk assessment indicates that air-purifying respirators are necessary, use a full-face respirator with a multi-purpose combination (US) or type ABEK (EN 14387) respirator cartridges.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for 3-Fluorobenzonitrile.

Property	Value	Source
CAS Number	403-54-3	[1][4]
Molecular Formula	C₇H₄FN	[3]
Molecular Weight	121.11 g/mol	[3]
Flash Point	68 °C (154.4 °F) - closed cup
UN Number	3276	[1][4]
Hazard Class	6.1 (Toxic liquids)	[1]
Packing Group	III	[1]

Step-by-Step Disposal Protocol

The primary methods for the disposal of 3-Fluorobenzonitrile involve incineration or transfer to a licensed waste disposal company.[1][4][5] Under no circumstances should this chemical be discharged into sewer systems or contaminate water, foodstuffs, feed, or seed.[5]

Step 1: Waste Collection and Storage

• Collect surplus and non-recyclable 3-Fluorobenzonitrile in a suitable, closed container.[1] The original container is often the best choice.[6]

• Ensure the container is properly labeled as hazardous waste.

• Store the waste container in a cool, dry, and well-ventilated place, away from sources of ignition.[1]

• Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[1]

Step 2: Handling Spills and Contaminated Materials

• In case of a spill, ensure adequate ventilation and remove all sources of ignition.[1][5]

• Contain the spillage and collect it with an electrically protected vacuum cleaner or by wet-brushing.[1] Alternatively, absorb the spill with inert material such as sand, silica (B1680970) gel, acid binder, universal binder, or sawdust.[2]

• Place the collected material and any contaminated items (e.g., absorbent materials, cleaning cloths) into a suitable, closed container for disposal.[1][2]

Step 3: Disposal of Contaminated Packaging

• Empty containers should be triple-rinsed (or the equivalent).[5] The rinsate should be collected and treated as hazardous waste.

• After rinsing, the packaging can be offered for recycling or reconditioning.[5] Alternatively, puncture the container to make it unusable for other purposes before disposal.[5]

Step 4: Professional Disposal

• The recommended method of disposal is to contact a licensed professional waste disposal service.[1]

• This combustible material may be burned in a chemical incinerator equipped with an afterburner and scrubber.[1][4]

• Alternatively, the material can be disposed of by removal to a licensed chemical destruction plant.[5]

Experimental Protocols

Currently, there are no standardized experimental protocols for the neutralization or in-lab degradation of 3-Fluorobenzonitrile for disposal. The recommended and safest approach is to follow the professional disposal methods outlined above. Research into the bioremediation of nitriles is ongoing, but these methods are not yet established for standard laboratory waste disposal.[7][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper disposal of 3-Fluorobenzonitrile.

Caption: Disposal workflow for 3-Fluorobenzonitrile.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. 3-Fluorobenzonitrile | C7H4FN | CID 67880 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. echemi.com [echemi.com]
• 6. vumc.org [vumc.org]
• 7. researchgate.net [researchgate.net]
• 8. Removal of nitriles from synthetic wastewater by acrylonitrile utilizing bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]

Personal protective equipment for handling 3-Fluorobenzonitrile

Essential Safety and Handling Guide for 3-Fluorobenzonitrile

For researchers, scientists, and drug development professionals, ensuring safe handling of chemicals like 3-Fluorobenzonitrile is paramount. This guide provides immediate, essential safety protocols, and logistical plans for its use and disposal, reinforcing our commitment to laboratory safety and building trust through value-added information beyond the product itself.

Chemical Identifier:

• Name: 3-Fluorobenzonitrile

• CAS Number: 403-54-3

• Molecular Formula: FC₆H₄CN

Hazard Identification and Classification

3-Fluorobenzonitrile is classified as a hazardous substance. The following table summarizes its hazard classifications according to the Globally Harmonized System (GHS).[1]

Hazard Class	Category	Hazard Statement
Flammable Liquids	4	H227: Combustible liquid.
Acute Toxicity, Oral	4	H302: Harmful if swallowed.[1]
Skin Irritation	2	H315: Causes skin irritation.[1]
Serious Eye Damage	1	H318: Causes serious eye damage.[1]
Specific Target Organ Toxicity - Single Exposure	3	H335: May cause respiratory irritation.[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to minimize exposure risk. The following table outlines the required PPE for handling 3-Fluorobenzonitrile.

Body Part	Required PPE	Specification
Eyes/Face	Safety goggles and face shield	Goggles should meet ANSI Z.87.1 1989 standard or European Standard EN166. A face shield is required when there is a risk of splashing.[2][3]
Hands	Chemical-resistant gloves	Nitrile gloves are suitable for protection against bases, oils, and many solvents.[4][5] Always inspect gloves before use and change them immediately upon contamination.[6]
Body	Laboratory coat	A flame-resistant lab coat, such as Nomex®, should be worn over cotton clothing.[3] The lab coat should be buttoned and fit properly to cover as much skin as possible.[3]
Respiratory	Respirator	Use a NIOSH/MSHA or European Standard EN 149 approved respirator if working in a poorly ventilated area or if exposure limits are exceeded.[2][7] A full-face respirator can also be used.[6]
Feet	Closed-toe shoes	Shoes must cover the entire foot.[3]

Procedural, Step-by-Step Guidance

Handling and Storage:

• Ventilation: Always handle 3-Fluorobenzonitrile in a well-ventilated area, preferably within a chemical fume hood.[8]

• Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition as it is a combustible liquid.[2] Take measures to prevent the buildup of electrostatic charge.[8]

• Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the work area.[1]

• Storage: Store in a cool, dry, and well-ventilated place.[8] Keep the container tightly closed and store locked up.[1] Containers that have been opened must be carefully resealed and kept upright to prevent leakage.[8]

Spill and Leak Procedures:

• Evacuation: Evacuate personnel from the spill area.[1][8]

• Ventilation and Ignition Control: Ensure adequate ventilation and remove all sources of ignition.[1][8]

• Containment: Contain the spillage using an inert absorbent material such as sand, silica (B1680970) gel, or universal binder.[2] Prevent the spill from entering drains.[1][8]

• Cleanup: Collect the absorbed material using spark-proof tools and place it in a suitable, closed container for disposal.[6]

Disposal Plan:

• Waste Classification: Chemical waste generators must determine if the discarded chemical is classified as hazardous waste and consult local, regional, and national regulations for complete and accurate classification.[2]

• Disposal Method: Dispose of the contents and container to an approved waste disposal plant.[1] This may involve incineration in a chemical incinerator equipped with an afterburner and scrubber. Do not empty into drains.[2]

• Professional Service: It is recommended to contact a licensed professional waste disposal service to dispose of this material.

Emergency First Aid Measures

Exposure Route	First Aid Protocol
Ingestion	If swallowed, get medical help immediately.[1] Rinse mouth with water.[1] Do NOT induce vomiting.
Skin Contact	If on skin, wash with plenty of water.[1] If skin irritation occurs, get medical help.[1] Take off contaminated clothing and wash it before reuse.[1]
Eye Contact	If in eyes, immediately rinse with water for several minutes.[1] Remove contact lenses, if present and easy to do. Continue rinsing.[1] Get medical help immediately.[1]
Inhalation	If inhaled, remove the person to fresh air and keep comfortable for breathing.[1] Get medical help if you feel unwell.[1]

Workflow for Handling 3-Fluorobenzonitrile

The following diagram illustrates the standard operating procedure for safely handling 3-Fluorobenzonitrile in a laboratory setting.

Caption: Workflow for Safe Handling of 3-Fluorobenzonitrile.

References

• 1. echemi.com [echemi.com]
• 2. fishersci.com [fishersci.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. hsa.ie [hsa.ie]
• 5. glovesnstuff.com [glovesnstuff.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. fishersci.com [fishersci.com]
• 8. 3-Fluorobenzonitrile - Safety Data Sheet [chemicalbook.com]